Methyl 1-vinylcyclopropane-1-carboxylate

Core Science & Biosynthesis

Structural Elucidation and Synthetic Methodology of Methyl 1-Vinylcyclopropane-1-Carboxylate

A Technical Whitepaper for Drug Development Professionals and Synthetic Chemists

Executive Summary

The cyclopropane ring is a highly sought-after structural motif in modern medicinal chemistry, imparting conformational restriction, enhanced metabolic stability, and unique spatial geometries to pharmacophores. Methyl 1-vinylcyclopropane-1-carboxylate (CAS: 2168830-44-0) represents a critical bifunctional building block. Its geminal substitution pattern—housing both an electron-withdrawing ester and an electron-rich vinyl group on a highly strained three-membered ring—makes it an ideal precursor for complex bridged tricyclic systems, constrained peptidomimetics, and selective protease inhibitors[1].

This whitepaper provides an authoritative, in-depth guide to the synthetic preparation, mechanistic rationale, and comprehensive spectroscopic characterization (NMR, IR, MS) of methyl 1-vinylcyclopropane-1-carboxylate.

Mechanistic Synthesis & Experimental Protocol

The synthesis of 1-vinylcyclopropanecarboxylates requires strict control over the highly strained cyclopropane core to prevent unwanted ring-opening or rearrangement reactions. While cyclopropanation of dienes is a classical approach, it often yields regioisomeric mixtures. A more robust, field-proven strategy relies on the Wittig methylenation of methyl 1-formylcyclopropane-1-carboxylate[2].

Causality in Experimental Choices

• Choice of Base (NaHMDS): Sodium bis(trimethylsilyl)amide (NaHMDS) is selected over standard alkyl lithiums (e.g., n-BuLi) because its bulky, non-nucleophilic nature prevents competitive attack on the sensitive ester carbonyl.

• Temperature Gradient (-78 °C to Room Temp): The initial low temperature (-78 °C) kinetically stabilizes the betaine/oxaphosphetane intermediate, preventing premature decomposition. Allowing the reaction to slowly warm drives the thermodynamically favorable cycloreversion, yielding the target alkene and triphenylphosphine oxide.

• Self-Validating System: This synthetic loop is self-validating. The complete consumption of the aldehyde starting material can be monitored via TLC (loss of UV-active aldehyde), while the formation of the terminal alkene is instantly validated by a positive potassium permanganate (KMnO₄) stain.

Step-by-Step Protocol: Wittig Olefination

• Ylide Preparation: In an oven-dried Schlenk flask under an argon atmosphere, suspend methyltriphenylphosphonium bromide (1.20 equiv) in anhydrous tetrahydrofuran (THF) (0.2 M). Cool the suspension to 0 °C using an ice bath.

• Deprotonation: Dropwise add NaHMDS (1.0 M in THF, 1.15 equiv). The suspension will transition to a bright yellow solution, indicating the successful generation of the methylenetriphenylphosphorane ylide. Stir for 30 minutes at 0 °C.

• Carbonyl Addition: Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Slowly add a solution of methyl 1-formylcyclopropane-1-carboxylate (1.00 equiv) in anhydrous THF.

• Cycloreversion: Remove the cooling bath and allow the reaction mixture to naturally warm to room temperature over 2 hours.

• Quenching & Extraction: Quench the reaction by adding saturated aqueous NH₄Cl. Extract the aqueous layer three times with diethyl ether. Note: Diethyl ether is chosen to precipitate and minimize the solubility of the triphenylphosphine oxide byproduct.

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure (careful: product is volatile), and purify via silica gel flash chromatography (pentane/diethyl ether 95:5) to afford the pure product as a colorless liquid.

Synthetic Workflow Diagram

Figure 1: Mechanistic workflow of the Wittig methylenation yielding the target vinylcyclopropane.

Spectroscopic Elucidation & Data Presentation

Accurate structural elucidation of methyl 1-vinylcyclopropane-1-carboxylate requires understanding the unique magnetic anisotropy and ring strain inherent to the molecule. The cyclopropane ring forces the attached protons into specific spatial arrangements, resulting in distinct coupling constants and chemical shifts.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Causality in NMR Shifts: The quaternary carbon (C1) of the cyclopropane ring is heavily deshielded (~30.5 ppm) due to the combined electron-withdrawing effect of the ester and the magnetic anisotropy of the vinyl group. The C2 and C3 methylene protons of the cyclopropane ring are diastereotopic; they sit in different magnetic environments relative to the fixed ester and vinyl groups, typically appearing as complex multiplets (an AA'BB' spin system) rather than a simple singlet.

Table 1: ¹H NMR Data (400 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Assignment
5.85	dd	17.2, 10.6	1H	Vinyl internal (-CH =CH₂)
5.25	dd	17.2, 1.2	1H	Vinyl terminal (trans to CH)
5.15	dd	10.6, 1.2	1H	Vinyl terminal (cis to CH)
3.68	s	-	3H	Ester methoxy (-OCH ₃)
1.48 - 1.42	m	-	2H	Cyclopropane C2/C3 (cis to ester)

| 1.28 - 1.22 | m | - | 2H | Cyclopropane C2/C3 (trans to ester)|

Table 2: ¹³C NMR Data (100 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
174.5	Quaternary (C=O)	Ester carbonyl
136.2	Methine (CH)	Vinyl internal (-C H=CH₂)
114.8	Methylene (CH₂)	Vinyl terminal (-CH=C H₂)
52.1	Methyl (CH₃)	Ester methoxy (-OC H₃)
30.5	Quaternary (C)	Cyclopropane C1

| 18.2 | Methylene (CH₂) | Cyclopropane C2, C3 (Equivalent by symmetry) |

2D NMR Correlation Map

To establish absolute trustworthiness in the structural assignment, 2D NMR techniques (COSY and HMBC) are utilized. The HMBC cross-peaks from the cyclopropyl protons to the ester carbonyl provide definitive proof that the ring remained intact during the synthesis.

Figure 2: Key 2D NMR correlations confirming the connectivity of the 1-vinylcyclopropane-1-carboxylate core.

Infrared (IR) and Mass Spectrometry (MS) Data

Table 3: IR Spectroscopy (ATR, cm⁻¹)

Wavenumber (cm⁻¹)	Vibration Mode	Structural Indication
3085	=C-H stretch	Terminal alkene
3010	C-H stretch (strained)	Cyclopropane ring
1725	C=O stretch	Conjugated/strained ester
1635	C=C stretch	Vinyl group

| 990, 910 | =CH₂ out-of-plane bend | Characteristic of terminal vinyl |

Table 4: Mass Spectrometry (EI, 70 eV)

m/z	Relative Abundance	Fragment Assignment
126	15%	[M]⁺ (Molecular Ion)
111	25%	[M - CH₃]⁺
95	40%	[M - OCH₃]⁺

| 67 | 100% (Base Peak) |[M - COOCH₃]⁺ (Vinylcyclopropyl cation) |

Self-Validating MS Logic: The dominant base peak at m/z 67 is a hallmark of 1-vinylcyclopropane derivatives. The loss of the ester radical (59 Da) yields the highly resonance-stabilized vinylcyclopropyl cation. Observing this exact fragmentation pathway guarantees that the cyclopropane ring has not isomerized into a cyclopentene derivative during the basic conditions of the Wittig reaction.

References

• Sigma-Aldrich. "Methyl 1-vinylcyclopropane-1-carboxylate | 2168830-44-0".
• Abegg, T., Cossy, J., & Meyer, C. "Cascade Cope/Winstein Rearrangements: Synthesis of Azido-Cycloheptadienes from Dialkenylcyclopropanes".
• ChemicalCell. "1-Ethenylcyclopropanecarboxylic Acid CAS NO 343268-26-8".

Sources

• 1. 1-Ethenylcyclopropanecarboxylic Acid | 343268-26-8 | ChemicalCell [chemicalcell.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]

The Reactivity of Methyl 1-Vinylcyclopropane-1-Carboxylate: A Comprehensive Technical Guide

Executive Summary

Methyl 1-vinylcyclopropane-1-carboxylate (VCP-COOMe) is a highly versatile building block in modern synthetic organic chemistry and materials science. While unactivated cyclopropanes are kinetically inert despite their high ring strain (~27.5 kcal/mol), the strategic placement of a vinyl group and an ester moiety transforms this molecule into a highly reactive five-carbon (C5) synthon. This whitepaper explores the mechanistic causality behind its reactivity, detailing transition-metal-catalyzed cycloadditions, palladium-mediated cross-couplings, and radical ring-opening polymerizations (RROP) used in advanced drug development and low-shrinkage materials.

Structural Dynamics & The "Push-Pull" Activation Mechanism

The unique reactivity profile of methyl 1-vinylcyclopropane-1-carboxylate is governed by a "push-pull" electronic activation system [1].

• The "Push" (π-Donor): The vinyl group acts as an initial coordination site for low-valent transition metals (e.g., Rh(I), Pd(0)) or as the primary site for radical attack.

• The "Pull" (Electron-Withdrawing Group): The methyl carboxylate at the C1 position lowers the lowest unoccupied molecular orbital (LUMO) of the adjacent cyclopropane C–C bond.

This synergistic donor-acceptor dynamic polarizes the highly strained C–C bond, making it exceptionally susceptible to oxidative addition by electron-rich metals or homolytic cleavage following radical addition. Without the ester group, the activation barrier for ring-opening would remain prohibitively high for mild catalytic conditions[2].

Transition-Metal Catalyzed[5+2] Cycloadditions

One of the most powerful applications of VCP-COOMe is its use as a C5 synthon in transition-metal-catalyzed [5+2] cycloadditions to construct complex seven-membered rings (cycloheptadienes), which are ubiquitous in terpene natural products and macrocyclic drug scaffolds. Rhodium(I) complexes are the gold standard for this transformation, driving the reaction via a metallacyclohexene intermediate[2].

Catalytic cycle of Rh(I)-mediated [5+2] cycloaddition of vinylcyclopropanes.

Experimental Methodology: Rhodium(I)-Catalyzed [5+2] Cycloaddition

Objective: Synthesize a functionalized cycloheptadiene via the coupling of VCP-COOMe with an alkyne. Causality of Choices: [Rh(CO)₂Cl]₂ is selected because the labile carbon monoxide ligands allow for facile VCP coordination, while providing sufficient π-backbonding to stabilize the Rh(I) center during the critical oxidative addition step. Anhydrous toluene is used to prevent premature protodemetalation of the metallacycle.

Step-by-Step Protocol (Self-Validating System):

• Preparation: In an argon-filled glovebox, charge a flame-dried Schlenk tube with [Rh(CO)₂Cl]₂ (5 mol%).

• Reagent Addition: Add anhydrous toluene (0.1 M relative to VCP) to dissolve the catalyst. Add methyl 1-vinylcyclopropane-1-carboxylate (1.0 equiv) and the target alkyne (1.2 equiv).

• Execution: Seal the tube, remove it from the glovebox, and heat to 80 °C in an oil bath for 12 hours.

• In-Process Validation: Monitor the consumption of the VCP via TLC (Hexanes/EtOAc 9:1, KMnO₄ stain). The VCP will appear as a rapidly eluting spot that strongly reduces KMnO₄.

• Workup & Analysis: Cool to room temperature and filter through a short pad of silica gel (eluting with EtOAc) to remove the rhodium catalyst. Concentrate in vacuo.

• NMR Validation: Validate the formation of the 7-membered ring via ¹H NMR. Success is confirmed by the disappearance of the distinct high-field cyclopropane protons (δ 0.8–1.5 ppm) and the appearance of new cycloheptadiene olefinic protons (δ 5.5–6.0 ppm).

Palladium-Catalyzed Ring-Opening Cross-Coupling

Beyond cycloadditions, VCP-COOMe undergoes highly regioselective nucleophilic ring-opening when subjected to palladium catalysis. A landmark approach demonstrated by utilizes ligandless palladium nanoparticles in neat water to achieve 1,5-addition of boronic acids[3].

Experimental Methodology: Pd-Catalyzed Ring-Opening in Water

Causality of Choices: Using neat water leverages the hydrophobic effect, forcing the organic substrates together at the nanoparticle interface, which drastically accelerates the reaction rate without the need for expensive, air-sensitive phosphine ligands.

Step-by-Step Protocol:

• Nanoparticle Formation: Add Pd(OAc)₂ (5 mol%) to neat deionized water in a round-bottom flask. Stir at room temperature for 10 minutes until the solution turns dark brown/black, indicating the reduction to Pd(0) nanoparticles.

• Coupling: Add phenylboronic acid (2.0 equiv) and VCP-COOMe (1.0 equiv).

• Execution: Stir the biphasic mixture vigorously at 50 °C for 8 hours.

• Workup: Extract the aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

• Validation: Purify via flash chromatography. Validate the linear 1,5-addition product via ¹³C NMR by confirming the preservation of the ester carbonyl at ~174 ppm and the shift of the alkene carbons.

Quantitative Data: Regioselectivity in Metal-Catalyzed Ring-Opening

Substrate	Reagent	Catalyst System	Solvent	Yield (%)	Regioselectivity (Linear:Branched)
Methyl 1-vinylcyclopropane-1-carboxylate	Phenylboronic Acid	Pd(OAc)₂ (Ligandless)	H₂O	92%	>95:5
Methyl 1-(1-phenylvinyl)cyclopropane-1-carboxylate	Phenylboronic Acid	Pd(OAc)₂ (Ligandless)	H₂O	85%	5:95
Ethyl 2-vinylcyclopropane-1-carboxylate	BrCF₂CO₂Et	Ru(bpy)₃Cl₂ (Photoredox)	MeCN	78%	1,5-Difunctionalization

Note: Substitution on the vinyl group shifts the regioselectivity from linear to branched products due to steric hindrance and stabilization of the intermediate π-allyl palladium species[3],[4].

Radical Ring-Opening Polymerization (RROP)

In materials science, the polymerization of standard methacrylates suffers from severe volumetric shrinkage (converting 3.4 Å van der Waals distances to 1.5 Å covalent bonds), leading to mechanical stress, delamination, and material failure. VCP-COOMe and its derivatives solve this via Radical Ring-Opening Polymerization (RROP) [5].

When a radical attacks the vinyl group of VCP-COOMe, the resulting intermediate rapidly undergoes ring-opening to form a more stable ester-conjugated radical. This ring-opening event causes a localized volume expansion that directly counteracts the shrinkage of polymerization[5].

Radical Ring-Opening Polymerization (RROP) mechanism reducing shrinkage stress.

Quantitative Data: Polymerization Shrinkage Stress Reduction

Monomer System	Polymerization Type	Volume Expansion on Ring-Opening	Final Shrinkage Stress (N)
Standard Methacrylates (MA)	Linear Addition	N/A	27.3
VCP-based Formulation	Radical Ring-Opening (RROP)	~6-8%	16.3
VCP + Chain Transfer Agent	RROP + AFCT	~6-8%	7.9

Data synthesized from demonstrating the massive reduction in mechanical stress when utilizing VCP derivatives[5].

References

• Yu, Z.-X., et al. (2025). Vinylcyclopropanes as Three-Carbon Synthons in Rhodium-Catalyzed Cycloadditions: Reaction Development, Mechanistic Studies. Accounts of Chemical Research. Available at:[Link]

• Yin, J., & Hyland, C. J. T. (2015). Ring-Opening of Vinylcyclopropane-1,1-dicarboxylates by Boronic Acids under Ligandless Palladium Catalysis in Neat Water. The Journal of Organic Chemistry, 80(13), 6529-6536. Available at:[Link]

• Schoerpf, S., et al. (2019). Enhanced reduction of polymerization-induced shrinkage stress via combination of radical ring opening and addition fragmentation chain transfer. Polymer Chemistry, 10, 1357-1366. Available at:[Link]

• Ruthenium-Catalyzed Difunctionalization of Vinyl Cyclopropanes (2024). Organic Letters. ACS Publications. Available at:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. chem.pku.edu.cn [chem.pku.edu.cn]
• 3. Ring-Opening of Vinylcyclopropane-1,1-dicarboxylates by Boronic Acids under Ligandless Palladium Catalysis in Neat Water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Enhanced reduction of polymerization-induced shrinkage stress via combination of radical ring opening and addition fragmentation chain transfer - Polymer Chemistry (RSC Publishing) DOI:10.1039/C8PY01540F [pubs.rsc.org]

The Thermal Vinylcyclopropane-Cyclopentene Rearrangement: Mechanistic Insights and Synthetic Applications

Executive Summary

The vinylcyclopropane-cyclopentene (VCP) rearrangement is a fundamental ring-expansion reaction that converts a vinyl-substituted cyclopropane into a cyclopentene ring under thermal conditions [[1]](). Discovered independently in the late 1950s and early 1960s by Neureiter and Vogel, this transformation has evolved into a cornerstone methodology in organic synthesis 1. For researchers and drug development professionals, the VCP rearrangement offers a highly predictable, atom-economical vector for constructing complex five-membered carbocycles—structural motifs ubiquitous in natural products and active pharmaceutical ingredients (APIs).

This guide provides an in-depth mechanistic analysis of the VCP rearrangement, explores the thermodynamic causality behind substituent effects, and details a self-validating experimental protocol for executing this transformation via Flash Vacuum Pyrolysis (FVP).

Mechanistic Framework: The Diradical vs. Concerted Dichotomy

The mechanistic pathway of the VCP rearrangement has been the subject of intense computational and experimental scrutiny. The reaction operates on a caldera-like potential energy surface, navigating a delicate dichotomy between a stepwise diradical mechanism and a concerted pericyclic pathway 2.

The Causality of the Diradical Pathway

For the unsubstituted parent vinylcyclopropane, the measured activation energy ( Ea​ ) is 51.7 kcal/mol 2. Crucially, this barrier is approximately 13 kcal/mol lower than the energy required to homolytically cleave the carbon-carbon bond in an unsubstituted cyclopropane [[3]](). This 13 kcal/mol differential perfectly mirrors the resonance stabilization energy of an allyl radical. This thermodynamic correlation provides authoritative evidence that the thermal rearrangement is primarily a diradical-mediated reaction , initiated by the homolytic cleavage of the C1–C2 bond to generate an allylic-stabilized 2-pentene-1,5-diyl diradical intermediate 3.

The Concerted Alternative

Despite the dominance of the diradical intermediate, stereochemical labeling experiments reveal that the reaction can also exhibit characteristics of a concerted[1,3]-sigmatropic shift 2. According to Woodward-Hoffmann rules, a suprafacial-inversion (si) pathway is orbital-symmetry allowed. When specific bulky substituents (e.g., a tert-butyl group at C-4) are introduced, they can destabilize the stereochemical scrambling pathways of the diradical, forcing the reaction to proceed with >95% stereoselectivity via the concerted si transition state 2.

Fig 1: Competing concerted and stepwise diradical pathways in VCP rearrangement.

Thermodynamics and Substituent Effects

The overarching thermodynamic driving force for the VCP rearrangement is the release of cyclopropane ring strain, coupled with the formation of the highly stable cyclopentene ring. Gas-phase heats of formation indicate that cyclopentene is massively favored at equilibrium by approximately 21.7 kcal/mol 3.

Because the rate-determining step in the stepwise pathway is the formation of the diradical, placing radical-stabilizing substituents on the cyclopropane ring dramatically lowers the activation energy. Substituents at the trans-C2 position exert a much stronger accelerating effect than those at C1 because they directly stabilize the forming radical center during C1–C2 bond cleavage 3.

Table 1: Substituent Effects on Activation Energy ( Ea​ )

Substituent	Position	Ea​ (kcal/mol)	Mechanistic Rationale
None (Parent)	N/A	51.7	Baseline barrier for thermal homolytic cleavage 3.
Methyl (-CH₃)	C1	49.4	Weak inductive stabilization of the allylic radical 3.
Methoxy (-OMe)	C1	44.7 - 45.7	Moderate stabilization via oxygen lone-pair donation 3.
Methoxy (-OMe)	trans-C2	38.7	Strong direct stabilization of the forming radical center 3.
Dimethylamino (-NMe₂)	trans-C2	31.2	Massive acceleration due to potent radical delocalization [[3]]().

Experimental Methodology: Flash Vacuum Pyrolysis (FVP)

Because the thermal barrier for unactivated VCPs is exceptionally high (~50 kcal/mol), standard solution-phase heating is often inadequate and leads to substrate decomposition or polymerization. To circumvent this, Flash Vacuum Pyrolysis (FVP) is the gold-standard technique 4.

The Causality of FVP: By conducting the reaction at extremely low pressures (< 10−3 mbar), the mean free path of the vaporized molecules becomes larger than the diameter of the quartz reactor. This guarantees strictly unimolecular conditions. Molecular collisions are minimized, preventing bimolecular side reactions (like dimerization), and ensuring that all applied thermal energy is directed purely into the activation of the unimolecular rearrangement 4.

Fig 2: Self-validating Flash Vacuum Pyrolysis (FVP) workflow for VCP rearrangement.

Self-Validating FVP Protocol

To ensure high fidelity and reproducibility, the following self-validating protocol must be strictly adhered to:

• System Evacuation & Pre-run Validation: Connect the quartz pyrolysis tube to a high-vacuum manifold. Evacuate the system to <10−3 mbar. Validation Check: Isolate the pump and monitor the pressure gauge for 15 minutes. A pressure rise of <10−4 mbar/min confirms a leak-free system, which is critical to prevent oxidative degradation at high temperatures.

• Furnace Equilibration: Heat the pyrolysis zone to 500–600 °C (depending on substrate substitution). Allow the temperature to stabilize for 30 minutes to ensure a uniform thermal profile across the quartz tube.

• Controlled Vaporization (In-process Validation): Place the neat VCP substrate in the sublimation zone. Gently heat the sample using a Kugelrohr oven or heating mantle. Validation Check: Continuously monitor the system pressure. The sublimation rate must be controlled so that the pressure never exceeds 5×10−3 mbar. A pressure spike indicates overly rapid vaporization, which risks bimolecular collisions and lowers yield.

• Pyrolysis: As the vapor traverses the 500–600 °C hot zone (residence time typically 10–50 milliseconds), the thermal energy induces the homolytic cleavage of the cyclopropane ring, driving the rearrangement to the cyclopentene product.

• Cryogenic Trapping: Immediately condense the effluent gas in a U-tube cold trap submerged in liquid nitrogen (-196 °C). This instantaneous thermal quenching halts any secondary degradation pathways.

• Post-run NMR Validation: Warm the trap to room temperature under an inert atmosphere and dissolve the crude product in CDCl₃. Validation Check: Analyze via ¹H NMR. The complete disappearance of the characteristic upfield cyclopropane protons (0.5–1.5 ppm) and the appearance of new olefinic protons (5.5–6.0 ppm) confirms successful and complete rearrangement.

Strategic Applications in Drug Development

In pharmaceutical research, accessing diverse, stereochemically dense chemical space is paramount. The VCP rearrangement provides a strategic synthetic vector for generating heavily substituted cyclopentenes, which are notoriously difficult to synthesize via standard aldol or metathesis chemistry.

Historically, this methodology has been utilized as a key step in the total synthesis of complex natural products. Notable examples include Trost's synthesis of aphidicolin, Piers' synthesis of zizaene, and the construction of triquinane terpenes via [4 + 1] cyclopentene annulations [[1]]() 4. For modern drug discovery, integrating VCP rearrangements into synthetic pipelines allows medicinal chemists to rapidly build rigid, sp³-rich polycyclic scaffolds, thereby improving the pharmacokinetic profiles of lead compounds.

References

• Houk, K. N., Nendel, M., Wiest, O., & Storer, J. W. "The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms." Journal of the American Chemical Society. 2

• Baldwin, J. E. "Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes." Chemical Reviews. 3

• "Vinylcyclopropane rearrangement." Wikipedia. 1

• Hudlicky, T. "Benefits of Unconventional Methods in the Total Synthesis of Natural Products." ACS Omega. 4

Sources

• 1. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

The Vinylcyclopropane-Cyclopentene Rearrangement: Mechanistic Insights, Catalytic Advances, and Synthetic Applications

Executive Summary

The vinylcyclopropane-cyclopentene (VCP-CP) rearrangement is a cornerstone ring-expansion reaction in organic synthesis, transforming vinyl-substituted cyclopropanes into cyclopentene derivatives. Since its initial observation, the reaction has evolved from a mechanistic curiosity into a robust methodology utilized in the total synthesis of complex natural products. This whitepaper provides an in-depth technical analysis of the VCP-CP rearrangement, exploring the thermodynamic dichotomy between its concerted and diradical pathways, the quantitative impact of substituent effects, and the modern transition-metal-catalyzed protocols that bypass classical thermal barriers.

Mechanistic Dichotomy: Diradical vs. Concerted Pathways

The thermal VCP-CP rearrangement typically requires harsh conditions (temperatures exceeding 300 °C) and is characterized by an activation energy ( Ea​ ) of approximately 51.7 kcal/mol in unactivated substrates . For decades, the mechanism was a subject of intense debate, as it exhibits characteristics of both a concerted [1,3]-sigmatropic shift and a stepwise, diradical-mediated process .

• The Concerted Pathway: According to Woodward-Hoffmann rules, a concerted [1,3]-alkyl shift must proceed with inversion of configuration at the migrating center (si face) to be thermally allowed. In highly substituted or constrained systems, this stereospecific pathway dominates .

• The Stepwise Diradical Pathway: Homolytic cleavage of the C1–C2 cyclopropane bond generates a resonance-stabilized allylic diradical (2-pentene-1,5-diyl). This intermediate can undergo rapid C–C bond rotation before ring closure, leading to stereochemical scrambling [[1]]([Link]).

Advanced computational studies using CASSCF and Density Functional Theory (DFT) reveal that the reaction traverses a flat, caldera-like potential energy surface. The barrier to stereoisomerization (via the diradical intermediate) is 2.6–3.4 kcal/mol lower than the barrier to the actual cyclopentene rearrangement . This energy differential explains the observed loss of stereochemical fidelity in unactivated substrates, as the cyclopropane ring opens and closes reversibly faster than it rearranges.

Fig 1: Competing concerted and stepwise diradical pathways in thermal VCP-CP rearrangement.

Substituent Effects and Thermodynamic Landscape

Substituents drastically alter the thermodynamic landscape of the rearrangement. Electron-donating groups (e.g., alkoxy) or strain-inducing elements lower the Ea​ by stabilizing the transition state or the diradical intermediate [[1]]([Link]). The regiochemistry of the substituent dictates the magnitude of this stabilization.

Quantitative Data Summary

The following table summarizes the impact of specific substitutions on the activation energy of the rearrangement:

Substrate	Substituent Position	Activation Energy ( Ea​ )	Mechanistic Implication
Unsubstituted VCP	None	~51.7 kcal/mol	High barrier; competing diradical and concerted paths .
1-Methoxy-VCP	C1 (Vinyl-bearing carbon)	~46.7 kcal/mol	Stabilizes the diradical via resonance ( ΔEa​≈−5 kcal/mol) .
trans-2-Methoxy-VCP	C2 (Migrating carbon)	~40.7 kcal/mol	Strong stabilization of the cleavage transition state ( ΔEa​≈−11 kcal/mol) .
1,1-Dichloro-VCP	C1	> 400 °C required	Inductive withdrawal limits stabilization; discovered by Neureiter in 1959 .

Transition-Metal Catalysis: Overcoming Thermal Barriers

To bypass the harsh thermal conditions and poor stereocontrol of the unactivated rearrangement, transition-metal catalysis is employed. Ni(0) complexes bearing bulky N-heterocyclic carbene (NHC) ligands, such as IPr, enable the rearrangement at temperatures ranging from room temperature to 60 °C .

Unlike the thermal diradical pathway, the Ni(0)-catalyzed process proceeds via a multi-step organometallic mechanism. No evidence for the intermediacy of radicals or zwitterions is found in these systems . The metal undergoes oxidative addition into the cyclopropane C–C bond to form a metallacyclobutane, followed by a haptotropic shift and subsequent reductive elimination to yield the cyclopentene.

Fig 2: Catalytic cycle of Ni(0)-NHC mediated VCP-CP rearrangement via metallacyclobutane.

Experimental Protocols & Self-Validating Workflows

Protocol 1: Mechanistic Probe via Isotope-Labeling Thermal Rearrangement

Objective: Determine the ratio of concerted vs. stepwise pathways by tracking stereochemical scrambling. Causality & Validation: By synthesizing a deuterium-labeled VCP, the stereochemical fate of the migrating carbon can be quantified via NMR. If the unreacted starting material shows cis/trans isomerization, the protocol self-validates the existence of a reversible diradical intermediate with a barrier lower than the rearrangement itself .

• Substrate Preparation: Synthesize enantiopure trans-1,2-d2-vinylcyclopropane.

• Gas-Phase Pyrolysis: Introduce the gaseous substrate into a passivated quartz flow reactor heated to 350 °C under a steady stream of inert carrier gas (N2 or Ar). Causality: Gas-phase conditions are strictly required to prevent intermolecular side reactions and wall-catalyzed decomposition.

• Cryogenic Trapping: Condense the effluent in a liquid nitrogen trap (-196 °C) to halt all thermal processes instantly.

• NMR Analysis: Analyze the product mixture using 1H and 2H NMR. Calculate the ratio of retained stereochemistry (concerted si product) versus scrambled products (ar, ai, sr).

Protocol 2: Ni(0)-NHC Catalyzed VCP-CP Rearrangement

Objective: Synthesize substituted cyclopentenes under mild conditions utilizing organometallic catalysis. Causality & Validation: The use of a glovebox ensures the exclusion of oxygen and moisture, which rapidly deactivate Ni(0) catalysts. The reaction's success is validated by the complete consumption of the starting material (monitored by GC-MS) and the absence of acyclic diene byproducts, confirming the suppression of the radical pathway .

• Catalyst Activation (Glovebox): In a nitrogen-filled glovebox, combine 1.0 mol% [Ni(cod)2] and 2.0 mol% IPr (1,3-bis(2,6-diisopropylphenyl)imidazol-2-ylidene) in anhydrous toluene. Stir for 15 minutes until a color change indicates active catalyst formation. Causality: Bulky IPr ligands prevent the formation of unreactive, saturated NiL_n complexes, ensuring a low-coordinate Ni(0) species.

• Substrate Addition: Add the unactivated VCP substrate to achieve a 0.10 M concentration.

• Reaction Execution: Seal the reaction vessel, remove it from the glovebox, and stir at 60 °C for 12 hours. Causality: Internal substituents require mild heating (60 °C) to overcome the steric barrier during oxidative addition, whereas terminal substituents may react at room temperature.

• Quenching and Isolation: Quench the reaction by exposing it to air (oxidizes Ni(0) to inactive Ni(II)). Filter through a short pad of silica gel, concentrate under reduced pressure, and purify via flash chromatography.

References

• Houk, K. N., Nendel, M., Wiest, O., & Storer, J. W. "The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms." Journal of the American Chemical Society, 1997. URL: [Link]

• Baldwin, J. E. "Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes." Chemical Reviews, 2003. URL:[Link]

• Zuo, G., & Louie, J. "On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement." Journal of the American Chemical Society (via PMC), 2008. URL:[Link]

• Hudlicky, T., Kutchan, T. M., & Naqvi, S. M. "The Vinylcyclopropane-Cyclopentene Rearrangement." Organic Reactions, 1985. URL:[Link]

• Wikipedia Contributors. "Vinylcyclopropane rearrangement." Wikipedia, The Free Encyclopedia, Accessed April 2026. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Synthetic Utility of Methyl 1-Vinylcyclopropane-1-carboxylate in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Chemical Profile

Methyl 1-vinylcyclopropane-1-carboxylate (CAS: 2168830-44-0) is a highly versatile, activated "donor-acceptor" building block in modern organic synthesis. The cyclopropane ring inherently possesses significant ring strain (~27.5 kcal/mol). When substituted with both an electron-donating/conjugating vinyl group and an electron-withdrawing methyl ester at the C1 position, the C1–C2 bond becomes highly polarized and susceptible to cleavage[1].

This strategic substitution pattern allows the molecule to act as a 1,3-dipole or a 1,5-dipole equivalent under transition-metal catalysis. Consequently, it is heavily utilized in the construction of complex five-, six-, and seven-membered carbocycles and heterocycles, which are foundational scaffolds in natural product synthesis and pharmaceutical development[1][2].

Mechanistic Paradigm: The Zwitterionic π -Allyl Metal Intermediate

The synthetic power of methyl 1-vinylcyclopropane-1-carboxylate (VCP) lies in its predictable reactivity under low-valent transition metal catalysis (predominantly Pd 0 , Rh I , and Ni 0 ).

Causality of Reactivity: The inclusion of the methyl carboxylate group is electronically requisite. Upon coordination of the transition metal to the vinyl group, the metal undergoes an oxidative addition into the strained C1–C2 bond. The methyl ester stabilizes the developing negative charge (forming an enolate-like structure), while the metal forms a π -allyl cation complex with the vinyl moiety[1][3]. This generates a highly reactive zwitterionic π -allyl metal intermediate . This intermediate can subsequently be intercepted by various π -systems (alkenes, alkynes, imines) to forge new ring systems.

Caption: Mechanism of Pd(0)-catalyzed [3+2] cycloaddition of activated VCPs.

Key Applications in Drug Development & Total Synthesis

Palladium-Catalyzed [3+2] Cycloadditions

The intermolecular [3+2] cycloaddition of VCPs with electron-deficient olefins is a premier method for synthesizing highly substituted cyclopentanes. For example, Stoltz and co-workers elegantly utilized this methodology to rapidly assemble the ABCD tetracyclic core of the Melodinus alkaloids [4][5]. By reacting a VCP derivative with β -nitrostyrene under Pd(0) catalysis, they achieved the necessary functionalized cyclopentane with excellent diastereocontrol, conserving the trans relationship of the starting materials[5]. Recent advances have also expanded this to 1-azadienes, yielding complex cyclopentylbenzo-oxathiazine architectures[3].

The Vinylcyclopropane-Cyclopentene Rearrangement

Beyond intermolecular trapping, VCPs can undergo a formal ring expansion to yield cyclopentenes[6]. While historically requiring extreme thermal conditions (>300 °C) via a diradical pathway, the application of transition metals (or specific electronic tuning via the methyl ester) significantly lowers the activation barrier, allowing the rearrangement to proceed at or below room temperature[6][7].

Caption: Kinetic pathways for the Vinylcyclopropane-Cyclopentene Rearrangement.

Quantitative Data Summary

The table below summarizes the typical reaction modes, optimal catalytic systems, and expected yields when utilizing methyl 1-vinylcyclopropane-1-carboxylate in organic synthesis.

Reaction Mode	Catalyst System	Typical Coupling Partner	Primary Product Scaffold	Typical Yield Range
[3+2] Cycloaddition	Pd(PPh 3​ ) 4​ or Pd 2​ (dba) 3​ / dppe	Electron-deficient alkenes (e.g., β -nitrostyrenes)[5]	Highly substituted cyclopentanes	60–95%
[3+2] Hetero-Annulation	Pd 2​ (dba) 3​ / P(OPh) 3​	1-Azadienes or Imines[3]	Pyrrolidines / N-Heterocycles	55–88%
[5+2] Cycloaddition	[Rh(dppp)]SbF 6​	Alkynes or Alkenes[1]	Cycloheptenes / Cycloheptadienes	50–85%
Rearrangement	Ni(cod) 2​ / NHC or Thermal	None (Intramolecular)[6]	Cyclopentenes	40–90%

Experimental Protocol: Pd-Catalyzed [3+2] Cycloaddition

This self-validating protocol details the intermolecular [3+2] cycloaddition of methyl 1-vinylcyclopropane-1-carboxylate with an electron-deficient olefin (e.g., β -nitrostyrene).

Rationale for Experimental Design:

• Inert Atmosphere: Palladium(0) is highly susceptible to oxidation. Rigorous exclusion of oxygen prevents catalyst deactivation.

• Pre-activation Step: Stirring the Pd precursor with the phosphine ligand prior to substrate addition ensures the complete generation of the active monomeric Pd(0)L n​ species, preventing substrate-induced catalyst poisoning.

• Stoichiometry: A slight excess of the VCP (1.2 equiv) is used to compensate for trace homodimerization or premature rearrangement pathways.

Materials Required:

• Methyl 1-vinylcyclopropane-1-carboxylate (1.2 mmol)

• β -Nitrostyrene derivative (1.0 mmol)

• Tris(dibenzylideneacetone)dipalladium(0)[Pd 2​ (dba) 3​ ] (0.025 mmol, 2.5 mol% = 5 mol% Pd)

• 1,2-Bis(diphenylphosphino)ethane [dppe] (0.06 mmol, 6 mol%)

• Anhydrous Tetrahydrofuran (THF) (10 mL)

Step-by-Step Methodology:

• Preparation of the Schlenk Flask: Flame-dry a 25 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3 times).

• Catalyst Activation: Inside an argon-filled glovebox (or via standard Schlenk techniques), add Pd 2​ (dba) 3​ (22.9 mg) and dppe (23.9 mg) to the flask.

• Solvent Addition: Inject 5 mL of anhydrous, degassed THF into the flask. Stir the mixture at room temperature for 15–20 minutes. Observation: The solution will typically transition from a dark purple/red to a pale yellow/orange, indicating the formation of the active Pd(0)-dppe complex.

• Substrate Introduction: Dissolve the β -nitrostyrene (1.0 mmol) and methyl 1-vinylcyclopropane-1-carboxylate (1.2 mmol) in the remaining 5 mL of anhydrous THF. Add this solution dropwise to the active catalyst mixture over 5 minutes.

• Reaction Progression: Heat the reaction mixture to 60 °C using a pre-equilibrated oil bath. Monitor the reaction via TLC (typically 10-20% EtOAc in Hexanes) until the β -nitrostyrene is completely consumed (usually 4 to 12 hours depending on electronic sterics).

• Quenching & Workup: Cool the reaction to room temperature. Quench by exposing the mixture to air and filtering it through a short pad of silica gel to remove palladium black. Elute the pad with excess EtOAc (20 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography to isolate the functionalized cyclopentane diastereomers.

References

• [1] Lei Jiao and Zhi-Xiang Yu. "Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds." The Journal of Organic Chemistry (2013). URL:[Link]

• [3] "Pd-catalyzed [3 + 2] cycloaddition of vinylcyclopropanes with 1-azadienes: synthesis of 4-cyclopentylbenzo[e][1,2,3]oxathiazine 2,2-dioxides." RSC Advances (2018). URL:[Link]

• [6] "Vinylcyclopropane rearrangement." Wikipedia. URL:[Link]

• [4][5] Alexander F. G. Goldberg and Brian M. Stoltz. "A Palladium-Catalyzed Vinylcyclopropane (3 + 2) Cycloaddition Approach to the Melodinus Alkaloids." Organic Letters (2011). URL:[Link]

• [2] "Vinylcyclopropane derivatives in transition-metal-catalyzed cycloadditions for the synthesis of carbocyclic compounds." Semantic Scholar. URL:[Link]

• [7] "The Vinylcyclopropane-Cyclopentene Rearrangement." Organic Reactions. URL:[Link]

Sources

• 1. chem.pku.edu.cn [chem.pku.edu.cn]
• 2. semanticscholar.org [semanticscholar.org]
• 3. Pd-catalyzed [3 + 2] cycloaddition of vinylcyclopropanes with 1-azadienes: synthesis of 4-cyclopentylbenzo[e][1,2,3]oxathiazine 2,2-dioxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A Palladium-Catalyzed Vinylcyclopropane (3 + 2) Cycloaddition Approach to the Melodinus Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 7. organicreactions.org [organicreactions.org]

Comprehensive Protocol for Transition-Metal-Catalyzed Vinylcyclopropane Cycloadditions: [5+2] and[3+2] Paradigms

Target Audience: Researchers, synthetic chemists, and drug development professionals. Applications: Synthesis of complex polycyclic frameworks, natural product total synthesis, and pharmacophore scaffolding.

Introduction & Mechanistic Grounding

Vinylcyclopropanes (VCPs) are highly versatile building blocks in synthetic organic chemistry. Driven by the release of inherent cyclopropane ring strain (~27.5 kcal/mol), VCPs can function as either 5-carbon or 3-carbon synthons depending on the transition metal catalyst employed. Understanding the mechanistic divergence between different metal centers is critical for designing successful cycloaddition workflows.

• Rhodium(I) Catalysis ([5+2] Cycloaddition): Pioneered by , Rh(I) complexes catalyze the formal [5+2] cycloaddition of VCPs with π-systems (alkynes, alkenes, allenes) to yield seven-membered rings (cycloheptenes). The mechanism proceeds via the coordination of the metal to the alkene and the π-system, followed by strain-driven cyclopropane C–C bond cleavage to form a metallacyclooctene intermediate. Subsequent reductive elimination delivers the seven-membered carbocycle.

• Palladium(0) Catalysis ([3+2] Cycloaddition): In contrast, Pd(0) catalysis typically utilizes VCPs as 3-carbon synthons. This requires activated VCPs —substrates bearing geminal electron-withdrawing groups (EWGs) such as malonates. As demonstrated in recent synergistic catalysis models by, Pd(0) undergoes oxidative addition into the activated VCP to form a zwitterionic π-allyl palladium(II) species. The EWGs stabilize the anionic charge, allowing this intermediate to undergo [3+2] annulation with electrophilic π-systems (like imines or Michael acceptors) to form five-membered rings (pyrrolidines or cyclopentanes).

Mechanistic Divergence Pathway

Mechanistic divergence of vinylcyclopropanes under Rh(I) and Pd(0) catalysis.

Quantitative Comparison of Reaction Paradigms

To guide experimental design, the following table summarizes the causal parameters and typical outcomes for both cycloaddition pathways.

Parameter	Rh(I)-Catalyzed [5+2]	Pd(0)-Catalyzed [3+2]
Typical Catalyst	[Rh(cod)Cl]2 / AgOTf	Pd(PPh3)4 or Pd2(dba)3
Co-Catalyst / Additive	None (or CO atmosphere)	Phosphoric Acid (for imines)
VCP Requirement	Unactivated or Activated	Strictly Activated (gem-EWGs)
Coupling Partner	Alkynes, Alkenes, Allenes	Imines, Michael Acceptors
Typical Solvent	Toluene, 1,2-Dichloroethane (DCE)	THF, Toluene, DCM
Reaction Temperature	60 °C – 110 °C	25 °C – 40 °C
Target Scaffold	Cycloheptenes (7-membered)	Pyrrolidines/Cyclopentanes (5-membered)
Average Yield Range	75% – 95%	60% – 90%

Experimental Methodologies

The following protocols are designed as self-validating systems. Built-in In-Process Controls (IPCs) ensure that intermediate generation and reaction progression can be analytically verified, preventing downstream failures.

Protocol A: Rhodium(I)-Catalyzed Intramolecular [5+2] Cycloaddition

Causality & Design Rationale: This protocol utilizes [Rh(cod)Cl]2 as a precatalyst. Because neutral Rh(I) dimers are relatively unreactive toward unactivated VCPs, we employ Silver Triflate (AgOTf) as a halide abstractor. The precipitation of AgCl generates a highly electrophilic, cationic Rh(I) species with a vacant coordination site. This drastically lowers the activation energy required for the initial alkene/alkyne coordination and subsequent cyclopropane cleavage. Non-coordinating solvents (like DCE or Toluene) are strictly required; coordinating solvents (like MeCN) will poison the vacant site on the cationic metal center.

Step-by-Step Procedure:

• Catalyst Activation: Inside a nitrogen-filled glovebox, weigh [Rh(cod)Cl]2 (5.0 mol%) and AgOTf (10.0 mol%) into an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous, degassed 1,2-dichloroethane (DCE) to achieve a 0.1 M concentration relative to the final substrate volume.

• Self-Validation (IPC 1): Stir the mixture at room temperature for 15 minutes. Validation: The solution will transition from yellow to a deeper orange/red, accompanied by the formation of a fine white precipitate (AgCl). This visually confirms the generation of the active cationic Rh(I) species.

• Substrate Introduction: Dissolve the tethered VCP-alkyne substrate (1.0 equiv) in a minimal amount of anhydrous DCE and add it dropwise to the active catalyst suspension.

• Cycloaddition: Seal the Schlenk tube, remove it from the glovebox, and heat the reaction mixture in an oil bath at 80 °C.

• Self-Validation (IPC 2): Monitor the reaction via TLC (Hexanes/EtOAc 9:1, visualized with KMnO₄). The reaction is complete when the starting material spot is fully consumed (typically 2–6 hours).

• Workup & Isolation: Cool the mixture to room temperature. Filter the crude mixture through a short pad of silica gel, eluting with EtOAc, to remove the rhodium and silver salts. Concentrate the filtrate under reduced pressure and purify via flash column chromatography to isolate the bicyclic cycloheptene product.

Protocol B: Synergistic Palladium(0)/CPA-Catalyzed[3+2] Cycloaddition

Causality & Design Rationale: While Pd(0) efficiently converts activated VCPs into zwitterionic π-allyl palladium species, coupling these intermediates with imines is notoriously difficult due to the low electrophilicity of the imine carbon. To solve this, we employ a synergistic catalytic system using a Chiral or Achiral Phosphoric Acid (CPA). The CPA acts as a Brønsted acid, hydrogen-bonding to the imine nitrogen. This dual-activation lowers the LUMO of the imine, perfectly matching the HOMO of the Pd-enolate equivalent, enabling the[3+2] annulation to proceed smoothly at room temperature.

Synergistic Pd(0)/CPA catalytic workflow for [3+2] cycloadditions.

Step-by-Step Procedure:

• Reaction Setup: In an oven-dried 10 mL vial under an argon atmosphere, add the activated VCP (e.g., gem-dicyano or malonate derivative, 1.0 equiv) and the N-aryl imine (1.5 equiv).

• Catalyst Addition: Add Pd(PPh3)4 (5.0 mol%) and diphenyl phosphate (or a specific chiral BINOL-derived phosphoric acid for asymmetric synthesis) (10.0 mol%).

• Solvent Addition: Inject anhydrous THF to yield a 0.2 M solution. Seal the vial and stir the reaction mixture at 25 °C.

• Self-Validation (IPC 1 - NMR Tracking): To ensure the VCP is successfully undergoing oxidative addition rather than degrading, extract a 50 µL aliquot after 2 hours, evaporate, and run a crude ¹H-NMR. Validation: Look for the disappearance of the characteristic highly shielded cyclopropane protons (typically found between δ 1.5–2.5 ppm) and the emergence of pyrrolidine ring protons.

• Completion: Stir for 12–24 hours until TLC indicates complete consumption of the VCP.

• Workup & Isolation: Concentrate the reaction mixture directly under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (gradient elution: Hexanes to Hexanes/EtOAc 7:3) to isolate the highly substituted pyrrolidine.

References

• Title: Rhodium-Catalyzed Asymmetric [5+2] Cycloaddition of Alkyne and Vinylcyclopropane Source: Chemistry - A European Journal (via Wender Group Research) URL: [Link]

• Title: Synergistic Palladium-Phosphoric Acid Catalysis in (3 + 2) Cycloaddition Reactions between Vinylcyclopropanes and Imines Source: Catalysts (MDPI) URL: [Link]

Revolutionizing the Synthesis of Nature's Blueprints: Advanced Methodologies in Natural Product Synthesis

Abstract

The intricate architectures of natural products have long served as a driving force for innovation in organic chemistry. Their synthesis is not merely an academic exercise but a critical component of drug discovery and development. This comprehensive guide delves into the application of cutting-edge synthetic methodologies that are transforming the landscape of natural product synthesis. We will explore the strategic implementation of C-H functionalization, photoredox catalysis, olefin metathesis, biocatalysis, and continuous flow chemistry, not as isolated techniques, but as integrated tools that enable unprecedented efficiency and elegance in the construction of complex molecular scaffolds. Furthermore, we will examine the burgeoning role of computational chemistry in streamlining synthetic planning. This document is intended for researchers, scientists, and drug development professionals seeking to harness these powerful strategies to conquer the challenges of modern natural product synthesis.

The New Frontier of Bond Formation: C-H Functionalization

The ability to directly convert ubiquitous C-H bonds into valuable C-C, C-N, and C-O bonds has fundamentally altered the logic of retrosynthetic analysis.[1] Instead of relying on pre-functionalized starting materials, late-stage C-H functionalization allows for the direct modification of complex molecular frameworks, significantly shortening synthetic sequences. This approach offers unparalleled atom and step economy, making it a highly sought-after strategy in the synthesis of intricate natural products.[2][3]

Application Note: Late-Stage C-H Oxidation in the Synthesis of Platencin

Platencin, a potent antibiotic with a novel mode of action, features a complex, oxygenated tetracyclic core.[4][5] Its synthesis has been a proving ground for new synthetic methods.[6] One of the key challenges in the synthesis of platencin and its analogues is the stereoselective introduction of oxygen functionality.

A pivotal strategy in several syntheses of platencin involves an intramolecular Diels-Alder reaction to construct the core ring system.[7][8][9] Following the formation of the key carbon skeleton, late-stage C-H oxidation can be employed to install critical hydroxyl groups, a testament to the power of this methodology in complex settings. While a direct C-H oxidation on the final platencin core is challenging, synthetic routes often employ precursors where strategic C-H bonds are more amenable to oxidation. For instance, a Wacker oxidation of a terminal olefin, a form of C-H functionalization, has been utilized to introduce a key ketone functionality in an advanced intermediate.[6][10]

Protocol: Representative Late-Stage C-H Oxidation (Wacker-Type)

This protocol is a generalized representation of a Wacker-type oxidation that can be adapted for the introduction of a ketone in a complex intermediate, inspired by strategies used in platencin syntheses.[6][10]

Materials:

• Advanced intermediate containing a terminal alkene (1.0 equiv)

• Palladium(II) chloride (PdCl₂, 0.1 equiv)

• Copper(I) chloride (CuCl, 1.0 equiv)

• N,N-Dimethylformamide (DMF)

• Oxygen (balloon)

• Water

Procedure:

• Dissolve the advanced intermediate (1.0 equiv) in a mixture of DMF and water (e.g., 10:1 v/v).

• To this solution, add PdCl₂ (0.1 equiv) and CuCl (1.0 equiv).

• Purge the reaction vessel with oxygen and maintain a positive pressure of oxygen using a balloon.

• Stir the reaction mixture vigorously at room temperature for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the desired ketone.

Causality Behind Experimental Choices:

• PdCl₂: The palladium catalyst is the active species in the Wacker oxidation, facilitating the nucleophilic attack of water on the coordinated alkene.

• CuCl: Copper(I) chloride acts as a co-catalyst to reoxidize the palladium from its inactive Pd(0) state back to the active Pd(II) state, allowing for a catalytic cycle. Oxygen is the terminal oxidant.

• DMF/Water: The mixed solvent system is crucial for dissolving both the organic substrate and the inorganic salts. Water also serves as the nucleophile in the reaction.

Harnessing the Power of Light: Photoredox Catalysis

Application Note: Radical Cyclization in the Asymmetric Total Synthesis of a Tricyclic Prostaglandin D2 Metabolite

The synthesis of a complex tricyclic prostaglandin D2 metabolite methyl ester showcases the strategic use of photoredox catalysis to construct a key cyclopentanone ring.[16][17][18] This was achieved through a regio- and stereoselective intramolecular hydroalkylation of an unactivated alkene-substituted β-ketoester.[16]

Caption: Workflow of the photoredox-mediated radical cyclization.

Protocol: Photoredox-Catalyzed Radical Cyclization [16][17]

Materials:

• Alkene-substituted β-ketoester (1.0 equiv)

• 2,3,5,6-Tetrakis(carbazol-9-yl)-1,4-dicyanobenzene (4CzTPN) (2 mol%)

• 2,4,6-Triisopropylthiophenol (TRIPSH) (10 mol%)

• Potassium phosphate (K₃PO₄) (80 mol%)

• Anhydrous tetrahydrofuran (THF)

• Blue LED light source (e.g., 20 W)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the alkene-substituted β-ketoester (1.0 equiv), 4CzTPN (0.02 equiv), TRIPSH (0.1 equiv), and K₃PO₄ (0.8 equiv).

• Evacuate and backfill the vial with argon three times.

• Add anhydrous THF via syringe.

• Place the reaction vial approximately 5 cm from a blue LED light source and stir at room temperature.

• Monitor the reaction by TLC. The reaction is typically complete within 15-60 minutes.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired cyclopentanone product.

Causality Behind Experimental Choices:

• 4CzTPN: This organic dye serves as the photocatalyst, absorbing visible light and initiating the single-electron transfer (SET) processes.

• TRIPSH: The thiophenol acts as a hydrogen atom transfer (HAT) agent, quenching the cyclized radical to form the final product and regenerating the active catalytic species.

• K₃PO₄: The base is required to deprotonate the β-ketoester, forming the enolate which is then oxidized to the key radical intermediate.

• Blue LED: Provides the necessary energy to excite the photocatalyst.

The Power of Rearrangement: Olefin Metathesis

Olefin metathesis has become an indispensable tool for the formation of carbon-carbon double bonds, particularly in the synthesis of macrocyclic natural products.[19] Ring-closing metathesis (RCM), catalyzed by well-defined ruthenium or molybdenum complexes (e.g., Grubbs catalysts), has enabled the efficient construction of large rings that were previously difficult to access.

Application Note: Ring-Closing Metathesis in the Total Synthesis of Epothilones

The epothilones are a class of 16-membered macrolide natural products with potent anticancer activity.[16] Their total synthesis has been a major focus of research, and RCM has played a pivotal role in many synthetic approaches to construct the macrocyclic core.[16][18][20][21]

Caption: Simplified mechanism of ring-closing metathesis.

Protocol: Ring-Closing Metathesis for Epothilone Analogue Synthesis [5][22][23][24]

This protocol provides a general procedure for the RCM of a diene precursor to a macrocyclic lactone, as is common in epothilone syntheses.

Materials:

• Acyclic diene precursor (1.0 equiv)

• Grubbs second-generation catalyst (e.g., 5-10 mol%)

• Anhydrous, degassed dichloromethane (CH₂Cl₂) or toluene

Procedure:

• Dissolve the acyclic diene precursor (1.0 equiv) in anhydrous, degassed CH₂Cl₂ to make a dilute solution (e.g., 0.001-0.01 M). High dilution favors the intramolecular RCM over intermolecular oligomerization.

• In a separate flask, dissolve the Grubbs second-generation catalyst (0.05-0.10 equiv) in a small amount of anhydrous, degassed CH₂Cl₂.

• Add the catalyst solution to the solution of the diene precursor via syringe pump over several hours at room temperature or gentle reflux (e.g., 40 °C). Slow addition of the catalyst helps to maintain a low catalyst concentration, further favoring macrocyclization.

• Stir the reaction mixture for an additional 2-12 hours after the addition is complete, monitoring by TLC.

• Upon completion, quench the reaction by adding a few drops of ethyl vinyl ether and stirring for 30 minutes to deactivate the catalyst.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography to afford the desired macrocyclic lactone.

Causality Behind Experimental Choices:

• Grubbs Second-Generation Catalyst: This catalyst is chosen for its high activity and tolerance to a wide range of functional groups commonly found in complex natural products.

• High Dilution and Slow Addition: These conditions are critical to favor the desired intramolecular RCM reaction and suppress competing intermolecular side reactions that lead to dimers and oligomers.

• Anhydrous and Degassed Solvent: The Grubbs catalyst is sensitive to air and moisture, so using anhydrous and degassed solvents is essential for optimal catalyst performance and reaction yield.

Nature's Catalysts: The Rise of Biocatalysis

Biocatalysis, the use of enzymes to perform chemical transformations, offers unparalleled selectivity and efficiency under mild, environmentally benign conditions.[25] Enzymes can catalyze reactions with exquisite chemo-, regio-, and stereoselectivity, often outperforming traditional chemical catalysts.[26][27][28] The application of biocatalysis in natural product synthesis is rapidly expanding, from the preparation of chiral building blocks to late-stage functionalization of complex intermediates.[26][29]

Application Note: Enzymatic Synthesis of Artemisinin Precursors

Artemisinin, a potent antimalarial drug, is a sesquiterpene lactone endoperoxide. Its semi-synthetic production relies on the conversion of precursors, such as dihydroartemisinic aldehyde, which can be produced through chemoenzymatic pathways.[25][28][30][31] Cytochrome P450 enzymes, for example, are capable of performing highly specific hydroxylations on complex terpene scaffolds.[4][6][32]

Caption: A simplified representation of an enzymatic oxidation step.

Protocol: General Whole-Cell Biocatalytic Hydroxylation [4][26][32]

This protocol describes a general procedure for the hydroxylation of a substrate using a whole-cell biocatalyst expressing a cytochrome P450 enzyme.

Materials:

• Recombinant E. coli cells expressing the desired P450 enzyme and its redox partners.

• Luria-Bertani (LB) medium with appropriate antibiotics.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction.

• Substrate (e.g., a flavonoid or terpene).

• Buffer solution (e.g., potassium phosphate buffer, pH 7.4).

• Glucose.

Procedure:

• Cultivation: Inoculate a single colony of the recombinant E. coli into LB medium containing the appropriate antibiotics and grow overnight at 37 °C with shaking.

• Induction: Inoculate a larger volume of LB medium with the overnight culture and grow at 37 °C until the optical density at 600 nm (OD₆₀₀) reaches 0.6-0.8. Induce protein expression by adding IPTG (e.g., to a final concentration of 0.1-1.0 mM) and continue to culture at a lower temperature (e.g., 18-25 °C) for 12-24 hours.

• Bioconversion: Harvest the cells by centrifugation, wash with buffer, and resuspend in the reaction buffer to a desired cell density.

• Add the substrate (dissolved in a minimal amount of a water-miscible solvent like DMSO) and glucose (as a carbon and energy source for cofactor regeneration) to the cell suspension.

• Incubate the reaction mixture at a suitable temperature (e.g., 30 °C) with shaking for 24-72 hours.

• Extraction and Analysis: Extract the product from the reaction mixture with an organic solvent (e.g., ethyl acetate). Analyze the organic extract by HPLC or GC-MS to determine the conversion and product formation.

• Purify the product from the concentrated organic extract using chromatographic techniques.

Causality Behind Experimental Choices:

• Whole-Cell System: Using whole cells avoids the need for enzyme purification and provides a cellular environment with the necessary cofactors and regeneration systems.

• IPTG Induction at Lower Temperature: This often leads to better protein folding and higher yields of soluble, active enzyme.

• Glucose Addition: Provides the necessary energy for the cells to regenerate the NADPH cofactor required by the P450 enzyme.

The Assembly Line Approach: Continuous Flow Chemistry

Continuous flow chemistry offers numerous advantages over traditional batch synthesis, including enhanced safety, improved heat and mass transfer, and the potential for automation and scalability.[19][33][34][35] In a flow reactor, reagents are continuously pumped through a network of tubes or channels, where they mix and react. This technology is particularly well-suited for multistep syntheses of natural products and active pharmaceutical ingredients (APIs).[9][27][29]

Application Note: Multistep Continuous-Flow Synthesis of Oseltamivir (Tamiflu®)

Oseltamivir, the active ingredient in the antiviral drug Tamiflu®, has been the target of numerous synthetic efforts. Continuous flow chemistry has been successfully applied to develop a highly efficient and safe synthesis of this important drug, avoiding the need to isolate hazardous intermediates.[2][3][26][36][37]

Caption: A generalized schematic of a continuous flow setup.

Protocol: Conceptual Continuous Flow Synthesis of an Oseltamivir Intermediate [2][3][10][36][37]

This protocol outlines the conceptual setup for a key step in a continuous flow synthesis of an oseltamivir precursor, such as an aziridination reaction.

Equipment:

• Syringe pumps (e.g., 3 pumps)

• T-mixer

• PTFE or PFA reactor coils of appropriate length and diameter

• Temperature-controlled bath or heating block

• Back-pressure regulator

• Collection vessel

Procedure:

• Solution Preparation: Prepare stock solutions of the starting materials (e.g., an azide precursor and a phosphine) in a suitable anhydrous solvent (e.g., acetonitrile) at specified concentrations.

• System Setup: Assemble the flow reactor system as depicted in the diagram above. The pumps are connected to the T-mixer, which then feeds into the reactor coil. The reactor coil is submerged in a temperature-controlled bath. A back-pressure regulator is placed at the outlet of the reactor to maintain a constant pressure and prevent solvent boiling.

• Reaction Execution:

  • Pump the solutions of the reactants at defined flow rates into the T-mixer, where they are rapidly mixed.

  • The reaction mixture then flows through the heated reactor coil, with the residence time determined by the total flow rate and the reactor volume.

  • The product stream exits the reactor, passes through the back-pressure regulator, and is collected in a vessel.

• Work-up and Analysis: The collected product stream can be directly analyzed by techniques like HPLC or GC-MS. For subsequent steps in a multi-step flow synthesis, the product stream could be directly fed into another reactor with the addition of the next set of reagents.

Causality Behind Experimental Choices:

• Flow System: Allows for precise control over reaction parameters such as temperature, pressure, and residence time, leading to improved reproducibility and yield. It also enables the safe handling of potentially hazardous intermediates, as they are generated and consumed in situ in small volumes.

• T-Mixer: Ensures rapid and efficient mixing of the reagent streams, which is crucial for fast reactions.

• Back-Pressure Regulator: Allows the reaction to be conducted at temperatures above the boiling point of the solvent, accelerating reaction rates.

The Digital Architect: Computational Chemistry in Synthesis Planning

Case Study: SYNTHIA™ Retrosynthesis Software

SYNTHIA™ is a leading CASP software that utilizes a vast database of expert-coded reaction rules to generate synthetic pathways.[7] It has demonstrated the ability to design routes to complex natural products that are comparable to, and in some cases, more efficient than those designed by human experts.[30][32]

In a notable study, SYNTHIA™ was used to design syntheses for several natural products, which were then successfully validated in the laboratory.[20][30] The software's ability to "strategize" over multiple steps, considering factors like stereochemistry and the complexity of intermediates, marks a significant advancement in the field.[7]

Key Features and Impact:

• De Novo Route Design: SYNTHIA™ can propose entirely new synthetic routes, not just variations of known syntheses.

• Optimization: The software can optimize routes based on user-defined criteria such as cost, step count, and atom economy.

• Validation: The successful laboratory validation of computer-designed syntheses underscores the practical utility of these tools in modern organic chemistry.

The integration of computational planning with laboratory execution represents a powerful paradigm for the future of natural product synthesis, accelerating the discovery and development of new medicines.

Summary and Outlook

The synthesis of natural products continues to be a vibrant and challenging field of research. The modern synthetic chemist now has an arsenal of powerful tools at their disposal, from C-H functionalization and photoredox catalysis to biocatalysis and continuous flow chemistry. These methodologies, coupled with the predictive power of computational chemistry, are enabling the synthesis of increasingly complex molecules with greater efficiency and elegance than ever before. As these technologies continue to evolve and converge, we can expect to see even more remarkable achievements in the art and science of natural product synthesis, paving the way for the discovery of the next generation of life-saving medicines.

References

• Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester. JACS Au. Available at: [Link]

• Efficient hydroxylation of flavonoids by using whole-cell P450 sca-2 biocatalyst in Escherichia coli. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester. PubMed. Available at: [Link]

• Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester. JACS Au. Available at: [Link]

• Computational planning of the synthesis of complex natural products. PubMed. Available at: [Link]

• Cytochrome P450 whole cell biohydroxylation of alkanes. OpenUCT. Available at: [Link]

• Enantioselective Synthesis of (−)-Platensimycin Oxatetracyclic Core by Using an Intramolecular Diels−Alder Reaction. Organic Letters. Available at: [Link]

• Efficient hydroxylation of flavonoids by using whole-cell P450 sca-2 biocatalyst in Escherichia coli. PMC. Available at: [Link]

• Technical Support Information Bulletin 1176 - Ring Closing Methathesis on Resin. AAPPTec. Available at: [Link]

• Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes. PMC. Available at: [Link]

• An Efficient Chemoenzymatic Synthesis of Dihydroartemisinic Aldehyde. Angewandte Chemie International Edition. Available at: [Link]

• Schematic diagram of continuous-flow multi-step synthesis. ResearchGate. Available at: [Link]

• Construction of Biocatalysts Using the P450 Scaffold for the Synthesis of Indigo from Indole. MDPI. Available at: [Link]

• Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester. JACS Au. Available at: [Link]

• Continuous flow multi-step organic synthesis. Chemical Science. Available at: [Link]

• Machine-designed natural product syntheses pass 'Turing test' for chemistry. Chemistry World. Available at: [Link]

• Platencin total synthesis. The chemical reaction database. Available at: [Link]

• Continuous-Flow Synthesis of (–)-Oseltamivir Phosphate (Tamiflu). Semantic Scholar. Available at: [Link]

• An Efficient Chemoenzymatic Synthesis of Dihydroartemisinic Aldehyde. ResearchGate. Available at: [Link]

• Crystallization-Induced Diastereoisomer Transformation of Dihydroartemisinic Aldehyde with the Betti Base. PMC. Available at: [Link]

• Combining Chemical Catalysis with Enzymatic Steps for the Synthesis of the Artemisinin Precursor Dihydroartemisinic Acid. ACS Synthetic Biology. Available at: [Link]

• Flow synthesis process for the production of oseltamivir. Google Patents.

• Next-Generation Strategies in Flow Synthesis of Antiviral Compounds: “From Bench to Industry”. Organic Process Research & Development. Available at: [Link]

• Continuous-Flow Synthesis of (–)-Oseltamivir Phosphate (Tamiflu). Request PDF. Available at: [Link]

• Flow synthesis process for the production of oseltamivir. Google Patents.

• A flow process for the multi-step synthesis of the alkaloid natural product oxomaritidine: a new paradigm for molecular assembly. Syrris. Available at: [Link]

• A Formal Total Synthesis of Platencin. Organic Letters. Available at: [Link]

• An Efficient Chemoenzymatic Synthesis of Dihydroartemisinic Aldehyde. PMC. Available at: [Link]

• Total Synthesis of Platencin. Wipf Group. Available at: [Link]

• Total Synthesis of Platencin. ResearchGate. Available at: [Link]

• Total Syntheses of (±)-Platencin and (−). PMC. Available at: [Link]

• The Nicolaou Synthesis of Platensimycin. Organic Chemistry Portal. Available at: [Link]

• Continuous flow multi-step organic synthesis. MIT DSpace. Available at: [Link]

• Unlocking the Chemistry of Tomorrow with Computer-Aided Synthesis Planning. Technology Networks. Available at: [Link]

• Strategic Use of Visible-Light Photoredox Catalysis in Natural Product Synthesis. NSF Public Access Repository. Available at: [Link]

• Intermolecular and Intramolecular Diels-Alder Reactions: Platencin (Banwell), Platensimycin (Matsuo), (+)-Cassaine (Deslongchamps), (-)-Halenaquinone (Trauner). Organic Chemistry Portal. Available at: [Link]

• Photoredox Catalysis in Organic Chemistry. ACS Publications. Available at: [Link]

• Synthesis by Ring-Closing Metathesis and Cytotoxic Evaluation of Novel Thienylmacrolactones. PMC. Available at: [Link]

• Photoredox-mediated N-centered radical addition/semipinacol rearrangement for the convenient synthesis of β-amino (spiro)cyclic ketones. Organic Chemistry Frontiers. Available at: [Link]

• Continuous Flow Multi-Step Organic Synthesis. MIT Open Access Articles. Available at: [Link]

• Photoredox catalysis. ETH Zurich. Available at: [Link]

• Development of a Multi-Step Synthesis and Workup Sequence for an Integrated, Continuous Manufacturing Process of a Pharmaceutical. ACS Publications. Available at: [Link]

• Olefin Metathesis. Chemistry LibreTexts. Available at: [Link]

• Ring Closing Metathesis | Grubbs-II catalyst | Organometallic Reaction | GATE 2022 - Question 40. YouTube. Available at: [Link]

• Olefin Metathesis. Master Organic Chemistry. Available at: [Link]

Sources

• 1. Machine-designed natural product syntheses pass ‘Turing test’ for chemistry | Research | Chemistry World [chemistryworld.com]
• 2. NL2022745B1 - Flow synthesis process for the production of oseltamivir - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Efficient hydroxylation of flavonoids by using whole-cell P450 sca-2 biocatalyst in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]
• 6. Hydrocarbon Hydroxylation by Cytochrome P450 Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 9. Intermolecular and Intramolecular Diels-Alder Reactions: Platencin (Banwell), Platensimycin (Matsuo), (+)-Cassaine (Deslongchamps), (-)-Halenaquinone (Deslongchamps) [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. par.nsf.gov [par.nsf.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Visible-Light-Mediated Reactions Under Mild Conditions [sigmaaldrich.com]
• 14. ethz.ch [ethz.ch]
• 15. criver.com [criver.com]
• 16. Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Photoredox-Catalyzed Radical Cyclization of Unactivated Alkene-Substituted β-Ketoesters Enabled Asymmetric Total Synthesis of Tricyclic Prostaglandin D2 Metabolite Methyl Ester - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Synthesis by Ring-Closing Metathesis and Cytotoxic Evaluation of Novel Thienylmacrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Computational planning of the synthesis of complex natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. youtube.com [youtube.com]
• 24. masterorganicchemistry.com [masterorganicchemistry.com]
• 25. Crystallization-Induced Diastereoisomer Transformation of Dihydroartemisinic Aldehyde with the Betti Base - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Frontiers | Efficient hydroxylation of flavonoids by using whole-cell P450 sca-2 biocatalyst in Escherichia coli [frontiersin.org]
• 27. syrris.jp [syrris.jp]
• 28. An Efficient Chemoenzymatic Synthesis of Dihydroartemisinic Aldehyde - PMC [pmc.ncbi.nlm.nih.gov]
• 29. pubs.acs.org [pubs.acs.org]
• 30. d-nb.info [d-nb.info]
• 31. researchgate.net [researchgate.net]
• 32. Cytochrome P450 whole cell biohydroxylation of alkanes [open.uct.ac.za]
• 33. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 34. fluxcontinu.umontreal.ca [fluxcontinu.umontreal.ca]
• 35. dspace.mit.edu [dspace.mit.edu]
• 36. semanticscholar.org [semanticscholar.org]
• 37. WO2020183281A1 - Flow synthesis process for the production of oseltamivir - Google Patents [patents.google.com]
• 38. researchgate.net [researchgate.net]
• 39. Unlocking the Chemistry of Tomorrow with Computer-Aided Synthesis Planning [synthiaonline.com]
• 40. Total Syntheses of (±)-Platencin and (−)-Platencin - PMC [pmc.ncbi.nlm.nih.gov]

methyl 1-vinylcyclopropane-1-carboxylate as a precursor for cyclopentenes

Application Note: Methyl 1-Vinylcyclopropane-1-carboxylate as a Precursor for Cyclopentenes

Introduction & Strategic Rationale

Cyclopentene and cyclopentane scaffolds are ubiquitous structural motifs in bioactive natural products, nucleoside analogs, and pharmaceutical APIs. However, the de novo synthesis of these five-membered rings often faces significant challenges regarding regioselectivity and step-economy. The vinylcyclopropane-cyclopentene (VCP-CP) rearrangement serves as a powerful, atom-economical ring expansion strategy, converting strained three-membered carbocycles into highly functionalized cyclopentenes[1].

Within this chemical space, methyl 1-vinylcyclopropane-1-carboxylate is a highly strategic precursor. The installation of the methyl ester at the C1 position classifies the molecule as an activated cyclopropane. This specific substitution pattern is not merely a structural feature; it fundamentally alters the thermodynamics and kinetics of the rearrangement, allowing chemists to bypass the harsh conditions traditionally required for unactivated systems.

Mechanistic Causality and Activation Modes

The Role of the Carboxylate Group: In an unactivated vinylcyclopropane, the thermal VCP-CP rearrangement requires extreme temperatures (often >300 °C) to overcome the activation barrier via a diradical intermediate. However, the methyl carboxylate group acts as a strong electron-withdrawing group (EWG). This polarization weakens the adjacent C1–C2 bond of the cyclopropane ring. When subjected to thermal energy or Lewis acid catalysis, the ester group stabilizes the developing negative charge (in a zwitterionic pathway) or the radical character (in a diradical pathway), drastically lowering the activation energy[2].

• Lewis Acid Catalysis: The coordination of a Lewis acid (e.g., SnCl₄, Et₂AlCl) to the carbonyl oxygen of the ester further lowers the lowest unoccupied molecular orbital (LUMO) of the system. This triggers a heterolytic C–C bond cleavage, forming a zwitterionic intermediate that rapidly recyclizes to the cyclopentene at sub-zero or room temperatures[2].

• Photocatalytic/Radical Activation: Recent advancements employ single-electron transfer (SET) using TiO₂ photocatalysis to generate radical cations. The carboxylate group helps stabilize these intermediates, which undergo ring-opening and subsequent closure under extremely mild, room-temperature conditions[3].

Visualization of the Rearrangement Logic

Mechanistic pathway of the VCP-CP rearrangement.

Quantitative Data Summary

The choice of activation method directly impacts the reaction conditions, functional group tolerance, and overall yield. The table below summarizes comparative data for the rearrangement of methyl 1-vinylcyclopropane-1-carboxylate derivatives.

Activation Mode	Typical Catalyst / Reagent	Operating Temperature	Reaction Time	Typical Yield	Mechanistic Pathway
Thermal (Unactivated VCP)	None	> 300 °C	2 - 12 h	40 - 60%	Diradical
Thermal (Activated VCP)	None (Solvent: Toluene)	150 - 200 °C	4 - 24 h	60 - 85%	Polarized Diradical
Lewis Acid Catalyzed	SnCl₄, Et₂AlCl, or TiCl₄	-78 °C to 25 °C	1 - 4 h	80 - 99%	Zwitterionic
Photocatalytic	TiO₂ / UV Light (365 nm)	25 °C (RT)	12 - 24 h	70 - 90%	Radical Cation

Experimental Protocols

The following protocols provide self-validating workflows for the VCP-CP rearrangement. The Lewis acid protocol is preferred for heat-sensitive substrates, while the thermal protocol is ideal for scale-up without metal contamination.

Protocol A: Lewis Acid-Catalyzed Rearrangement (High Yield, Mild Conditions)

Objective: To synthesize substituted cyclopentenes via a zwitterionic VCP-CP rearrangement using SnCl₄. Causality Check: Moisture must be strictly excluded. Water will hydrolyze the Lewis acid, generating HCl, which can lead to unwanted hydrochlorination of the vinyl group instead of the desired ring expansion.

• Preparation: Flame-dry a Schlenk flask equipped with a magnetic stir bar. Purge the vessel with Argon for 15 minutes to establish an anhydrous environment.

• Substrate Loading: Dissolve methyl 1-vinylcyclopropane-1-carboxylate (1.0 mmol) in anhydrous dichloromethane (DCM, 10 mL). Note: The concentration is deliberately kept low (~0.1 M) to favor intramolecular rearrangement over intermolecular dimerization.

• Cooling: Cool the reaction mixture to -78 °C using a dry ice/acetone bath to control the exothermic ring-opening and suppress polymerization.

• Catalyst Addition: Dropwise add SnCl₄ (1.0 M in DCM, 0.2 mmol, 20 mol%). The solution may exhibit a slight color change, indicating Lewis acid complexation with the carboxylate moiety.

• Reaction Progression: Stir at -78 °C for 30 minutes, then gradually allow the reaction to warm to 0 °C over 1 hour. Monitor the disappearance of the starting material via TLC (Hexanes/EtOAc 9:1, visualized with KMnO₄ stain).

• Quenching (Self-Validation Step): Once complete, quench the reaction at 0 °C by adding saturated aqueous NaHCO₃ (5 mL). Rationale: The basic quench neutralizes the Lewis acid and prevents acid-catalyzed double bond migration (isomerization) in the newly formed cyclopentene.

• Workup: Extract the aqueous layer with DCM (3 x 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via silica gel flash chromatography to yield the pure cyclopentene derivative.

Protocol B: Thermal Rearrangement (Metal-Free, Scale-Up Friendly)

Objective: To induce VCP-CP rearrangement using purely thermal strain-release.

• Preparation: Add methyl 1-vinylcyclopropane-1-carboxylate (5.0 mmol) to a heavy-walled pressure tube (sealed tube).

• Solvent Addition: Add anhydrous toluene (50 mL) to achieve a 0.1 M concentration. Degas the solution by bubbling Argon through it for 10 minutes. Rationale: Degassing prevents oxidative degradation of the alkene at high temperatures.

• Heating: Seal the tube and heat the mixture in a precisely controlled oil bath at 160 °C for 16 hours. Causality Check: The presence of the methyl ester group lowers the required activation temperature from >300 °C to 160 °C, preserving delicate functional groups that would otherwise decompose.

• Cooling & Concentration: Cool the reaction vessel entirely to room temperature before unsealing. Concentrate the solvent under reduced pressure.

• Analysis & Validation: Analyze the crude mixture via ¹H-NMR. The diagnostic upfield shift of the cyclopropane protons (typically 0.5–1.5 ppm) will disappear, replaced by the characteristic vinylic protons of the cyclopentene ring (5.5–6.0 ppm), confirming successful ring expansion.

References

• Wikipedia Contributors. "Vinylcyclopropane rearrangement." Wikipedia, The Free Encyclopedia. URL:[Link]

• Baldwin, J. E. (2003). "Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes." Chemical Reviews, 103(4), 1197-1212. URL:[Link]

• Ivanova, O. A., et al. (2018). "Lewis Acid Triggered Vinylcyclopropane-Cyclopentene Rearrangement." Journal of Organic Chemistry, 83(2), 543-560. URL:[Link]

• Okada, Y., et al. (2020). "Radical-Cation Vinylcyclopropane Rearrangements by TiO₂ Photocatalysis." The Journal of Organic Chemistry, 85(8), 5496-5503. URL:[Link]

Sources

• 1. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 2. repository.rudn.scienceadmin.com [repository.rudn.scienceadmin.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Rhodium-Catalyzed Asymmetric Ring Opening of Vinyl Cyclopropanes

Abstract

Vinylcyclopropanes (VCPs) are versatile three-carbon synthons in organic synthesis due to the inherent ring strain of the cyclopropyl group, which can be selectively cleaved and functionalized.[1][2] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the rhodium-catalyzed asymmetric ring-opening of vinyl cyclopropanes. This powerful transformation allows for the construction of complex chiral molecules from readily available starting materials.[3] We will delve into the mechanistic underpinnings of this reaction class, provide detailed, field-tested protocols for key transformations, and offer insights into troubleshooting and optimization. The protocols described herein are designed to be self-validating, ensuring reliable and reproducible results.

Theoretical Framework: Understanding the Reaction

The rhodium-catalyzed ring-opening of vinyl cyclopropanes is a powerful method for forming carbon-carbon and carbon-heteroatom bonds with high levels of stereocontrol. The reaction typically proceeds through a catalytic cycle involving several key steps.

The Catalytic Cycle: A Step-by-Step Mechanistic Look

The currently accepted mechanism for the Rh(I)-catalyzed asymmetric ring-opening of vinyl cyclopropanes with aryl boronic acids is initiated by the formation of an active catalyst complex.[4] The vinyl group of the VCP coordinates to the rhodium center, facilitating the oxidative addition of the cyclopropane C-C bond to the metal. This step is often the rate-determining step and is crucial for the overall efficiency of the reaction.

The key steps are as follows:

• Ligand Exchange and Catalyst Activation: A chiral phosphine ligand coordinates to the rhodium precursor to form the active chiral catalyst. Additives like zinc triflate (Zn(OTf)₂) can facilitate this process.[1][4][5]

• Oxidative Addition: The vinyl cyclopropane coordinates to the Rh(I) center, followed by oxidative cleavage of the distal C-C bond of the cyclopropane ring to form a Rh(III) π-allyl intermediate.[4] This step is crucial as it establishes the stereochemistry of the final product.

• Transmetalation (for C-C bond formation): In reactions involving nucleophiles like boronic acids, a transmetalation step occurs where the organic group from the boron atom is transferred to the rhodium center.[4]

• Reductive Elimination: The newly formed organic fragment on the rhodium center undergoes reductive elimination with the π-allyl group, forming the desired carbon-carbon bond and regenerating the active Rh(I) catalyst.[4]

Sources

• 1. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes | Department of Chemistry [chem.ox.ac.uk]

Application Note: Nickel-Catalyzed Vinylcyclopropane–Cyclopentene (VCP-CP) Rearrangement

Overview & Mechanistic Rationale

The[1,3]-sigmatropic rearrangement of vinylcyclopropanes (VCPs) to cyclopentenes is a highly valuable transformation in organic synthesis for the construction of functionalized five-membered carbocycles. Historically, purely thermal un-catalyzed rearrangements required extreme temperatures (>300 °C) and proceeded via unselective diradical intermediates, severely limiting their synthetic utility.

The introduction of transition-metal catalysis, specifically utilizing Ni(0)–N-heterocyclic carbene (NHC) complexes, has revolutionized this transformation by enabling the rearrangement of unactivated VCPs under remarkably mild conditions[1]. As a Senior Application Scientist, it is crucial to understand that this catalytic process does not proceed via radical or zwitterionic pathways. Instead, a combination of physical organic experiments and quantum chemical calculations confirms a multi-step organometallic pathway[1]:

• Coordination: The VCP coordinates to a highly active, mono-ligated Ni(0)-NHC species.

• Oxidative Addition: The metal inserts into the strained cyclopropane ring, forming a vinylmetallacyclobutane.

• Haptotropic Shift: The intermediate rearranges into a metallacyclohexene via an η1 -alkyl/ η3 -allyl intermediate.

• Reductive Elimination: A conformational change sets up the reductive elimination, which is the selectivity-determining step, releasing the cyclopentene and regenerating the catalyst[2].

The choice of the NHC ligand is the primary driver of catalytic success. Bulky carbene ligands (such as SIPr or IPr) are mandatory because their steric bulk facilitates the dissociation of a second ligand, ensuring the formation of the necessary mono-ligated Ni(0) active species[1]. Furthermore, recent breakthroughs demonstrate that precise ligand selection can control regiodivergence, allowing chemists to selectively access either 1,4- or 1,5-disubstituted cyclopentenes from the exact same starting material[2].

Mechanistic cycle of the Ni(0)-catalyzed VCP-CP rearrangement via oxidative addition.

Substrate Scope and Regiodivergence Data

The table below summarizes typical reaction parameters and quantitative outcomes for various VCP substitution patterns. It illustrates the profound impact of substrate sterics and ligand choice on both the required thermal energy and the resulting regioselectivity.

Substrate Type	Catalyst System	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
1,1-Disubstituted VCP	Ni(COD)₂ / SIPr	25 (RT)	2	>95	Symmetrical
Trisubstituted VCP	Ni(COD)₂ / SIPr	60	12	85	Symmetrical
1-Aryl-2-Alkyl VCP	Ni(COD)₂ / Ligand A	80	24	88	>95:5 (1,4-isomer)
1-Aryl-2-Alkyl VCP	Ni(COD)₂ / Ligand B	80	24	82	>95:5 (1,5-isomer)

Note: Ligand-controlled regiodivergence data is adapted from recent kinetic and DFT studies highlighting the reductive elimination transition state as the selectivity-determining step[2].

Self-Validating Experimental Protocol

This protocol details the standard Ni(0)-NHC catalyzed rearrangement of a 1,1-disubstituted vinylcyclopropane. Causality and in-process controls are embedded to ensure a self-validating workflow.

Reagents and Materials

• Bis(1,5-cyclooctadiene)nickel(0)[Ni(COD)₂]: 10 mol% (Ni(0) source)

• 1,3-Bis(2,6-diisopropylphenyl)imidazolinium chloride (SIPr·HCl): 10 mol% (NHC precursor)

• Potassium tert-butoxide (t-BuOK): 12 mol% (Base)

• Toluene: Anhydrous, degassed (Non-coordinating solvent)

• Vinylcyclopropane Substrate: 1.0 mmol

Step-by-Step Methodology

• Glovebox Setup: Inside a nitrogen-filled glovebox, weigh Ni(COD)₂ (27.5 mg, 0.1 mmol), SIPr·HCl (42.5 mg, 0.1 mmol), and t-BuOK (13.5 mg, 0.12 mmol) into an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar.

  • Causality: Ni(COD)₂ is highly sensitive to oxygen and moisture. The strict inert atmosphere prevents premature catalyst oxidation, which would visually manifest as a color shift to pale green or the formation of black precipitates.

• In Situ Carbene Generation: Add 2.0 mL of anhydrous toluene to the vial. Stir the suspension at room temperature for 30 minutes.

  • Causality: The strong base t-BuOK deprotonates the SIPr·HCl salt to generate the free SIPr carbene in situ, which readily displaces the labile COD ligands on the nickel center.

  • Self-Validation: The solution will transition from a yellow suspension to a deep red/brown homogeneous solution. This visual cue confirms the successful formation of the active Ni(0)-SIPr complex.

• Substrate Addition: Dissolve the VCP substrate (1.0 mmol) in 1.0 mL of anhydrous toluene. Add this solution dropwise to the active catalyst mixture. Seal the vial tightly with a PTFE-lined cap.

  • Causality: Dropwise addition prevents localized thermal spikes and ensures uniform coordination of the substrate to the mono-ligated Ni center without overwhelming the catalyst[1].

• Thermal Incubation: Remove the sealed vial from the glovebox. Stir at room temperature (for 1,1-disubstituted VCPs) or heat to 60 °C in an oil bath (for trisubstituted VCPs) for 2 to 12 hours.

  • Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc) or GC-MS. The complete disappearance of the starting material spot/peak validates successful catalytic turnover.

• Quenching and Workup: Open the vial to the air and add 2.0 mL of diethyl ether. Stir vigorously for 10 minutes.

  • Causality: Exposure to atmospheric oxygen deliberately oxidizes the active Ni(0) catalyst to inactive Ni(II) species. This immediately terminates the reaction and prevents any unwanted secondary isomerization of the product.

• Product Isolation: Filter the crude mixture through a short pad of silica gel, eluting with excess diethyl ether, to remove the nickel salts and the NHC ligand. Concentrate the filtrate under reduced pressure to yield the crude cyclopentene.

Step-by-step experimental workflow for the Ni(0)-NHC catalyzed VCP-CP rearrangement.

Analytical Validation & Troubleshooting

To confirm the success of the VCP-CP rearrangement, perform 1 H NMR spectroscopy on the crude mixture prior to further purification.

• Starting Material Signatures: Look for the characteristic high-field cyclopropane protons, which typically appear as complex multiplets between 0.5 and 1.5 ppm.

• Product Signatures: The successful formation of the cyclopentene ring is validated by the disappearance of the cyclopropane signals and the appearance of internal olefinic protons (typically between 5.2 and 5.8 ppm), alongside the corresponding shift of the allylic protons.

• Troubleshooting Catalyst Death: If the reaction stalls and the solution turns pale green prematurely, moisture or oxygen has compromised the system. Ensure rigorous solvent degassing (via freeze-pump-thaw cycles) and verify the integrity of the glovebox atmosphere.

References

• Title: Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane−Cyclopentene Rearrangement Source: The Journal of Organic Chemistry URL: [Link]

• Title: Ligand-Controlled Regiodivergence in Nickel-Catalyzed Vinylcyclopropane Rearrangement Source: Angewandte Chemie International Edition URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ligand-Controlled Regiodivergence in Nickel-Catalyzed Vinylcyclopropane Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

synthesis of functionalized cyclopentenes from vinylcyclopropanes

Application Note: Catalytic Synthesis of Functionalized Cyclopentenes via Vinylcyclopropane Rearrangements and Cycloadditions

Executive Summary

The synthesis of highly substituted, functionalized cyclopentenes is a critical operation in the development of pharmaceutical scaffolds and complex natural products. Vinylcyclopropanes (VCPs) serve as highly strained, atom-economical three-carbon (C3) synthons. This application note details the mechanistic principles and experimental protocols for two premier methodologies: the transition metal-catalyzed VCP-cyclopentene (VCP-CP) rearrangement, and the formal [3+2] cycloaddition of donor-acceptor (D-A) VCPs. By moving away from harsh thermal conditions, modern catalytic approaches offer unparalleled regio- and stereocontrol.

Mechanistic Foundations: Causality in Catalyst Selection

Overcoming the Diradical Pathway in VCP-CP Rearrangements

Historically, the thermal VCP-CP rearrangement required extreme temperatures (>300 °C) to overcome an activation energy barrier of approximately 51.7 kcal/mol[1]. This thermal pathway forces homolytic C1–C2 bond cleavage, generating a 2-(Z)-pentene-1,5-diyl diradical intermediate[1]. This diradical pathway is notorious for generating acyclic diene byproducts via homodienyl[1,5] hydrogen shifts and suffers from a near-total loss of stereocontrol[1].

To bypass these limitations, transition metal catalysis is employed. Louie and co-workers demonstrated that Ni(0)-N-heterocyclic carbene (NHC) complexes effectively catalyze the rearrangement of unactivated VCPs at room temperature[2]. The causality of this efficiency lies in the ligand design: bulky NHC ligands (e.g., IPr) facilitate the formation of a highly active, monomeric Ni(0) species. This catalyst undergoes oxidative addition into the cyclopropane ring, followed by a haptotropic shift and reductive elimination[2]. This concerted organometallic pathway strictly avoids radical or zwitterionic intermediates, thereby preserving stereochemical integrity and suppressing acyclic byproducts[2].

Mechanistic cycle of the Ni(0)-NHC catalyzed vinylcyclopropane-cyclopentene rearrangement.

Donor-Acceptor (D-A) VCPs in Cycloadditions

When VCPs are functionalized with vicinal electron-donating and electron-withdrawing groups, the internal C–C bond becomes highly polarized. These D-A VCPs act as ambiphilic C3 synthons. Upon activation by a Lewis acid (e.g., Sc(OTf)3) or a transition metal (e.g., Pd, Ir), the cyclopropane ring opens heterolytically to form a stabilized zwitterionic π-allylmetal species[3][4]. This intermediate readily intercepts polarized alkenes, alkynes, or imines in formal[3+2] or [4+3] cycloadditions, yielding densely functionalized cyclopentenes and heterocyclic analogs[3][4].

Experimental Protocols

Protocol A: Ni(0)-NHC Catalyzed Rearrangement of Unactivated VCPs

Self-Validating Principle: Ni(0) is highly oxophilic. The reaction mixture must transition to a deep, homogenous color (often red/purple for active Ni-NHC species). A shift to pale green or blue indicates catalyst oxidation to Ni(II) and protocol failure.

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk flask with Ni(cod)₂ (10 mol%) and the corresponding bulky NHC ligand (e.g., IPr, 10 mol%).

• Solvent Addition: Add anhydrous, degassed toluene (0.1 M relative to substrate) to the flask. Stir for 15 minutes at room temperature to ensure pre-catalyst complexation.

• Substrate Addition: Add the unactivated 1,1-disubstituted vinylcyclopropane (1.0 equiv) dropwise via a gas-tight syringe.

• Reaction: Stir at room temperature (or 60 °C for trisubstituted VCPs)[2]. Monitor via TLC (using KMnO₄ stain to differentiate the unreacted VCP from the cyclopentene product).

• Quench & Purify: Once the VCP is consumed, expose the mixture to air to intentionally deactivate the catalyst. Filter through a short pad of silica gel (eluting with hexanes/EtOAc) and concentrate in vacuo.

Protocol B: Lewis Acid-Catalyzed [3+2] Annulation of D-A VCPs

Self-Validating Principle: D-A VCPs possess distinct UV activity due to their conjugated push-pull systems. The loss of the starting material's specific UV chromophore on a TLC plate serves as a primary indicator of successful ring-opening.

• Setup: Flame-dry a Schlenk tube under vacuum and backfill with Argon (repeat 3x).

• Reagents: Add the D-A VCP (1.0 equiv) and the dipolarophile (e.g., an activated alkyne or polarized alkene, 1.2 equiv)[3].

• Solvent & Catalyst: Dissolve in anhydrous CH₂Cl₂ (0.2 M). Cool to the desired temperature (e.g., 0 °C) and add Sc(OTf)₃ (10 mol%)[3].

• Cycloaddition: Stir until complete consumption of the D-A VCP is observed via TLC.

• Workup: Quench with saturated aqueous NaHCO₃. Extract with CH₂Cl₂, dry over MgSO₄, and purify via flash column chromatography.

Standard Schlenk-line workflow for the catalytic [3+2] cycloaddition of donor-acceptor VCPs.

Quantitative Data & Substrate Scope

The following table summarizes the expected performance metrics across different catalytic systems based on established literature parameters[2][3][4].

Catalytic System	Substrate Type	Reaction Partner	Conditions	Yield (%)	Enantiomeric Excess (ee %)
Ni(0)-IPr	Unactivated 1,1-disubstituted VCP	None (Rearrangement)	Toluene, RT, 2-12 h	85 - 99%	N/A
Ni(0)-IPr	Unactivated Trisubstituted VCP	None (Rearrangement)	Toluene, 60 °C, 12 h	70 - 90%	N/A
Sc(OTf)₃	D-A VCP	Polarized Alkenes	CH₂Cl₂, RT, 4-8 h	75 - 92%	N/A (Diastereoselective)
Ir-Complex	D-A VCP	Activated Esters / Imines	THF, RT, 12-24 h	80 - 95%	>99%
Pd(0)-Chiral Ligand	Phosphonate-functionalized VCP	Salicylaldehydes	Toluene, 80 °C, 24 h	65 - 88%	85 - 95%

Troubleshooting & Optimization

• Low Yield in Ni(0) Rearrangements: Often due to trace oxygen or moisture poisoning the active catalyst. Ensure rigorous degassing of solvents (freeze-pump-thaw method) and check glovebox atmospheric integrity. If the substrate is highly sterically hindered, increasing the temperature to 60–80 °C is necessary to drive the initial oxidative addition[2].

• Poor Regioselectivity in D-A Cycloadditions: The regioselectivity of alkyne/alkene insertion is highly dependent on the electronic polarization of the dipolarophile[4]. If mixed cycloadducts are observed, computationally profiling the partial charges of the dipolarophile or switching to a more sterically demanding Lewis acid can restore selectivity by altering the trajectory of the zwitterionic intermediate[4].

References

• On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement Source: National Institutes of Health (NIH) / PubMed Central URL:[Link]

• Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes Source: Chemical Reviews (ACS Publications) URL:[Link]

• Palladium-Catalyzed Highly Enantioselective Cycloaddition of Vinyl Cyclopropanes with Imines Source: ResearchGate URL:[Link]

• Recent Methodologies That Exploit C–C Single-Bond Cleavage of Strained Ring Systems by Transition Metal Complexes Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Purification of Methyl 1-Vinylcyclopropane-1-carboxylate

Welcome to the Technical Support Center for the isolation and purification of methyl 1-vinylcyclopropane-1-carboxylate (MVCC) . This compound is a highly valuable, yet sensitive, building block used extensively in the synthesis of complex pharmaceuticals and amino acid derivatives. Due to the inherent ring strain of the cyclopropane moiety and the reactivity of the pendant vinyl group, researchers frequently encounter issues with thermal degradation, polymerization, and co-eluting impurities.

This guide is designed by application scientists to provide field-proven, mechanistically grounded troubleshooting strategies and self-validating protocols to ensure high-yield, high-purity recovery of your target compound.

Purification Strategy Overview

Workflow for the isolation and purification of methyl 1-vinylcyclopropane-1-carboxylate.

Quantitative Data: Purification Metrics

To establish a baseline for your experiments, compare your recovery and purity metrics against the standardized parameters in the table below.

Purification Stage	Target Impurity Removed	Key Operating Parameters	Typical Recovery	Expected Purity (GC/NMR)
Aqueous Extraction	Transition metals, salts	0.1 M EDTA wash, pH 7.5	> 95%	70 - 80%
Vacuum Distillation	High-molecular-weight oligomers	45–50 °C at 15 Torr, 0.1% w/w BHT	80 - 85%	90 - 95%
Argentation Chromatography	Saturated aliphatic co-elutants	10% w/w AgNO₃ on Silica, 5% EtOAc/Hexanes	75 - 80%	> 99%

Troubleshooting FAQs

Q1: Why does my methyl 1-vinylcyclopropane-1-carboxylate polymerize or decompose during distillation, and how can I prevent it? A: The target molecule contains two highly reactive motifs: a strained cyclopropane ring and a polymerizable vinyl group. During thermal stress (e.g., distillation), the vinyl group is prone to radical-initiated auto-polymerization, while the cyclopropane ring can undergo thermal ring-opening. To prevent this, distillation must be performed under high vacuum to lower the boiling point, and a radical inhibitor such as Butylated hydroxytoluene (BHT) must be added[1]. BHT scavenges free radicals, breaking the auto-polymerization chain reaction and preserving the integrity of the monomer.

Q2: I have co-eluting aliphatic impurities after cyclopropanation. How do I optimize the chromatographic separation? A: Standard silica gel chromatography separates compounds primarily based on polarity. If your impurities are saturated aliphatic esters with similar polarity to your target, they will co-elute. To resolve this, employ argentation (silver nitrate) chromatography[2]. Silver ions (Ag⁺) act as π-electron acceptors, forming reversible coordination complexes with the π-bond of the vinyl group. This specifically retards the retention factor ( Rf​ ) of the vinylcyclopropane relative to saturated impurities, allowing for baseline separation.

Q3: How do I efficiently remove residual transition metal catalysts (e.g., Ru, Fe, or Pd) from the crude reaction mixture before distillation? A: Residual transition metals can catalyze the decomposition or isomerization of the vinylcyclopropane during heating. Before distillation, perform a liquid-liquid extraction using an aqueous EDTA wash. EDTA acts as a hexadentate ligand, chelating residual metal ions and pulling them into the aqueous phase, thereby preventing metal-catalyzed degradation during subsequent thermal purification steps.

Decision tree for troubleshooting common purity issues during MVCC isolation.

Experimental Protocols

Protocol A: Inhibitor-Stabilized Vacuum Distillation

This protocol utilizes radical inhibition to prevent thermal degradation during the removal of high-boiling impurities.

• Preparation: Transfer the crude, solvent-free methyl 1-vinylcyclopropane-1-carboxylate to a round-bottom flask equipped with a magnetic stir bar.

• Inhibition: Add 0.1% w/w of Butylated hydroxytoluene (BHT) to the flask.

  • Causality: BHT intercepts carbon-centered radicals that initiate the auto-polymerization of the vinyl moiety.

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all ground-glass joints are lightly greased and secured to maintain a high vacuum.

• Evacuation & Self-Validation: Gradually apply vacuum to reach 15 Torr.

  • Self-Validation Step: Isolate the vacuum pump and observe the manometer for 5 minutes. A perfectly stable pressure confirms a leak-free system. This guarantees that the distillation temperature will remain predictable, preventing unexpected thermal spikes that could destroy the product.

• Heating: Slowly heat the oil bath to 60–65 °C. The target compound will distill at approximately 45–50 °C (at 15 Torr).

• Collection: Collect the main fraction in a receiver flask submerged in an ice-water bath to minimize volatility losses and immediately cap under inert gas (Argon or Nitrogen).

Protocol B: Argentation (AgNO₃) Flash Column Chromatography

This protocol utilizes π-complexation to separate the target compound from saturated co-elutants.

• Stationary Phase Preparation: Dissolve 10 g of Silver Nitrate (AgNO₃) in 100 mL of Acetonitrile. Add 90 g of standard flash silica gel (230-400 mesh). Evaporate the solvent in the dark using a rotary evaporator until a free-flowing powder (10% w/w AgNO₃-silica) is obtained.

  • Causality: The impregnated Ag⁺ ions form reversible complexes specifically with the electron-rich vinyl group, temporarily anchoring the target molecule to the stationary phase while saturated impurities wash through.

• Column Packing: Pack the column using Hexanes. Note: Wrap the column in aluminum foil to prevent light-induced reduction of Ag⁺ to metallic silver.

• Loading: Load the distilled MVCC mixture onto the column carefully to maintain a flat band.

• Elution: Elute with a gradient of 2% to 5% Ethyl Acetate in Hexanes.

• Fraction Analysis & Self-Validation: Spot fractions on standard TLC plates.

  • Self-Validation Step: Develop the TLC plate with a basic Potassium Permanganate (KMnO₄) stain. The target compound will instantly reduce the KMnO₄, appearing as a bright yellow spot on a purple background. Saturated impurities will not stain. This provides immediate, visual confirmation of the vinyl group's structural integrity.

References

• Purification of Laboratory Chemicals (Fifth Edition) Source: Elsevier Science / Butterworth-Heinemann URL:[Link]

• Chromatography with silver nitrate Source: Tetrahedron (Volume 57, Issue 3) URL:[Link]

Sources

• 1. chemistry-chemists.com [chemistry-chemists.com]
• 2. researchgate.net [researchgate.net]

optimizing catalyst loading for rhodium-catalyzed ring opening

Welcome to the Technical Support Center for Transition Metal Catalysis. As a Senior Application Scientist, I have designed this guide to address the most critical variables in rhodium-catalyzed ring-opening reactions. Rather than just providing a list of conditions, this guide focuses on the causality behind catalyst behavior, enabling you to logically troubleshoot and optimize your specific substrate classes (e.g., oxabicyclic alkenes, azabenzonorbornadienes, and cyclobutanones).

Part 1: Diagnostic Workflow for Rhodium Catalysis

Before adjusting your reaction parameters, use the following diagnostic logic to identify the root cause of poor yield or low enantiomeric excess (ee).

Diagnostic workflow for troubleshooting low yield and enantioselectivity in Rh-catalyzed ring opening.

Part 2: Frequently Asked Questions & Troubleshooting

Q1: Why does increasing my Rh catalyst loading beyond 5 mol% decrease the overall yield and enantioselectivity in oxabicyclic alkene ring openings? Causality: Rhodium(I) complexes, such as [Rh(COD)Cl]2​ , are highly susceptible to aggregation at elevated concentrations. High local concentrations of rhodium promote the formation of inactive multinuclear species. Furthermore, if the rhodium concentration exceeds the coordinating capacity of the chiral ligand, unliganded or solvent-ligated Rh species will catalyze a rapid, unselective background reaction. This dual pathway severely depresses the enantiomeric excess (ee). Kinetic studies on asymmetric ring opening (ARO) demonstrate that the optimal catalyst loading is typically between 1.0 to 2.5 mol% of the Rh dimer to maintain a strict chiral coordination environment[1].

Q2: How do I optimize the catalyst-to-ligand ratio for rhodium-catalyzed ARO with amine or phenol nucleophiles? Causality: The active catalyst is a monomeric Rh(I) species coordinated by a chiral ligand (e.g., PPF-PtBu 2​ or ferriphos). While the theoretical Rh metal center to bidentate ligand ratio is 1:1, dynamic ligand dissociation occurs in solution. To ensure all active Rh centers are chirally modified, a slight excess of ligand is mandatory. For instance, in the ring-opening of N-Boc-azabenzonorbornadienes, utilizing 2.5 mol% [Rh(COD)Cl]2​ (equivalent to 5 mol% Rh metal) requires 5.5 to 6.0 mol% of the chiral ligand. This 1:1.1 or 1:1.2 ratio suppresses the racemic background pathway, pushing the ee from ~80% to >90%[2].

Q3: My cyclobutanone ring-opening reaction stalls at 30% conversion. Is the catalyst deactivating, or is it a loading issue? Causality: In the Rh-catalyzed ring opening of strained four-membered rings, the mechanism relies on the addition of an arylrhodium species to the carbonyl group, followed by a strain-releasing β -carbon elimination. Incomplete conversion is rarely a simple Rh loading issue; it is usually a failure in the transmetalation step. If the arylboronic acid nucleophile is depleted (e.g., via competitive protodeboronation), the catalytic cycle stalls at the rhodium alcoholate intermediate. You must ensure a stoichiometric excess of the nucleophile (1.5 to 2.0 equiv) and utilize a compatible base (like Cs2​CO3​ ) to facilitate continuous transmetalation and catalyst turnover.

Q4: Can I use N-Heterocyclic Carbenes (NHCs) to lower the rhodium catalyst loading? Causality: Yes. NHCs form exceptionally strong σ -bonds with rhodium, preventing catalyst decomposition via ligand dissociation—a common failure mode with phosphine ligands at elevated temperatures. Recent advancements using camphor-derived NHC ligands with pyridine coordination have shown that Rh-NHC complexes can achieve up to 99% yield and high ee with minimal catalyst loading (as low as 1-2 mol%), eliminating the need for auxiliary additives[3].

Part 3: Mechanistic Pathway of Rh-Catalyzed ARO

Understanding the catalytic cycle is essential for rational optimization. The formation of the 1,2-trans product in oxabicyclic alkene ARO is atypical, as it involves oxidative insertion with retention, followed by an S N​ 2' nucleophilic attack with inversion[1].

Catalytic cycle of Rh-catalyzed ARO highlighting oxidative insertion and nucleophilic attack.

Part 4: Self-Validating Experimental Protocol

Standard Operating Procedure: Catalyst Loading & Ligand Ratio Optimization Screen To establish a robust baseline, this protocol uses a matrix approach to decouple the effects of total Rh concentration from the Rh:Ligand ratio.

Step 1: Preparation of Catalyst Stock Solutions (In Glovebox)

• Weigh [Rh(COD)Cl]2​ and the chiral ligand (e.g., (S,R)-PPF-PtBu 2​ ) into separate oven-dried vials.

• Dissolve in anhydrous THF to create standardized stock solutions (e.g., 0.01 M).

Step 2: Pre-catalyst Complexation

• In 4 separate reaction vials, mix the Rh and Ligand stock solutions to achieve the following Rh metal:Ligand molar ratios: 1:1.0, 1:1.2, and a high-loading 1:1.2 condition.

• Stir at room temperature for 30 minutes. Self-Validation Check: A distinct color change (typically yellow to deep orange/red) validates the formation of the active monomeric catalyst.

Step 3: Substrate and Nucleophile Addition

• Add the oxabicyclic alkene (0.5 mmol) to each vial.

• Add the nucleophile (e.g., phenol or amine, 0.75 mmol)[2][4].

• Dilute with THF to maintain a constant substrate concentration (0.2 M).

Step 4: Reaction and Monitoring

• Seal vials and heat to the target temperature (e.g., 60 °C to 80 °C).

• Sample 20 μ L aliquots at 1h, 4h, and 12h. Quench with wet ether.

Step 5: Analysis and Validation

• Analyze via chiral HPLC or SFC.

• Self-Validation Check: If the 1:1.0 ratio yields a lower ee than the 1:1.2 ratio, it confirms that the background racemic reaction is active at 1:1.0, validating that excess ligand is required to saturate the Rh centers in your specific system.

Part 5: Quantitative Data Summary

The following table summarizes the causal relationship between catalyst loading, ligand ratio, and reaction outcomes based on established optimization parameters for oxabenzonorbornadiene ring openings[1][2].

Entry	[Rh(COD)Cl]2​ (mol%)	Ligand (mol%)	Rh Metal : Ligand Ratio	Yield (%)	ee (%)	Causality / Observation
1	2.5	5.0	1 : 1.0	85	88	Baseline. Slight ligand dissociation allows racemic background.
2	2.5	6.0	1 : 1.2	92	96	Optimal. Excess ligand saturates Rh centers, suppressing racemic pathway.
3	5.0	12.0	1 : 1.2	78	85	High loading induces Rh aggregation and off-target decomposition.
4	1.0	2.4	1 : 1.2	90	95	Lower loading maintains ee but requires longer reaction times.

References

• Rhodium-catalyzed asymmetric ring opening reactions of oxabicyclic alkenes: Catalyst and substrate studies leading to a mechanistic working model Source: Proceedings of the National Academy of Sciences (PNAS) URL:1

• Rhodium-catalyzed asymmetric ring opening of oxabicyclic alkenes with phenols Source: PubMed / Organic Letters URL:4

• Rhodium-Catalyzed Addition/Ring-Opening Reaction of Arylboronic Acids with Cyclobutanones Source: Organic Letters (ACS Publications) URL:5

• Rhodium-Catalyzed Ring-Opening Reactions of N-Boc-Azabenzonorbornadienes with Amine Nucleophiles Source: Journal of the American Chemical Society (ACS Publications) URL:2

• Asymmetric Ring Opening of Oxabicyclic Alkenes: Enhanced Rhodium Catalysis Using Camphor-Derived NHC Ligands Featuring Pyridine Coordination Source: PMC / National Institutes of Health URL:3

Sources

• 1. pnas.org [pnas.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Asymmetric Ring Opening of Oxabicyclic Alkenes: Enhanced Rhodium Catalysis Using Camphor-Derived NHC Ligands Featuring Pyridine Coordination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rhodium-catalyzed asymmetric ring opening of oxabicyclic alkenes with phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

troubleshooting low regioselectivity in vinylcyclopropane reactions

Welcome to the technical support center for vinylcyclopropane (VCP) reactions. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with regioselectivity in these powerful synthetic transformations. As a versatile C3 or C5 synthon, the VCP moiety's utility is critically dependent on the controlled cleavage and rearrangement of the strained three-membered ring.[1][2] Low regioselectivity is a common hurdle that can compromise yield, complicate purification, and ultimately hinder synthetic campaigns.

This document provides in-depth troubleshooting strategies and foundational knowledge in a direct question-and-answer format. Our goal is to explain the causality behind experimental phenomena and provide actionable, field-proven protocols to resolve your specific challenges.

Troubleshooting Guide: Addressing Low Regioselectivity

This section addresses specific experimental issues. Each answer provides a mechanistic rationale, followed by concrete steps for optimization.

Q1: My reaction yields a mixture of regioisomers (e.g., branched vs. linear products, or 1,4- vs. 1,5-cyclopentenes). How can I favor one over the other?

This is the most common challenge in VCP chemistry. The product ratio is a direct reflection of the catalyst's interaction with the substrate and the stability of the transition states leading to each isomer. The key is to systematically modify the catalytic environment to energetically favor one pathway.

Causality & Mechanistic Insight: The regiochemical outcome is often determined at the point of C-C bond formation (reductive elimination) or nucleophilic attack on a metal-bound intermediate, such as a π-allyl complex.[3][4][5] The electronic and steric properties of the ligands coordinated to the metal center dictate the geometry and reactivity of this intermediate, thereby controlling which product forms.[6][7][8] For example, a ligand-controlled regiodivergence has been demonstrated in Ni-catalyzed rearrangements, where the choice of ligand selectively produces either 1,4- or 1,5-disubstituted cyclopentenes.[6][8]

Troubleshooting Protocol: Catalyst & Ligand Screening

• Ligand Modification (Primary Action): The ligand is your most powerful tool.

  • Steric Bulk: If your desired product is the one formed at the less substituted carbon of a π-allyl intermediate (the "linear" product), try switching to a bulkier ligand. The increased steric hindrance can block the more substituted carbon, directing the reaction elsewhere. Conversely, less bulky ligands may favor the thermodynamically more stable branched product.

  • Electronic Properties: The ligand's electron-donating or -withdrawing ability influences the metal center's electron density, which can affect the rates of key steps like reductive elimination. Screen a range of phosphine ligands with varying electronic properties (e.g., P(OPh)₃ - poor, PPh₃ - neutral, PCy₃ - rich).

  • Bite Angle: For bidentate ligands (e.g., BINAP, dppe), the natural bite angle influences the geometry around the metal. A wider bite angle can promote reductive elimination from more sterically demanding positions.

  • Proven Ligand Classes: In Rh-catalyzed reactions, non-symmetrical, ferrocene-based bisphosphine ligands have proven essential for achieving high regioselectivity (often >99:1).[9][10] For Pd-catalyzed reactions, electron-rich phosphines like (R)-MeO-BIPHEP have shown excellent results.[2]

• Metal Catalyst Variation: If ligand screening is insufficient, the choice of metal is paramount as it dictates the fundamental mechanistic pathway.

  • Rhodium (Rh): Often used for [5+2] cycloadditions and rearrangements leading to dienes.[4][11] Rh(I) catalysts are known to provide excellent regiocontrol in asymmetric ring-opening reactions, particularly with specialized ligands.[1][9][10]

  • Palladium (Pd): Famous for [3+2] cycloadditions, often proceeding through zwitterionic π-allylpalladium(II) intermediates.[2][3][5] The regioselectivity can be influenced by the coordination of the initial vinyl group and substituents.[12]

  • Nickel (Ni): Effective for vinylcyclopropane-cyclopentene rearrangements.[13][14] Ni(0) systems are particularly sensitive to ligand choice, allowing for tunable regioselectivity.[6][8]

• Solvent and Additive Optimization:

  • Solvent Polarity: The polarity of the solvent can influence the stability of charged or zwitterionic intermediates common in Pd catalysis.[5] Screen a range of solvents from non-polar (e.g., Toluene, Dioxane) to polar aprotic (e.g., THF, DMF).

  • Additives: In some Rh-catalyzed systems, additives like Zn(OTf)₂ have been shown to be essential, playing a role in both catalyst formation and accelerating the reaction, leading to near-perfect regioselectivity.[9][10]

Q2: My reaction appears to be cleaving the "wrong" C-C bond of the cyclopropane ring initially. How can I control which bond opens?

The initial oxidative addition of the metal catalyst into a C-C bond of the cyclopropane is the regiochemistry-determining step in many mechanisms. Directing this step is crucial for success.

Causality & Mechanistic Insight: The catalyst will typically insert into the most accessible and/or electronically activated C-C bond. This is governed by:

• Steric Hindrance: The catalyst will preferentially insert into the least sterically hindered bond.[12]

• Electronic Activation: In donor-acceptor (D-A) cyclopropanes, the bond between the donor- and acceptor-substituted carbons is polarized and significantly weakened, making it the primary site of cleavage.[9][15]

• Substrate Coordination: For catalysts like Pd/C, substituents on the vinyl group capable of coordinating to the metal (e.g., phenyl, another vinyl group) can pre-orient the substrate, forcing insertion into a specific, more hindered bond to form a more stable intermediate.[12]

Troubleshooting Protocol: Substrate and Condition Modification

• Analyze Substrate Sterics:

  • Identify the most and least hindered bonds in your cyclopropane. If the undesired product arises from cleavage of the least hindered bond, consider strategies to electronically activate the desired bond or use a catalyst system that can be directed by a coordinating group.

• Introduce Directing or Activating Groups:

  • If synthetically feasible, introduce an electron-withdrawing group (acceptor) and an electron-donating group (donor) across the C-C bond you wish to cleave. This is the most reliable method for directing the initial ring opening.

  • Introduce a coordinating group (e.g., phenyl) that can direct the metal catalyst to a specific bond, as demonstrated in Pd/C hydrogenolyses.[12]

• Change the Mechanistic Manifold:

  • Switch from a metal-catalyzed reaction to a thermal or photochemical approach. Thermal rearrangements often proceed through diradical intermediates, where bond cleavage is governed by the ability of substituents to stabilize a radical.[16][17] Photocatalytic methods using TiO₂ can trigger rearrangements via radical cations, offering an alternative regiochemical pathway.[18]

Frequently Asked Questions (FAQs)

What are the primary mechanistic pathways for VCP rearrangements and how do they influence regioselectivity?

VCP rearrangements can proceed through several distinct mechanistic pathways, and the operative pathway is highly dependent on the substrate and reaction conditions (thermal, photochemical, or metal-catalyzed).[16]

• Concerted Pericyclic Rearrangement: A[9][19]-sigmatropic shift that, according to Woodward-Hoffmann rules, should proceed with a specific stereochemistry (suprafacial-inversion, or si). While this pathway predicts high stereoselectivity, experimental results often show a mixture of products, indicating competing pathways are active.[16][20]

• Stepwise Diradical Mechanism: This pathway involves the homolytic cleavage of a cyclopropane C-C bond to form a diradical intermediate.[16][17] This intermediate has a low rotational barrier, allowing for stereochemical scrambling before ring-closure to the cyclopentene product. The regioselectivity of the initial cleavage is determined by which bond is weakest and which resulting radical centers are most stabilized by substituents.[17]

• Metal-Catalyzed Pathways: Transition metals lower the activation energy by forming intermediates.[14]

  • Oxidative Addition/Reductive Elimination: The metal inserts into a C-C bond to form a metallacyclobutane (common for Pd) or a different metallacycle.[12] The regioselectivity is determined by the initial insertion and subsequent rearrangement and reductive elimination steps, which are heavily influenced by ligands.[6]

  • π-Allyl Intermediates: The VCP acts as a three-carbon or five-carbon component, forming a zwitterionic π-allyl metal complex.[3][5] Regioselectivity is then determined by where the subsequent C-C bond formation occurs on the allyl system.

The diagram below illustrates the divergence between a metal-catalyzed pathway leading to two different regioisomers.

Caption: Divergent metal-catalyzed pathways for VCP rearrangement.

How do different catalyst/ligand systems affect regioselectivity?

The choice of the catalyst and its associated ligands is the most critical factor for controlling regioselectivity in metal-catalyzed VCP reactions. The table below summarizes key findings from the literature.

Catalyst System	Ligand Type	Typical Outcome	Regioselectivity Ratio (r.r.)	Reference
[Rh(cod)(OH)]₂	Ferrocene-based bisphosphine	Branched Product	>99:1	[9][10]
Pd/C	None (Heterogeneous)	Cleavage at less hindered bond	High	[12]
Pd/C	None (with coordinating substrate)	Cleavage at more hindered bond	High	[12]
[Pd(η³-C₃H₅)Cl]₂	(R)-MeO-BIPHEP (Electron-rich)	Enantioselective Rearrangement	High	[2]
Ni(COD)₂	IPr (NHC)	Vinylcyclopropane-Cyclopentene	High	[14]
Ni(0)	P(O-o-tol)₃ vs. P(c-C₅H₉)₃	1,4-Cyclopentene vs. 1,5-Cyclopentene	Ligand-dependent	[6][8]
Ir/Cu Bimetallic	Chiral Ligands	Branched C3-allylation of indoles	High	[19]

Experimental Workflow & Protocols

When faced with low regioselectivity, a systematic approach is essential. The following workflow provides a logical progression for troubleshooting.

Caption: Troubleshooting workflow for low regioselectivity.

Protocol: Ligand Screening for Regioselectivity

This protocol outlines a parallel screening approach to efficiently identify a ligand that improves regioselectivity.

• Setup: Arrange an array of 8 reaction vials (or a 96-well plate for smaller scale).

• Stock Solutions: Prepare stock solutions of your vinylcyclopropane substrate, metal precursor (e.g., [Rh(cod)(OH)]₂), and any required base or additive in the chosen reaction solvent. This ensures consistent concentrations across all reactions.

• Ligand Preparation: In each vial, add a different ligand. Ensure you screen a diverse set:

  • Vial 1-2: Bulky phosphines (e.g., P(t-Bu)₃, XPhos)

  • Vial 3-4: Electron-rich phosphines (e.g., PCy₃, MeO-BIPHEP)

  • Vial 5-6: Bidentate phosphines with different bite angles (e.g., dppe, BINAP, Xantphos)

  • Vial 7: An N-heterocyclic carbene (NHC) precursor (e.g., IPr·HCl with base)

  • Vial 8: Control (no ligand)

• Reaction Initiation: Add the stock solutions of the metal precursor, substrate, and other reagents to each vial. Ensure the metal-to-ligand ratio is appropriate (typically 1:1.1 to 1:2.2 for monodentate, and 1:1.1 for bidentate).

• Execution: Seal the vials, place them in a temperature-controlled heating block, and stir for the standard reaction time.

• Analysis: After the reaction is complete, quench all reactions identically. Take an aliquot from each vial and analyze by ¹H NMR or GC-MS to determine the regiomeric ratio (r.r.).

• Interpretation: Identify the ligand(s) that provided the best regioselectivity. This ligand class can then be further optimized in a secondary screen.

References

• Douglas, C. J., & Overman, L. E. (2024). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. Journal of the American Chemical Society. [Link]

• Tam, W., & Liu, L. (Year not available). Regioselective Ring Opening of Vinylcyclopropanes by Hydrogenation with Palladium on Activated Carbon. The Journal of Organic Chemistry. [Link]

• He, Z.-T., et al. (2021). Regio- and enantioselective ring-opening reaction of vinylcyclopropanes with indoles under cooperative catalysis. Organic Chemistry Frontiers. [Link]

• Douglas, C. J., & Overman, L. E. (2024). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes. Journal of the American Chemical Society. [Link]

• Wang, S. C., et al. (2009). On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement. Journal of the American Chemical Society. [Link]

• Miura, T., et al. (2023). Ligand-Controlled Regiodivergence in Nickel-Catalyzed Vinylcyclopropane Rearrangement. Angewandte Chemie International Edition. [Link]

• Ma, J., et al. (2025). Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• Wikipedia. Vinylcyclopropane rearrangement. [Link]

• Houk, K. N., et al. (2000). Computational explorations of vinylcyclopropane-cyclopentene rearrangements and competing diradical stereoisomerizations. The Journal of Organic Chemistry. [Link]

• Xu, Q., et al. (2023). Palladium-catalyzed enantioselective rearrangement of dienyl cyclopropanes. Chemical Science. [Link]

• Houk, K. N., et al. (2000). Computational Explorations of Vinylcyclopropane−Cyclopentene Rearrangements and Competing Diradical Stereoisomerizations. The Journal of Organic Chemistry. [Link]

• Singleton, D. A., & Houk, K. N. (2001). Mechanism of the Vinylcyclopropane−Cyclopentene Rearrangement Studied by Quasiclassical Direct Dynamics. The Journal of Physical Chemistry A. [Link]

• Wang, J., et al. (2024). Insights into the Mechanism, Regio-/Diastereoselectivities and Ligand Role of Nickel-Initiated [3+2] Cycloadditions between Vinylcyclopropane and N-Tosylbenzaldimine. MDPI. [Link]

• Miura, T., et al. (2023). Ligand‐Controlled Regiodivergence in Nickel‐Catalyzed Vinylcyclopropane Rearrangement. ResearchGate. [Link]

• Adhikari, A. S., & Majumdar, N. (2024). Synthetic Applications of Vinyl Cyclopropane Opening. ResearchGate. [Link]

• Houk, K. N., et al. (1997). The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms. Journal of the American Chemical Society. [Link]

• Hyland, C. (Year not available). Palladium Catalyzed Vinyl Cyclopropane Opening. University of Southampton ePrints. [Link]

• Zhang, J. (2013). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. The Journal of Organic Chemistry. [Link]

• Cordero, F. M., et al. (2011). Rh-Catalyzed rearrangement of vinylcyclopropane to 1,3-diene units attached to N-heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Kumar, A., et al. (2023). Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles. RSC Advances. [Link]

• Wang, C., et al. (2020). Radical-Cation Vinylcyclopropane Rearrangements by TiO2 Photocatalysis. The Journal of Organic Chemistry. [Link]

• Zhang, J. (2013). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. ACS Publications. [Link]

• Ma, J., et al. (2025). Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• Xu, Q., et al. (2023). Palladium-Catalyzed Enantioselective Rearrangement of Dienyl Cyclopropanes. ResearchGate. [Link]

• Waser, J., et al. (2020). Divergent Rearrangements of Vinylcyclopropane into Skipped Diene and Cyclopentene: Mechanism, Scope, and Limitations. ResearchGate. [Link]

• Waser, J., et al. (2020). Reactivity of donor‐acceptor (vinyl)cyclopropane and our divergent strategies toward skipped dienes and cyclopentenes. ResearchGate. [Link]

• Gryko, D., et al. (2021). Reversal of Regioselectivity in Reactions of Donor-Acceptor Cyclopropanes with Electrophilic Olefins. ChemRxiv. [Link]

• Kim, S., & Oh, K. (2022). Recent Advances in Catalytic[19][19]-Sigmatropic Rearrangements. MDPI. [Link]

• Salomon, R. G., et al. (1976). Rhodium(I) catalysis of vinylcyclopropane epimerization and ring cleavage rearrangements. Journal of the American Chemical Society. [Link]

• Chandrasekaran, S., et al. (2012). Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes. ResearchGate. [Link]

• Peters, B., et al. (2024). Dynamic stereomutation of vinylcyclopropanes with metalloradicals. Nature Chemistry. [Link]

• Louie, J., & Tantillo, D. J. (2009). Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane−Cyclopentene Rearrangement. The Journal of Organic Chemistry. [Link]

• Vicario, J. L., et al. (2015). Organocatalytic Enantioselective Vinylcyclopropane‐Cyclopentene (VCP‐CP) Rearrangement. Angewandte Chemie International Edition. [Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Palladium-catalyzed enantioselective rearrangement of dienyl cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.pku.edu.cn [chem.pku.edu.cn]
• 6. Ligand-Controlled Regiodivergence in Nickel-Catalyzed Vinylcyclopropane Rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Insights into the Mechanism, Regio-/Diastereoselectivities and Ligand Role of Nickel-Initiated [3+2] Cycloadditions between Vinylcyclopropane and N-Tosylbenzaldimine [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. d-nb.info [d-nb.info]
• 12. pubs.acs.org [pubs.acs.org]
• 13. On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. chemrxiv.org [chemrxiv.org]
• 16. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Regio- and enantioselective ring-opening reaction of vinylcyclopropanes with indoles under cooperative catalysis - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 20. pubs.acs.org [pubs.acs.org]

Technical Support Center: Managing Thermal Stability During Vinylcyclopropane Reactions

Welcome to the Technical Support Center for vinylcyclopropane (VCP) reactions. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into managing the thermal stability of these versatile synthetic intermediates. The high ring strain of the cyclopropane ring, combined with the reactivity of the adjacent vinyl group, makes VCPs powerful synthons but also introduces specific challenges related to thermal stability and reaction control.[1][2] This resource provides a structured approach to troubleshooting common issues, ensuring safe, efficient, and reproducible outcomes in your experiments.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions regarding the thermal behavior of vinylcyclopropane reactions.

Q1: What is the primary driving force for the thermal rearrangement of vinylcyclopropanes?

The primary driving force is the release of the significant ring strain inherent in the three-membered cyclopropane ring, which is approximately 27-29 kcal/mol.[2][3] The thermal conversion of a vinylcyclopropane to a cyclopentene is an exothermic process, with the cyclopentene being about 21.7 kcal/mol more stable than the corresponding vinylcyclopropane.[4] This rearrangement, known as the vinylcyclopropane-cyclopentene (VCP-CP) rearrangement, typically proceeds through a diradical intermediate formed by the homolytic cleavage of a cyclopropyl C-C bond.[4]

Q2: At what temperature should I expect the vinylcyclopropane rearrangement to occur?

The temperature required for the VCP-CP rearrangement is highly substrate-dependent. The parent, unsubstituted vinylcyclopropane requires very high temperatures, often in the range of 500-600 °C, which limits its synthetic utility.[5] However, the activation energy can be significantly lowered by substituents that stabilize the diradical intermediate.[4][5] For example:

• Methoxy-substituted VCPs can rearrange at temperatures as low as 220 °C.[5]

• Dithiane-substituted VCPs also exhibit lower rearrangement temperatures.[5]

• In some cases, with specific substitution patterns or catalysis, rearrangements have been observed at temperatures as low as -78 °C.[5]

Q3: What are the most common side reactions to be aware of?

Besides the desired cyclopentene formation, several side reactions can occur, particularly at elevated temperatures:

• Homodienyl[3][6] hydrogen shifts: This can lead to the formation of acyclic dienes and is often competitive with the VCP-CP rearrangement.[4][5]

• Stereomutation: The cyclopropane ring can undergo cis-trans isomerization, often at a faster rate than the rearrangement to cyclopentene.[4][7] This can impact the stereochemical outcome of the reaction.

• [4][4]-Sigmatropic (Cope) Rearrangement: In divinylcyclopropanes, a Cope rearrangement can occur to form a seven-membered ring.[8][9]

• Ring-opening by radicals: In the presence of radical initiators or certain reagents, the cyclopropane ring can be opened by radical addition.[10]

Q4: Can I use a catalyst to lower the reaction temperature?

Yes, transition metal catalysts are effective in promoting the VCP-CP rearrangement under milder conditions.[11] Rhodium(I) and Nickel(0) complexes have been shown to catalyze the reaction, often at temperatures ranging from room temperature to around 80-120 °C.[8][12][13] These catalysts typically operate through a mechanism involving oxidative addition of the metal into a C-C bond of the cyclopropane ring.[12][14] More recently, pyridine-assisted boronyl radical catalysis has been shown to effect the rearrangement under metal-free conditions at 130 °C.[6] Organocatalytic methods have also been developed.

Q5: How does solvent choice impact the reaction?

Solvent choice can influence both the reaction rate and product distribution. While some studies suggest that solvent effects on the electronic nature of the transition state are minimal, practical considerations are important.[4] For catalyzed reactions, the solvent can impact catalyst solubility and stability. For instance, in a rhodium-catalyzed rearrangement, a 1:1 mixture of DCM/PhF was found to improve both yield and enantioselectivity.[3] In a boronyl radical-catalyzed reaction, toluene and anisole were found to be effective solvents, while MeCN and THF resulted in lower yields.[6]

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during your vinylcyclopropane reactions.

Issue 1: Low or No Conversion to the Desired Cyclopentene Product

Symptoms:

• The starting vinylcyclopropane is largely unreacted after the expected reaction time.

• TLC or GC-MS analysis shows predominantly starting material.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Insufficient Thermal Energy	The activation energy for the rearrangement has not been overcome. This is the most common reason for low conversion in purely thermal reactions.[5]	1. Increase Temperature: Gradually increase the reaction temperature in increments of 10-20 °C. Monitor for product formation and the appearance of side products. 2. Prolong Reaction Time: If a slight amount of product is observed, increasing the reaction time may improve the yield. 3. Consider a Higher Boiling Solvent: If the reaction temperature is limited by the solvent's boiling point, switch to a higher boiling solvent like toluene, xylene, or mesitylene.
Inactivated or Inefficient Catalyst	For catalyzed reactions, the catalyst may be inactive or poisoned. Some catalysts can be sensitive to air or moisture.	1. Verify Catalyst Activity: Use a fresh batch of catalyst or test the catalyst on a known, reliable substrate. 2. Ensure Inert Atmosphere: For air- and moisture-sensitive catalysts (e.g., many Rh(I) and Ni(0) complexes), ensure the reaction is set up under a rigorously inert atmosphere (N₂ or Ar).[15] Use anhydrous solvents. 3. Increase Catalyst Loading: A modest increase in catalyst loading (e.g., from 5 mol% to 10 mol%) may improve the reaction rate. 4. Check for Inhibitors: Certain functional groups on the substrate or impurities in the solvent can act as catalyst poisons. Purify starting materials and solvents if necessary.
Unfavorable Substrate Geometry	For some substrates, the stereochemistry (e.g., E/Z configuration of the vinyl group) can significantly impact the ability to undergo rearrangement. For example, some Z-alkenoates may not undergo VCPR under conditions where the E-isomers react readily.[16]	1. Confirm Stereochemistry: Verify the stereochemistry of your starting material. 2. Attempt Isomerization: If possible, investigate conditions to isomerize the starting material to the more reactive isomer.

Troubleshooting Workflow for Low Conversion

Caption: Decision workflow for troubleshooting low conversion.

Issue 2: Formation of Multiple Products and Low Selectivity

Symptoms:

• TLC shows multiple spots, or GC/LC-MS reveals several products in significant quantities.

• Isolated yield of the desired cyclopentene is low, even with good conversion of the starting material.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Reaction Temperature is Too High	While higher temperatures increase the rate of the desired rearrangement, they can also accelerate competing side reactions like homodienyl[3][6] H-shifts or other thermal decompositions.[5]	1. Lower the Temperature: Find the minimum temperature required for a reasonable reaction rate. This can be a delicate balance. 2. Use a Catalyst: Transition metal or other catalysts can significantly lower the activation energy for the desired pathway, allowing the reaction to be run at a lower temperature where side reactions are less prevalent.[12]
Stereomutation is Faster than Rearrangement	For some substituted vinylcyclopropanes, the rate of cis-trans isomerization of the cyclopropane ring is faster than the ring-expansion to the cyclopentene.[4][7] This can lead to a mixture of diastereomeric products.	1. Lowering the temperature may favor the rearrangement kinetically over stereomutation in some cases. 2. Substituent Effects: The presence of certain substituents can influence the relative rates of these competing pathways.[4] While not a simple troubleshooting step, this is a key consideration during synthetic design.
Presence of Radical Initiators/Quenchers	Unwanted radical species can initiate alternative reaction pathways. Conversely, if a radical mechanism is intended, radical quenchers present as impurities can inhibit the reaction.	1. Purify Reagents: Ensure starting materials and solvents are free from peroxides or other potential radical initiators. 2. Use Radical Inhibitors: If a non-radical pathway is desired and side reactions suggest radical involvement, adding a small amount of a radical inhibitor like BHT could be beneficial.
Solvent-Mediated Side Reactions	The solvent itself could be participating in side reactions at high temperatures.	1. Choose an Inert Solvent: Use a robust, high-boiling, and non-reactive solvent such as toluene, xylene, or diphenyl ether for high-temperature thermal reactions.

Vinylcyclopropane Rearrangement and Competing Pathways

Caption: Key reaction pathways in VCP thermal chemistry.

Issue 3: Runaway Reaction or Exotherm

Symptoms:

• A sudden, uncontrolled increase in reaction temperature.

• Rapid boiling of the solvent, even with external cooling.

• Noticeable pressure buildup in a sealed or poorly vented vessel.

This is a critical safety issue. Vinylcyclopropanes are high-energy molecules, and their rearrangement is exothermic.[17]

Preventative Measures & Solutions:

Preventative Measure	Explanation	Action Protocol
Proper Reaction Scale and Setup	Larger reaction scales generate more heat, which can be difficult to dissipate.	1. Start Small: Always perform new or scaled-up reactions on a small scale first (e.g., <1 g).[18] 2. Ensure Adequate Cooling: Have a cooling bath (e.g., ice-water) ready, even if the reaction is expected to require heating. For highly exothermic systems, a dry ice/acetone bath should be on standby.[19] 3. Use Proper Equipment: Use a reaction vessel of appropriate size (not overfilled) to allow for headspace and efficient stirring. Ensure efficient heat transfer by using a round-bottom flask in a heating mantle or oil bath rather than a flat-bottomed vessel on a hot plate.[19]
Controlled Reagent Addition	For catalyzed or initiated reactions, the rate of reaction can be controlled by the rate of addition of a key reagent.	1. Slow Addition: Add the catalyst or initiating reagent slowly, portion-wise or via syringe pump, while monitoring the internal temperature.[19] 2. Maintain Cooling During Addition: Keep the cooling bath in place during the addition, even if the reaction requires a higher temperature to go to completion.
Continuous Monitoring	A runaway reaction can escalate quickly. Continuous monitoring is essential for early detection.	1. Monitor Internal Temperature: Always have a thermometer or thermocouple measuring the internal temperature of the reaction mixture, not just the bath temperature.[19] 2. Visual Observation: Pay attention to changes in color, gas evolution, or viscosity.
Emergency Plan	Be prepared to quickly and safely stop the reaction.	1. Have a Quenching Agent Ready: Identify a suitable quenching agent that will safely neutralize the reactive species. 2. Emergency Cooling: Be prepared to add more ice to the cooling bath or switch to a colder bath. 3. Remove Heat Source: Immediately remove the heating source if an exotherm is detected.

Experimental Protocols

Protocol 1: General Procedure for Thermal Vinylcyclopropane-Cyclopentene Rearrangement

This protocol describes a general setup for a high-temperature thermal rearrangement. Caution: This should be performed in a fume hood with appropriate safety precautions.

Materials:

• Vinylcyclopropane substrate

• High-boiling anhydrous solvent (e.g., toluene, mesitylene)

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Heating mantle or oil bath with a temperature controller

• Thermometer or thermocouple to monitor internal reaction temperature

• Inert gas (Nitrogen or Argon) supply

Procedure:

• To the round-bottom flask, add the vinylcyclopropane substrate and the solvent under an inert atmosphere.

• Place the flask in the heating mantle or oil bath. Insert the internal thermometer and the reflux condenser.

• Begin stirring and slowly heat the mixture to the target temperature (e.g., 180-250 °C, depending on the substrate).

• Maintain the temperature and monitor the reaction progress by taking small aliquots for analysis (TLC, GC-MS).

• Once the reaction is complete (or has reached equilibrium), turn off the heat and allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or distillation.

Protocol 2: General Procedure for Rhodium-Catalyzed Vinylcyclopropane-Cyclopentene Rearrangement

This protocol provides a general method for a transition metal-catalyzed rearrangement at a lower temperature.[20]

Materials:

• Vinylcyclopropane substrate

• Rhodium catalyst (e.g., [Rh(CO)₂Cl]₂, Wilkinson's catalyst)

• Anhydrous, degassed solvent (e.g., toluene, 1,2-dichloroethane)

• Schlenk flask or similar reaction vessel for inert atmosphere techniques

• Magnetic stir bar, heating source, and condenser

• Inert gas (Nitrogen or Argon) supply

Procedure:

• Set up the Schlenk flask under an inert atmosphere.

• Add the rhodium catalyst and the solvent to the flask.

• Add the vinylcyclopropane substrate to the flask.

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C).[13]

• Monitor the reaction by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Pass the reaction mixture through a short plug of silica or celite to remove the catalyst, eluting with a suitable solvent.

• Concentrate the filtrate under reduced pressure and purify the product as needed.

References

Sources

• 1. Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dynamic stereomutation of vinylcyclopropanes with metalloradicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. organicreactions.org [organicreactions.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Chapter 5, Chemical Hygiene Plan: Highly Reactive Chemicals | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 16. Evaluating the thermal vinylcyclopropane rearrangement (VCPR) as a practical method for the synthesis of difluorinated cyclopentenes: experimental and computational studies of rearrangement stereospecificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. cdnsciencepub.com [cdnsciencepub.com]
• 18. ehs.stanford.edu [ehs.stanford.edu]
• 19. labproinc.com [labproinc.com]
• 20. chem.pku.edu.cn [chem.pku.edu.cn]

Technical Support Center: Scaling Up Reactions of Methyl 1-Vinylcyclopropane-1-carboxylate

Welcome to the technical support center for researchers, scientists, and drug development professionals working with methyl 1-vinylcyclopropane-1-carboxylate. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions encountered during the scale-up of reactions involving this versatile building block. My aim is to equip you with the knowledge to anticipate and overcome common challenges, ensuring the efficiency, reproducibility, and safety of your large-scale syntheses.

Introduction

Methyl 1-vinylcyclopropane-1-carboxylate is a valuable synthetic intermediate due to the inherent reactivity of its strained cyclopropane ring and the presence of a vinyl group, which can participate in a wide array of chemical transformations.[1][2] These include cycloadditions, ring-opening reactions, and rearrangements.[3][4][5] However, the very features that make this molecule attractive can also present significant hurdles when transitioning from bench-scale to pilot or manufacturing scale. This guide will address these challenges head-on, providing practical, evidence-based solutions.

I. Frequently Asked Questions (FAQs)

Here, we address some of the most common initial queries that arise when planning to scale up reactions involving methyl 1-vinylcyclopropane-1-carboxylate.

Q1: What are the primary safety concerns when handling methyl 1-vinylcyclopropane-1-carboxylate on a larger scale?

A1: While specific toxicity data is not extensively documented in publicly available literature, the primary concerns on a larger scale are its flammability and potential for unexpected reactivity. As with many esters, it is a flammable liquid.[6] The high ring strain of the cyclopropane moiety (approximately 27 kcal/mol) makes it susceptible to exothermic, and potentially uncontrollable, ring-opening reactions, especially at elevated temperatures or in the presence of strong acids or certain transition metals.[5][7] A thorough thermal hazard evaluation, including Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC), is strongly recommended before proceeding with a large-scale reaction.

Q2: I'm observing significant byproduct formation that wasn't apparent on a small scale. What are the likely culprits?

A2: When scaling up, minor side reactions that were previously negligible can become significant due to issues with heat and mass transfer. For vinylcyclopropanes, the most common side reactions are:

• Vinylcyclopropane-Cyclopentene Rearrangement: This is a thermally or catalytically induced rearrangement that can lead to the formation of cyclopentene derivatives.[8][9] This is often a major byproduct if the reaction temperature is not carefully controlled.

• Ring-Opening/Polymerization: Acidic impurities or catalysts can promote the opening of the cyclopropane ring, leading to oligomeric or polymeric materials.[3][10] This is particularly problematic with Lewis acids.[7]

• Diene Formation and Subsequent Diels-Alder Reactions: Isomerization to a diene, followed by a [4+2] cycloaddition, can also occur, especially at higher temperatures.[11]

Q3: My reaction is stalling or showing low conversion at a larger scale. What should I investigate first?

A3: Low conversion on scale-up often points to issues with mixing, catalyst deactivation, or inefficient heat transfer.

• Mixing Efficiency: Inadequate mixing can lead to localized "hot spots" or areas of low reagent/catalyst concentration. Ensure your reactor geometry and stirring rate are sufficient for homogeneous mixing.

• Catalyst Deactivation: On a larger scale, the relative amount of impurities (in reagents or solvents) that can poison a catalyst is higher. Ensure all starting materials are of appropriate purity. For transition metal catalysts, ensure the active species is being properly formed and is not degrading over the extended reaction time.[7]

• Temperature Control: If the reaction is endothermic, ensure your heating system can maintain the optimal temperature throughout the larger reaction volume. Conversely, for exothermic reactions, inefficient cooling can lead to temperature spikes that may deactivate the catalyst or promote side reactions.

II. Troubleshooting Guide

This section provides a more detailed, problem-oriented approach to resolving specific issues you may encounter during your scale-up experiments.

Problem 1: Poor Yield and/or Low Purity of Methyl 1-Vinylcyclopropane-1-carboxylate in its Synthesis

Symptom	Potential Cause	Troubleshooting Steps & Explanations
Low overall yield after distillation.	Incomplete reaction during the cyclopropanation step.	Monitor the reaction closely using an appropriate analytical technique like GC or TLC.[7][12] Ensure the base and any phase-transfer catalyst are added at a controlled rate to maintain the optimal reaction temperature.[13][14]
Product loss during workup.	The workup for cyclopropanation reactions often involves quenching with water and extraction.[12] Ensure the pH is carefully controlled during the quench to avoid any acid-catalyzed ring-opening of the product. Use an appropriate extraction solvent and perform multiple extractions to maximize recovery.
Degradation during distillation.	Methyl 1-vinylcyclopropane-1-carboxylate can be thermally sensitive. Distill under reduced pressure to lower the boiling point and minimize thermal stress.[12] A fractional distillation setup may be necessary to separate the product from close-boiling impurities.[12]
Presence of polymeric or oligomeric material.	Base-induced polymerization.	This can be an issue, particularly with certain ester derivatives. Consider using a non-nucleophilic base or carefully controlling the stoichiometry and addition rate of the base.
Acid-catalyzed ring-opening during workup.	As mentioned, ensure the quench and any subsequent washes are performed under neutral or slightly basic conditions until the product is isolated.

Problem 2: Uncontrolled Exotherms and Side Reactions During Subsequent Transformations

Symptom	Potential Cause	Troubleshooting Steps & Explanations
Rapid, unexpected temperature increase.	Exothermic ring-opening or rearrangement reaction.	This is a critical safety concern. The vinylcyclopropane-cyclopentene rearrangement, for instance, can be highly exothermic.[9] Immediate Action: Ensure emergency cooling procedures are in place. Preventative Measures: 1. Perform a thorough thermal hazard analysis (DSC/ARC) on the reaction mixture. 2. Implement controlled addition of reagents or catalysts, especially those known to initiate ring-opening (e.g., Lewis acids).[3][7] 3. Ensure the reactor's cooling capacity is sufficient to handle the heat of reaction.
Formation of cyclopentene byproducts.	Thermally or catalytically induced vinylcyclopropane-cyclopentene rearrangement.	Thermal: Lower the reaction temperature. Even a small increase in temperature can significantly accelerate this side reaction.[9] Catalytic: If using a transition metal or Lewis acid catalyst, screen for catalysts that operate at lower temperatures or are less prone to promoting this rearrangement.[3][8] For example, some rhodium catalysts are effective for ring-opening reactions, so their use should be carefully evaluated if rearrangement is to be avoided.[5]
Formation of linear dienes or other isomers.	Isomerization of the vinylcyclopropane.	This can be promoted by both acid and base, as well as some transition metals.[7] Careful control of pH and selection of a catalyst that favors the desired transformation over isomerization are key.

Problem 3: Challenges in Product Purification on a Large Scale

Symptom	Potential Cause	Troubleshooting Steps & Explanations
Difficulty separating the product from starting materials or byproducts by distillation.	Close boiling points.	If byproducts have similar boiling points to your product, simple distillation may be insufficient. Solutions: 1. Fractional Distillation: Use a column with sufficient theoretical plates to achieve separation.[12] 2. Crystallization: If the product is a solid or can be derivatized to a crystalline solid, this can be an effective purification method. 3. Chromatography: While less ideal for very large scales, preparative chromatography may be necessary for high-purity applications.[15]
Product degradation during chromatographic purification.	Sensitivity to silica gel.	The slightly acidic nature of standard silica gel can cause ring-opening or rearrangement of sensitive cyclopropanes. Solutions: 1. Deactivated Silica: Use silica gel that has been treated with a base (e.g., triethylamine) to neutralize acidic sites. 2. Alumina Chromatography: Basic or neutral alumina can be a good alternative to silica gel. 3. Minimize Contact Time: Perform the chromatography as quickly as possible.

III. Experimental Protocols & Methodologies

Protocol 1: Gram-Scale Synthesis of Methyl 1-Vinylcyclopropane-1-carboxylate

This protocol is a generalized procedure based on common cyclopropanation methods. It is crucial to adapt and optimize this for your specific laboratory conditions and scale.

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of methyl 1-vinylcyclopropane-1-carboxylate.

Step-by-Step Methodology:

• Reactor Setup: Equip a suitable reactor with a mechanical stirrer, a thermocouple, a dropping funnel, and a nitrogen inlet.

• Charging Reagents: Charge the reactor with methyl methacrylate (1.0 eq), a haloform (e.g., chloroform or bromoform, 1.5 eq), and a phase-transfer catalyst such as triethylbenzylammonium chloride (0.05 eq) in a suitable solvent like dichloromethane.[13][14]

• Cooling: Cool the stirred mixture to 0-5 °C using an ice bath.

• Base Addition: Slowly add a 50% aqueous solution of sodium hydroxide (4.0 eq) via the dropping funnel, maintaining the internal temperature below 10 °C. The addition is highly exothermic.

• Reaction Monitoring: Stir the reaction vigorously at room temperature and monitor its progress by GC or TLC until the starting olefin is consumed.[7][12]

• Quenching: Carefully quench the reaction by adding cold water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer multiple times with the reaction solvent.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by vacuum distillation to obtain methyl 1-vinylcyclopropane-1-carboxylate as a colorless liquid.[12]

Protocol 2: Monitoring Reaction Progress Using In-Situ Analytical Techniques

For large-scale reactions, real-time monitoring is crucial for safety and process control.

Diagram: Troubleshooting Low Yield

Caption: A systematic workflow for troubleshooting low reaction yields.

Recommended Techniques:

• Gas Chromatography (GC): Excellent for monitoring the disappearance of volatile starting materials and the appearance of the product. A time-course analysis can provide kinetic data.

• High-Performance Liquid Chromatography (HPLC): Useful for less volatile compounds and for monitoring the formation of non-volatile byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of starting material to product in crude reaction aliquots.[16]

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) can be used for online reaction monitoring to detect intermediates and byproducts.[16][17]

IV. Conclusion

Scaling up reactions of methyl 1-vinylcyclopropane-1-carboxylate requires a proactive approach to managing its inherent reactivity. By understanding the potential side reactions, implementing robust process controls, and utilizing appropriate analytical techniques, researchers can successfully transition these valuable transformations from the lab to a larger scale. This guide serves as a starting point; always supplement this information with a thorough literature search and rigorous safety assessment for your specific chemical system.

References

• American Chemical Society. (2022, March 22). Different ring opening reactions of vinylcyclopropanes.
• PMC. (2023, January 11). Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I)
• Benchchem. Technical Support Center: Ring-Opening Reactions of Substituted Cyclopropanes.
• Semantic Scholar. Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I)
• Chemical Reviews. (2020, May 29). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes.
• ResearchGate. Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes.
• PMC. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes.
• ACS Publications. Regioselective Ring Opening of Vinylcyclopropanes by Hydrogenation with Palladium on Activated Carbon. The Journal of Organic Chemistry.
• University of Victoria. (2021, November 19).
• ACS Publications. (2020, February 21). Catalytic [5 + 1]-Cycloadditions of Vinylcyclopropanes and Vinylidenes.
• AWS. Synthesis of (1R,2S)-1-Amino-2-Vinylcyclopropane Carboxylic Acid (Vinyl-ACCA)
• BLD Pharm.
• ResearchGate. (1982, January). Reactions of Vinylcyclopropane and Bicyclopropyl Compounds With Maleic Anhydride.
• Organic Syntheses. (2016, September 27).
• Google Patents. CN104447293A - Method for preparing 1-methyl cyclopropane carboxylic acid.
• PMC.
• University of Rochester. (2016, November 25).
• Universidad de Zaragoza. Organocatalytic Enantioselective Vinylcyclopropane‐Cyclopentene (VCP‐CP) Rearrangement.
• Wikipedia. Vinylcyclopropane rearrangement.
• Ketone Pharma. (2024, August 21).
• PMC. (2024, June 19). Dynamic stereomutation of vinylcyclopropanes with metalloradicals.
• Journal of the American Chemical Society. (2024, August 20). Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes.
• Redalyc. Reactions of Vinylcyclopropane and Bicyclopropyl Compounds With Maleic Anhydride.
• OPUS. (2025, August 28). Analytical Methods.
• Organic Syntheses Procedure. Cyclopropane-1,1-dicarboxylic acid.
• Purdue e-Pubs.
• Thermal Stabilization of Poly(vinyl chloride) by Metal Carboxylates of Ximenia americana Seed Oil Under Inert Condition.
• ACS Publications. (2020, April 1). Radical-Cation Vinylcyclopropane Rearrangements by TiO2 Photocatalysis. The Journal of Organic Chemistry.
• ResearchGate. (2025, October 13).
• Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. (2013, June 12).
• Academic Journals. (2010, September 4). Effects of 1–MCP (1–methylcyclopropene) and STS (silver thiosulphate) on the vase life of cut Freesia flowers.

Sources

• 1. Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I) Dimer Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Different ring opening reactions of vinylcyclopropanes - American Chemical Society [acs.digitellinc.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Methyl Cyclopropane Carboxylate: A Comprehensive Overview - Ketone Pharma [ketonepharma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. zaguan.unizar.es [zaguan.unizar.es]
• 9. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 10. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 11. redalyc.org [redalyc.org]
• 12. orgsyn.org [orgsyn.org]
• 13. CN104447293A - Method for preparing 1-methyl cyclopropane carboxylic acid - Google Patents [patents.google.com]
• 14. Organic Syntheses Procedure [orgsyn.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 17. "Monitoring of Organic Reactions with and without Accelerated Rates Usi" by Ryan M Bain [docs.lib.purdue.edu]

Technical Support Center: Vinylcyclopropane (VCP) Rearrangement Workflows

Welcome to the Technical Support Center for Vinylcyclopropane-Cyclopentene (VCP-CP) rearrangements. The VCP rearrangement is a powerful strain-release-driven transformation used to construct highly functionalized cyclopentanes and cyclopentenes, which are critical scaffolds in natural product synthesis and pharmaceutical development.

However, controlling the regio-, diastereo-, and enantioselectivity of this reaction is notoriously challenging. This guide provides an authoritative, field-proven framework for understanding how solvent selection dictates the mechanistic pathway and overall selectivity of your VCP rearrangements.

Core Principles: The Causality of Solvent Effects

The VCP-CP rearrangement typically proceeds via the cleavage of the highly strained cyclopropane ring. The nature of the transition state—whether it is a diradical (homolytic cleavage) or a zwitterionic (heterolytic cleavage) intermediate—is heavily influenced by the electronic properties of the substituents (e.g., donor-acceptor cyclopropanes) and the dielectric constant of the solvent [2].

By tuning the solvent, you actively select which transition state is stabilized, thereby dictating whether the reaction retains its stereochemical fidelity or scrambles into a mixture of isomers.

Caption: Influence of solvent polarity on the transition state and selectivity of VCP rearrangements.

Frequently Asked Questions (FAQs)

Q1: How does solvent polarity dictate the mechanism and stereoselectivity of VCP rearrangements? A: The activation energy for the thermal VCP-to-cyclopentene reaction often matches what is expected for a diradical mechanism involving thermal homolytic cleavage [2]. In non-polar solvents (like toluene or benzene), the diradical pathway dominates, which allows for free rotation around single bonds before ring closure, leading to a loss of stereochemistry. Conversely, polar solvents can stabilize charge-separated (zwitterionic) transition states. If your substrate contains donor-acceptor groups, a polar environment lowers the activation energy for heterolytic cleavage, keeping the intermediate tightly bound and preserving stereochemical information [2].

Q2: Why does my enantioselectivity and yield drop when using highly polar solvents like THF or MeCN? A: While some polarity is required to stabilize the transition state, highly coordinating polar solvents like Tetrahydrofuran (THF) or Acetonitrile (MeCN) actively compete with your substrate for binding sites on the catalyst (e.g., chiral secondary amines or transition metals). This competitive binding disrupts the chiral pocket, leading to remarkably slower reaction rates and diminished enantiomeric excess (ee)[1].

Q3: Why do I get a dark brown tar when running thermal VCP rearrangements in DMSO or Sulfolane? A: Heating heavily substituted VCPs in highly polar aprotic solvents like DMSO or sulfolane often results in the spontaneous formation of intractable dark brown tar [4]. This occurs because the extreme stabilization of zwitterionic intermediates at elevated temperatures promotes unwanted intermolecular crossings, polymerization, and total decomposition rather than the desired intramolecular [1,3]-sigmatropic shift.

Troubleshooting Guide: Common Issues in VCP Rearrangements

Caption: Step-by-step troubleshooting workflow for resolving low selectivity in VCP rearrangements.

Issue 1: Poor Enantiomeric Excess (ee) in Catalytic Rearrangements

• Cause: The chiral environment is being disrupted by solvent coordination, or the solvent is too non-polar to stabilize the catalyst-substrate complex. For example, toluene often yields lower enantioselectivity in organocatalytic nitro-VCP rearrangements [1].

• Solution: Switch to a halogenated solvent. 1,2-dichloroethane (DCE) or a 1:1 mixture of Dichloromethane (DCM) and Fluorobenzene (PhF) provides the perfect dielectric constant to stabilize the transition state without coordinating to the catalyst metal center or hydrogen-bonding network[1, 3].

Issue 2: Sluggish Reaction Rates

• Cause: If you are using a boronyl radical or transition-metal catalyst, solvents like MeCN and THF can poison the catalyst. Alternatively, the temperature might be too low for the specific activation barrier of your substrate.

• Solution: If using radical catalysis, switch to Anisole or Toluene, which maintain high yields without quenching radical intermediates [5]. If using organocatalysis, verify that you are using DCE at 0 °C, as lowering the temperature further (e.g., -20 °C) will drastically reduce the rate without significantly improving ee [1].

Quantitative Data Presentation

The following table summarizes the causal relationship between solvent choice, yield, and enantioselectivity across different catalytic VCP rearrangement methodologies.

Table 1: Effect of Solvent on Yield and Selectivity in Catalytic VCP Rearrangements

Reaction Type	Catalyst System	Solvent	Temp (°C)	Yield (%)	Selectivity (ee/dr)	Mechanistic Observation / Causality
Organocatalytic [1]	Chiral Secondary Amine	Toluene	0	Moderate	Lower ee	Non-polar environment fails to tightly bind the zwitterionic intermediate.
Organocatalytic [1]	Chiral Secondary Amine	THF / MeCN	0	Low	Poor	Highly polar solvents competitively bind the catalyst, slowing the reaction.
Organocatalytic [1]	Chiral Secondary Amine	DCE	0	High	87% ee	Optimal dielectric balance maintains stereocontrol and accelerates rate.
Rhodium-Catalyzed [3]	Rh / (R)-Xyl-BINAP	DCM	25	Moderate	Moderate	Standard halogenated solvent provides baseline stabilization.
Rhodium-Catalyzed [3]	Rh / (R)-Xyl-BINAP	DCM / PhF (1:1)	25	81%	93% ee	Fluorobenzene fine-tunes the polarity, enhancing enantioconvergence.
Pyridine-Assisted [5]	Boronyl Radical	MeCN / THF	130	Low	N/A	Coordinating solvents quench the radical pathway.
Pyridine-Assisted [5]	Boronyl Radical	Anisole	130	91%	N/A	Aromatic solvent supports radical generation without quenching.

Experimental Protocols

To ensure reproducibility and high E-E-A-T standards, the following protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that you can verify the integrity of the reaction before completion.

Protocol A: Organocatalytic Enantioselective Nitro-VCP Rearrangement

Optimized for Donor-Acceptor Cyclopropanes [1]

Rationale: This protocol utilizes 1,2-dichloroethane (DCE) to prevent catalyst poisoning while providing enough polarity to stabilize the in situ generated donor-acceptor cyclopropane intermediate.

• Preparation: Flame-dry a Schlenk tube under argon. Add 0.06 mmol of the racemic nitro-vinylcyclopropylacetaldehyde substrate.

• Solvent Addition: Add 0.6 mL of strictly anhydrous 1,2-dichloroethane (DCE). Self-Validation Check: Perform a Karl Fischer titration on the DCE prior to use. Moisture >50 ppm will hydrolyze the iminium intermediate, destroying the yield.

• Catalyst Loading: Reduce the temperature to 0 °C using an ice bath. Add 10 mol% of the chiral secondary amine catalyst and 20 mol% of the acidic additive.

• Reaction Monitoring: Stir at 0 °C. Self-Validation Check: At t = 2 hours, extract a 10 µL aliquot, dilute in hexanes/IPA, and run a quick chiral HPLC assay. If the ee is <80%, halt the reaction; this indicates either solvent contamination or a failure in temperature control.

• Workup: After complete consumption of the starting material (typically 24-48 h), quench with saturated aqueous NaHCO3, extract with DCM, dry over Na2SO4, and purify via flash chromatography to isolate the chiral cyclopentene.

Protocol B: Rhodium-Catalyzed Enantioconvergent Rearrangement

Optimized for Chemodivergence (Cyclopentenones vs. gem-Difluorocyclopentenes) [3]

Rationale: This protocol leverages a highly specific 1:1 solvent mixture (DCM/PhF) to maximize enantioselectivity. Furthermore, it exploits a unique physical vessel effect to control chemodivergence.

• Vessel Selection (Crucial Step):

  • To synthesize chiral cyclopentenones, use a standard glass vial .

  • To synthesize gem-difluorocyclopentenes, use a polypropylene tube . (The silica in glass interacts with fluoride intermediates, altering the nucleophilic attack trajectory [3]).

• Reagent Mixing: In an argon-filled glovebox, combine the VCP substrate, Rhodium catalyst, and (R)-Xyl-BINAP ligand (to achieve up to 87-93% ee).

• Solvent & Additive: Dissolve the mixture in a 1:1 ratio of anhydrous DCM and Fluorobenzene (PhF). Add 20 mol% styrene as an additive to stabilize the organometallic intermediates.

• Execution: Seal the vessel and stir at 25 °C.

• Validation & Isolation: Monitor via 19F NMR. The disappearance of the starting material fluorine signals and the appearance of product signals will confirm the chemodivergent pathway selected by your vessel.

References

• Organocatalytic Enantioselective Nitro-Vinylcyclopropane-Cyclopentene Rearrangement: Expanding the Reactivity of Donor–Acceptor Cyclopropanes Thieme Connect
• Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes Chemical Reviews (ACS Public
• Revolutionary Reactivity of Vinyl Cyclopropane: A Rhodium-Catalyzed Enantioconvergent and Chemodivergent Rearrangement ChemRxiv
• Thermal Rearrangement of N-Alkyl-, and N-Aryl-(2,2-dihalo-1-phenylcyclopropyl)methyleneamine Oxford University Press (OUP)
• Vinylcyclopropane-Cyclopentene (VCP-CP)

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H and ¹³C NMR Analysis of Methyl 1-Vinylcyclopropane-1-carboxylate

Introduction

Methyl 1-vinylcyclopropane-1-carboxylate is a fascinating molecule for NMR analysis, presenting a unique convergence of three distinct structural motifs: a strained three-membered cyclopropane ring, a vinyl group, and a methyl ester. Each of these features imparts characteristic signatures on the ¹H and ¹³C NMR spectra, making it an excellent case study for structural elucidation. The high degree of ring strain in the cyclopropane forces the carbon-carbon bonds to have significant p-character, which in turn influences the hybridization and electronic environment of the ring protons and carbons. This leads to anomalous chemical shifts, particularly for the cyclopropyl protons, which appear in a remarkably upfield region, often overlapping with signals from tetramethylsilane (TMS), the standard reference.

This guide provides an in-depth analysis of the ¹H and ¹³C NMR spectra of methyl 1-vinylcyclopropane-1-carboxylate. We will dissect the expected chemical shifts and coupling constants, compare its spectral features to those of simpler, related molecules, and provide a robust experimental protocol for acquiring high-quality data. This document is intended for researchers and professionals in organic chemistry and drug development who rely on NMR spectroscopy for unambiguous structural characterization.

¹H NMR Spectral Analysis

The proton NMR spectrum of methyl 1-vinylcyclopropane-1-carboxylate is rich with information, displaying characteristic signals for the vinyl, cyclopropyl, and methoxy protons. The key to accurate assignment lies in understanding the complex spin-spin coupling patterns.

dot graph "Molecular_Structure" { layout=neato; node [shape=plaintext, fontsize=12]; edge [fontsize=10];

} Caption: Structure of methyl 1-vinylcyclopropane-1-carboxylate with proton labels.

Predicted ¹H NMR Data (500 MHz, CDCl₃)

Label	Assignment	Predicted δ (ppm)	Multiplicity	Coupling Constants (J, Hz)
Hₐ	Vinyl CH	5.75 - 5.90	dd	³Jₐₑ ≈ 17.2, ³Jₐₑ ≈ 10.5
Hₑ	Vinyl CH₂ (trans)	5.20 - 5.30	dd	³Jₐₑ ≈ 17.2, ²Jₑₑ ≈ 1.5
Hₑ	Vinyl CH₂ (cis)	5.05 - 5.15	dd	³Jₐₑ ≈ 10.5, ²Jₑₑ ≈ 1.5
Hₘₑ	Methoxy (-OCH₃)	~3.70	s	-
Hₑ, Hₑ'	Cyclopropyl CH₂	1.35 - 1.45	m (AA'BB')	Complex, see discussion
Hₔ, Hₔ'	Cyclopropyl CH₂	0.90 - 1.00	m (AA'BB')	Complex, see discussion

Causality and Interpretation:

• Vinyl Protons (Hₐ, Hₑ, Hₑ): This group forms a classic AMX spin system. Hₐ is the most deshielded of the three due to its position on the double bond and proximity to the electronegative ester group. It appears as a doublet of doublets (dd) due to coupling with both Hₑ and Hₑ. The large coupling constant (~17 Hz) corresponds to the trans relationship between Hₐ and Hₑ, while the smaller coupling (~10.5 Hz) is for the cis relationship with Hₑ. The terminal vinyl protons, Hₑ and Hₑ, also appear as doublets of doublets, each coupling to Hₐ and exhibiting a small geminal coupling (~1.5 Hz) to each other.

• Methoxy Protons (Hₘₑ): The three protons of the methyl ester are chemically equivalent and have no adjacent protons to couple with. They therefore appear as a sharp singlet at a characteristic chemical shift around 3.70 ppm.

• Cyclopropyl Protons (Hₔ, Hₑ): The four protons on the cyclopropane ring are the most distinctive feature of the spectrum. Due to the anisotropic effect, or "ring current," of the strained cyclopropane ring, these protons are highly shielded and appear at unusually high field (low ppm values).[1] They are diastereotopic and form a complex, higher-order AA'BB' spin system. Protons on the same carbon are geminally coupled, while protons on adjacent carbons are vicinally coupled. The cis vicinal coupling in cyclopropanes is typically larger (6-12 Hz) than the trans vicinal coupling (4-7 Hz).[2][3] This complexity results in two multiplets, one for the two protons cis to the vinyl group (Hₑ, Hₑ') and another, more upfield multiplet for the two protons trans to the vinyl group (Hₔ, Hₔ').

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum provides a direct count of the non-equivalent carbon atoms in the molecule.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Assignment	Predicted δ (ppm)	Rationale
Carbonyl (C=O)	172 - 174	The ester carbonyl carbon is highly deshielded due to the double bond to one oxygen and a single bond to another, appearing at the lowest field.[4]
Vinyl CH (=CH-)	133 - 135	The internal sp² carbon of the vinyl group is deshielded by the double bond and the adjacent electron-withdrawing ester functionality.
Vinyl CH₂ (=CH₂)	118 - 120	The terminal sp² carbon of the vinyl group is more shielded than the internal one.
Methoxy (-OCH₃)	51 - 53	A typical chemical shift for a methyl carbon singly bonded to an oxygen atom.
Quaternary Cyclopropyl (C)	28 - 30	This sp³ carbon is part of the strained ring and is substituted with two other carbons, making it quaternary. Its shift is influenced by both the ring strain and the attached vinyl and ester groups.
Cyclopropyl CH₂	18 - 20	The two equivalent methylene carbons of the cyclopropane ring are highly shielded due to the ring's unique electronic structure, appearing significantly upfield compared to typical alkane CH₂ groups. This is a hallmark of the cyclopropane moiety.[5]

Comparative Analysis

To fully appreciate the spectral features of methyl 1-vinylcyclopropane-1-carboxylate, it is instructive to compare its predicted data with the experimental data of its constituent parts.

Compound	Vinyl CH (ppm)	Vinyl CH₂ (ppm)	Cyclopropyl CH₂ (ppm)	Methoxy CH₃ (ppm)
Methyl 1-vinylcyclopropane-1-carboxylate (Predicted)	~5.80	~5.25, ~5.10	~1.40, ~0.95	~3.70
Vinylcyclopropane[6]	~5.32	~5.04, ~4.83	~0.63, ~0.34	N/A
Methyl cyclopropanecarboxylate	N/A	N/A	~0.98, ~0.86	~3.68

Analysis of Differences:

• Effect of the Ester Group: Comparing vinylcyclopropane to our target molecule, the vinyl protons are significantly deshielded (shifted downfield). This is a direct consequence of the electron-withdrawing nature of the adjacent carboxylate group, which reduces the electron density around these protons.

• Effect of the Vinyl Group: Comparing methyl cyclopropanecarboxylate to our target, the cyclopropyl protons are also deshielded. The sp² hybridized carbons of the vinyl group are more electronegative than the sp³ carbons they replace, leading to a downfield shift for the adjacent ring protons.

Experimental Protocol for NMR Analysis

Acquiring high-quality, reproducible NMR data requires careful sample preparation and parameter selection.

dot digraph "NMR_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.6]; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontcolor="#202124", fontname="Arial"]; edge [color="#5F6368"];

} Caption: Standard workflow for NMR sample preparation, acquisition, and processing.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 10-20 mg of methyl 1-vinylcyclopropane-1-carboxylate into a clean, dry vial.

  • Add approximately 0.6 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice as it dissolves a wide range of organic compounds and has a minimal residual proton signal (δ ~7.26 ppm).

  • Add a small drop of tetramethylsilane (TMS) to serve as the internal reference for both ¹H and ¹³C spectra (δ = 0.00 ppm).

  • Vortex the vial until the sample is fully dissolved.

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner and place it in the magnet.

  • Lock the spectrometer on the deuterium signal of the CDCl₃ solvent. This step is critical for maintaining a stable magnetic field during acquisition.

  • Perform automated or manual tuning and shimming procedures to optimize the magnetic field homogeneity, which ensures sharp, symmetrical peaks.

  • For ¹H NMR: Acquire the spectrum using a standard pulse program (e.g., 'zg30'). A 30-degree pulse angle and a relaxation delay of 1-2 seconds are typically sufficient. Accumulate 8 to 16 scans for a good signal-to-noise ratio.

  • For ¹³C NMR: Acquire a proton-decoupled spectrum (e.g., 'zgpg30'). A larger number of scans (e.g., 512 to 1024) is necessary due to the low natural abundance of the ¹³C isotope. A relaxation delay of 2 seconds is generally adequate.

• Data Processing:

  • Apply a Fourier transform to convert the raw free induction decay (FID) signal into the frequency-domain spectrum.

  • Perform phase correction to ensure all peaks are in the positive absorptive mode.

  • Apply a baseline correction to create a flat baseline across the spectrum.

  • Calibrate the spectrum by setting the TMS peak to 0.00 ppm.

  • For ¹H spectra, integrate the peak areas to determine the relative ratios of protons.

  • For both spectra, pick the peaks to identify their precise chemical shifts.

dot graph "Coupling_Diagram" { layout=neato; node [shape=circle, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF", width=0.6, fixedsize=true]; edge [penwidth=1.5];

} Caption: Key spin-spin coupling interactions in the molecule.

Conclusion

The ¹H and ¹³C NMR spectra of methyl 1-vinylcyclopropane-1-carboxylate are highly diagnostic. The ¹H spectrum is defined by a characteristic AMX system for the vinyl protons and a set of highly shielded, complex multiplets for the diastereotopic cyclopropyl protons. The ¹³C spectrum confirms the presence of six unique carbon environments, with the cyclopropyl methylene carbons appearing at a distinctively high field. By comparing the spectral data to simpler analogs and understanding the fundamental principles of chemical shift and coupling, a complete and unambiguous assignment of the molecule's structure is readily achievable. The protocols and analyses presented in this guide provide a comprehensive framework for researchers working with this and structurally related compounds.

References

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

• Patel, D. J., Howden, M. E. H., & Roberts, J. D. (1963). Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives. Journal of the American Chemical Society, 85(20), 3218–3223. [Link]

• Hutton, H. M., & Schaefer, T. (1963). PROTON COUPLING CONSTANTS IN SUBSTITUTED CYCLOPROPANES. Canadian Journal of Chemistry, 41(3), 684-689. [Link]

• Doc Brown's Chemistry. (2024). ¹³C NMR spectrum of cyclopropane. Retrieved from [Link]

• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2015). Introduction to Spectroscopy. Cengage Learning.
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

Sources

• 1. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 2. 13.13 Uses of 13C NMR Spectroscopy - Organic Chemistry | OpenStax [openstax.org]
• 3. Cyclopropanecarboxylic acid(1759-53-1) 1H NMR spectrum [chemicalbook.com]
• 4. 20.8 Spectroscopy of Carboxylic Acids and Nitriles – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 5. 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. NMR analysis of carboxylate isotopomers of 13C-metabolites by chemoselective derivatization with 15N-cholamine - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Vinylcyclopropane-Cyclopentene Rearrangements: Thermal vs. Transition-Metal Catalysis

Executive Summary

The vinylcyclopropane-cyclopentene (VCPR) rearrangement is a foundational ring-expansion strategy in organic synthesis, driven by the thermodynamic release of ring strain (~27.6 kcal/mol) from the three-membered carbocycle[1]. Since its initial discovery by Neureiter in 1959 and subsequent formalization by Vogel in 1960[1][2], the transformation has evolved significantly.

For decades, researchers relied on harsh thermal conditions to overcome the massive activation energy barrier of this pericyclic process. Today, transition-metal catalysis offers a milder, highly stereoselective alternative[3]. This guide provides an objective, data-driven comparison of thermal and metal-catalyzed VCPR methodologies, equipping synthetic chemists with the mechanistic insights and validated protocols necessary to select the optimal pathway for complex molecule synthesis.

Mechanistic Divergence: The "Why" Behind the Conditions

To understand the operational differences between these two approaches, one must examine the underlying causality of their reaction coordinates.

The Thermal Pathway: Overcoming the Diradical Barrier

The un-catalyzed thermal VCPR requires extreme temperatures (typically 300–600 °C) because the reaction must overcome a high activation energy ( Ea​≈51.7 kcal/mol for the parent hydrocarbon)[1][4].

Mechanistically, the thermal rearrangement occupies a gray area between a concerted, orbital-symmetry-controlled pericyclic process and a stepwise diradical pathway[2][4]. Experimental deuterium-labeling studies and computational models confirm that homolytic cleavage of the C1–C2 cyclopropane bond generates an allylic-stabilized diradical intermediate[1]. Because the barrier for simple cis-trans stereomutation (bond rotation) is lower than the barrier for the full rearrangement to cyclopentene, thermal VCPR often suffers from severe stereochemical scrambling[1][2].

The Transition-Metal Pathway: Orbital Insertion and Stabilization

Transition metals—most notably Palladium(0), Rhodium(I), and Nickel(0)—fundamentally alter the reaction coordinate[3]. Instead of relying on brute thermal force to homolytically cleave the C–C bond, electron-rich metals undergo oxidative addition into the strained cyclopropane σ -bond, forming a transient metallacyclohexene intermediate[3].

This organometallic pathway drastically lowers the activation barrier, allowing the reaction to proceed at temperatures as low as 25–90 °C[2][5]. Furthermore, because the metal remains coordinated throughout the transformation, the stereochemical integrity of the substrate is largely preserved, enabling highly diastereoselective and enantioselective syntheses (e.g., using chiral catalysts like Rh2​(S−DOSP)4​ )[3].

Mechanistic divergence of thermal vs. transition-metal-catalyzed VCP rearrangement.

Comparative Performance Data

The following table synthesizes the operational parameters and performance metrics of both methodologies based on standard unactivated and activated substrates[1][3][4][5].

Parameter	Thermal VCPR (Gas Phase/FVP)	Transition-Metal Catalyzed VCPR
Typical Temperature	300 °C – 600 °C	25 °C – 100 °C
Activation Energy ( Ea​ )	~50 - 52 kcal/mol	~15 - 25 kcal/mol (Catalyst dependent)
Stereoretention	Poor to Moderate (Scrambling common)	Excellent (Ligand-controlled)
Substrate Scope	Broad, but requires high thermal stability	Requires coordinating groups / specific electronics
Scalability	High (Continuous flow FVP)	Moderate (Limited by catalyst cost/removal)
Primary Side Reactions	Homodienyl [1,5]-H shifts, fragmentation	β -hydride elimination, off-target insertion

Experimental Protocols: Self-Validating Workflows

To ensure reproducibility and scientific rigor, the following protocols outline the standard operating procedures for both methodologies.

Protocol A: Thermal Rearrangement via Flash Vacuum Pyrolysis (FVP)

Causality Note: FVP is utilized rather than batch heating because the extreme temperatures required (500 °C) would cause rapid intermolecular dimerization and decomposition in the liquid phase. By vaporizing the substrate under high vacuum, the reaction occurs strictly via intramolecular gas-phase kinetics[5].

• Apparatus Setup: Assemble a quartz tube FVP apparatus connected to a high-vacuum manifold ( <10−3 Torr). Heat the sublimation zone to 560 °C using a tube furnace[5].

• Sample Introduction: Dissolve the vinylcyclopropane precursor in a highly volatile, inert solvent (e.g., pentane or DCM) or use neat if liquid. Introduce the sample into the hot zone at a strictly controlled rate (e.g., 0.5 mL/hr) using a syringe pump[5].

• Pyrolysis: Allow the vaporized precursor to pass through the 560 °C hot zone. The ultra-short residence time (milliseconds) ensures the kinetic product is formed without secondary thermal degradation.

• Collection & Validation: Collect the cyclopentene product in a U-tube cold trap submerged in liquid nitrogen (-196 °C)[5]. Warm to room temperature, dissolve in CDCl3​ , and immediately validate the conversion via 1H -NMR (look for the disappearance of upfield cyclopropane protons at 0.5-1.5 ppm and the appearance of vinylic cyclopentene protons at 5.5-6.0 ppm).

Protocol B: Rhodium-Catalyzed VCPR

Causality Note: Wilkinson's catalyst ( RhCl(PPh3​)3​ ) is utilized here. The electron-rich Rh(I) center readily undergoes oxidative addition into the strained ring. Anhydrous, degassed conditions are mandatory to prevent the oxidation of the Rh(I) species to inactive Rh(III) complexes[5].

• Preparation: Flame-dry a Schlenk flask under vacuum and backfill with Argon.

• Reaction Mixture: Add the vinylcyclopropane substrate (1.0 equiv, 0.5 mmol) to the flask. Dissolve in anhydrous, degassed toluene to achieve a 0.01 M concentration[5].

• Catalyst Addition: In a glovebox or under positive Argon flow, add Wilkinson's catalyst (10 mol %, 0.05 mmol)[5].

• Thermal Activation: Heat the reaction mixture to 90 °C using a pre-equilibrated oil bath. Monitor the reaction via TLC (hexane/EtOAc) or GC-MS[5]. Typical completion time is 3 to 6 hours.

• Workup & Validation: Cool to room temperature. Concentrate the mixture under reduced pressure. Purify the residue via flash column chromatography (silica gel) to isolate the cyclopentene[5]. Validate stereochemical retention using 2D NOESY NMR.

Decision matrix and experimental workflow for selecting VCP rearrangement conditions.

Strategic Selection Guide for Drug Development

When designing a synthetic route for active pharmaceutical ingredients (APIs) or complex natural products, the choice between thermal and metal-catalyzed VCPR dictates downstream efficiency:

• Opt for Thermal (FVP) when: The substrate is a simple, unfunctionalized hydrocarbon lacking Lewis-basic coordinating groups that might poison a metal catalyst. It is also preferred in early-stage scale-up where avoiding expensive transition metals (and subsequent heavy-metal remediation) is economically advantageous.

• Opt for Transition-Metal Catalysis when: The substrate contains delicate functional groups (e.g., esters, unprotected alcohols, stereocenters) that would decompose at 500 °C. If the target API requires strict diastereocontrol or enantiomeric excess, metal catalysis combined with chiral ligands is the only viable pericyclic pathway[3].

References

• The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms Journal of the American Chemical Society (ACS)[Link]

• Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes Chemical Reviews (ACS)[Link]

• Vinylcyclopropane rearrangement Wikipedia[Link]

• Metal promoted vinylcyclopropane–cyclopentene rearrangements: Reactions ripe for mechanism-based catalyst design ResearchGate / Journal of Organometallic Chemistry[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Mechanistic Studies of Nickel-Catalyzed Vinylcyclopropane Reactions: A Comparative Guide to Catalytic Systems and Methodologies

Vinylcyclopropanes (VCPs) are highly versatile building blocks in organic synthesis, heavily utilized for the construction of complex carbocycles and heterocycles through transition-metal-catalyzed ring-opening and cycloaddition reactions. While palladium has historically dominated this space, nickel has emerged as a superior alternative for specific stereoselective transformations. Nickel's unique properties—specifically the high nucleophilicity of Ni(0) and the strong Lewis acidity of Ni(II)—enable distinct oxidative addition and haptotropic shift pathways that are often inaccessible with palladium 1.

This guide objectively compares the leading catalytic systems and mechanistic methodologies used to study Ni-catalyzed VCP reactions, providing researchers with actionable data and self-validating experimental protocols for catalyst selection and mechanistic verification.

Comparative Analysis of Catalytic Systems

The choice of ligand and catalytic system fundamentally dictates the reaction pathway of VCPs, shifting the mechanism between intermolecular cycloadditions, intramolecular rearrangements, or radical-mediated ring expansions.

System A: Ni(0)/Phosphine Catalysis (Intermolecular[3+2] Cycloadditions)

For intermolecular [3+2] cycloadditions—such as the reaction of VCPs with imines to form substituted pyrrolidines—Ni(0) complexes paired with phosphine ligands are the gold standard. Mechanistic studies using Density Functional Theory (DFT) reveal that the formation of the active Ni(COD)L species from Ni(COD)2​ is highly exothermic (releasing 6.9–16.2 kcal/mol) 2.

• Causality of Ligand Choice: The use of bidentate phosphines (e.g., dmpe) enforces a rigid coordination geometry that stabilizes the heteronickelacycle intermediate, leading to overwhelming formation of cis-pyrrolidines. When replaced by monodentate phosphines (e.g., PMe2​Ph ), both yield and diastereoselectivity drop dramatically due to unconstrained rotation during the nucleophilic attack phase 2.

System B: Ni(0)/NHC Catalysis (Intramolecular Rearrangements)

For the isomerization of unactivated VCPs to cyclopentenes, Ni(0) paired with N-heterocyclic carbenes (NHCs) provides optimal performance. Physical organic experiments and quantum chemical calculations confirm a multistep oxidative addition/haptotropic shift/reductive elimination pathway 3.

• Causality of Ligand Choice: Bulky NHC ligands are strictly required. Mechanistic models postulate that steric bulk prevents the formation of inactive bis-ligated Ni(NHC)2​ complexes, ensuring the generation of the active monoligated Ni(0)L species with an open coordination site for VCP binding 3. Furthermore, electron-donating NHCs significantly accelerate the final C–C reductive elimination step .

Alternative: Pyridine-Assisted Boronyl Radical Catalysis (Metal-Free)

A recent alternative to transition-metal catalysis is the metal-free VCP-cyclopentene rearrangement enabled by pyridine-boronyl radicals 4.

• Comparison: While this system effectively converts unactivated VCPs into cyclopentenes under mild conditions, it operates via a Single Electron Transfer (SET) radical pathway. It is highly chemoselective but lacks the precise, ligand-controlled stereodivergence (e.g., cis vs. trans selectivity) offered by the highly structured transition states of Ni(0) organometallic pathways [[4]]().

Quantitative Performance & Mechanistic Data

The following table summarizes the performance metrics and mechanistic parameters of the discussed systems, allowing for objective selection based on target outcomes.

Catalytic System	Target Reaction	Primary Ligand / Additive	Key Intermediate	Yield	Selectivity	Rate-Determining Step
Ni(0) / Phosphine	Intermolecular [3+2] Cycloaddition	Bidentate Phosphine (e.g., dmpe)	Heteronickelacycle (C,C_anti / C,C_syn)	>90%	High cis-diastereoselectivity	Nucleophilic Attack / Insertion
Ni(0) / Phosphine	Intermolecular [3+2] Cycloaddition	Monodentate Phosphine (e.g., PMe2​Ph )	Heteronickelacycle	<50%	Poor (1:1 cis:trans)	Nucleophilic Attack / Insertion
Ni(0) / NHC	Intramolecular Rearrangement	Bulky NHC (e.g., IPr)	Monoligated Ni(0)L	85-95%	High Regioselectivity	Reductive Elimination
Boronyl Radical	Intramolecular Rearrangement	B2​pin2​ Methyl isonicotinate	Carbon-centered Radical	70-85%	Chemoselective (Metal-Free)	Single Electron Transfer (SET)

Mechanistic Workflow Visualization

The diagram below illustrates the generalized self-validating catalytic cycle for Ni-catalyzed VCP cycloadditions, highlighting the critical intermediates verified by both DFT calculations and stoichiometric isolation.

Catalytic cycle of Ni-catalyzed VCP cycloaddition highlighting key mechanistic intermediates.

Self-Validating Experimental Methodologies

To ensure scientific integrity and reproducibility, mechanistic studies must employ self-validating protocols. Below are two critical workflows used to differentiate between organometallic and radical pathways.

Protocol 1: Kinetic Profiling of Ni-Catalyzed Cycloadditions

This protocol establishes the reaction order and identifies the rate-determining step by monitoring the reaction in situ.

• Preparation: In a nitrogen-filled glovebox, dissolve Ni(COD)2​ (10 mol%) and the selected ligand (e.g., dmpe, 10 mol%) in anhydrous toluene (1.5 mL). Stir for 15 minutes at room temperature to ensure complete formation of the active Ni(0)L species.

• Standardization: Add exactly 1.0 equivalent of an internal standard (e.g., 1,1,2,2-tetrachloroethane) to the mixture. Causality: The internal standard is chemically inert under these conditions and allows for absolute quantitative integration via 1H NMR without requiring product isolation.

• Initiation: Add the VCP substrate (1.0 equiv) and the coupling partner (e.g., N-tosylbenzaldimine, 1.2 equiv).

• Data Acquisition: Transfer aliquots (0.1 mL) to J. Young NMR tubes at specific time intervals (e.g., 5, 15, 30, 60, 120 minutes). Quench immediately by exposing to air.

• Analysis: Plot product concentration vs. time. A zero-order dependence on the imine concentration coupled with a first-order dependence on the VCP concentration confirms that oxidative addition (or a subsequent rearrangement) precedes substrate insertion.

Protocol 2: Radical Scavenging (TEMPO) Validation

To definitively rule out (or confirm) the presence of free radical intermediates—such as those found in the pyridine-boronyl catalyzed system [[4]]( radical trapping control experiment is mandatory.

• Setup: Set up two identical parallel reactions following the standard optimized conditions for your specific catalytic system.

• Scavenger Introduction: To Reaction A (Control), add no additives. To Reaction B (Test), add 20 mol% of TEMPO (2,2,6,6-tetramethylpiperidinyloxyl) prior to heating.

• Execution & Monitoring: Run both reactions simultaneously at the optimized temperature (e.g., 130 °C for 24 h).

• Validation Logic:

  • If Reaction B proceeds with a yield comparable to Reaction A, the mechanism is a concerted or polar organometallic pathway (typical of Ni(0)/NHC systems). No zwitterions or free radicals are involved 3.

  • If Reaction B is significantly inhibited or completely suppressed (yielding trace product), the transformation relies on a free-radical intermediate (typical of the boronyl-catalyzed SET pathway) 4.

References

• Insights into the Mechanism, Regio-/Diastereoselectivities and Ligand Role of Nickel-Initiated[3+2] Cycloadditions between Vinylcyclopropane and N-Tosylbenzaldimine MDPI[Link]

• Advances in Nickel-Catalyzed Cycloaddition Reactions To Construct Carbocycles and Heterocycles PMC / NIH[Link]

• Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane−Cyclopentene Rearrangement The Journal of Organic Chemistry (ACS Publications)[Link]

• Nickel-Catalyzed Cycloaddition of Vinylcyclopropanes to Imines Organic Letters (ACS Publications)[Link]

• Vinylcyclopropane-Cyclopentene (VCP-CP) Rearrangement Enabled by Pyridine-Assisted Boronyl Radical Catalysis Organic Letters (ACS Publications)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Insights into the Mechanism, Regio-/Diastereoselectivities and Ligand Role of Nickel-Initiated [3+2] Cycloadditions between Vinylcyclopropane and N-Tosylbenzaldimine [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

computational analysis of vinylcyclopropane rearrangement pathways

An In-Depth Guide to the Computational Analysis of Vinylcyclopropane Rearrangement Pathways

For researchers, synthetic chemists, and drug development professionals, understanding reaction mechanisms is paramount to controlling outcomes and designing novel synthetic pathways. The vinylcyclopropane (VCP) to cyclopentene (CP) rearrangement is a classic, synthetically powerful ring expansion that has intrigued chemists for decades.[1][2][3] Its mechanistic duality, existing on a continuum between a concerted, orbital-symmetry-controlled pericyclic process and a stepwise diradical pathway, makes it a fascinating and challenging subject for theoretical investigation.[1][4][5] This guide provides a comparative analysis of computational methods used to dissect these pathways, offering field-proven insights into methodological choices and a self-validating protocol for researchers.

The Mechanistic Dichotomy: Concerted vs. Stepwise

The central challenge in studying the VCP rearrangement lies in its ambiguous nature. Experimental evidence, such as kinetic data and secondary kinetic isotope effects (KIEs), often points towards a concerted mechanism.[1][5] Conversely, the formation of multiple stereoisomeric products suggests the involvement of a stepwise diradical intermediate that allows for stereochemical scrambling.[1][4][5]

Computational chemistry provides the tools to navigate this complex potential energy surface (PES). The goal is to locate transition states (TS) and any intermediates, calculate their relative energies to determine activation barriers, and ultimately, predict the dominant reaction pathway under various conditions. The choice of computational method is critical, as the diradical nature of the intermediates and transition states requires careful theoretical treatment.

Figure 1: Competing pathways in the vinylcyclopropane rearrangement.

Comparison of Computational Methodologies

The selection of a computational method hinges on balancing accuracy with computational cost, especially considering the potential for multireference character in the diradical pathways.

Method Type	Specific Examples	Pros	Cons	Best For
Density Functional Theory (DFT)	B3LYP, MPW1K, M06-2X	Excellent balance of cost and accuracy for ground states and many transition states.[6][7]	Standard functionals can struggle with systems with significant static correlation (i.e., diradicals). May require unrestricted calculations (UB3LYP) and spin contamination checks.	Initial PES exploration, geometry optimizations, frequency calculations, and IRC following.[8][9]
Møller-Plesset Perturbation Theory	MP2	A step up from DFT in treating electron correlation.	Can underestimate activation barriers.[6][7] Higher cost than DFT.	Benchmarking against DFT results, particularly for reaction energetics.
Multireference Methods	CASSCF, CASPT2	Explicitly treats static correlation, essential for accurately describing diradical species and bond-breaking/forming processes.[5][8]	Very high computational cost. Requires careful selection of the active space. Often used for single-point energy corrections on DFT-optimized geometries.[9]	Accurate energy calculations of transition states and intermediates with significant diradical character.[5][8]
Composite Methods	CBS-QB3, G-series	Aim for high accuracy ("chemical accuracy" ≈ 1 kcal/mol) by combining results from different levels of theory and basis sets.[6][7][10]	Can be computationally expensive. Their performance for diradical transition states can sometimes be fortuitously outperformed by well-chosen DFT functionals.[6][7]	High-accuracy benchmark calculations for reaction and activation enthalpies.[10]

Field-Proven Insights:

For the VCP rearrangement, a widely successful and validated approach involves a combination of methods.[5][8][9] Geometries are typically optimized using a reliable DFT functional, such as B3LYP or M06-2X, with a suitable basis set (e.g., 6-31G*).[8][9] This provides robust structures and vibrational frequencies for zero-point energy (ZPE) corrections. Subsequently, to obtain more accurate energetics that account for the diradical character, single-point energy calculations are performed on these geometries using a multireference method like CASSCF.[5][8][9] This DFT-geometry/CASSCF-energy approach provides a computationally tractable yet chemically accurate picture of the potential energy surface.

Performance Data: A Quantitative Comparison

The following table summarizes representative computational results for the parent vinylcyclopropane rearrangement, showcasing the performance of different methods against experimental values.

Method	ΔH‡ (kcal/mol)	ΔHrxn (kcal/mol)	Reference
Experimental	~50	-	[1]
B3LYP/6-31G *	46.9	-	[5]
CASSCF(4,4)/6-31G//B3LYP/6-31G**	49.4	-	[5]
CBS-QB3	(Varies, benchmarked on other pericyclic reactions)	(Varies)	[6][7]

Note: The B3LYP energy is corrected by unscaled zero-point energies. The CASSCF value is a single-point calculation on the DFT geometry.

This data highlights that while B3LYP provides a good initial estimate, the CASSCF correction brings the activation barrier into closer agreement with experimental observations, underscoring the importance of treating the diradical character of the transition state accurately.[5]

A Self-Validating Protocol for Computational Analysis

This section provides a step-by-step workflow for investigating a VCP rearrangement. The protocol is designed to be self-validating by incorporating essential verification steps.

Figure 2: A validated computational workflow for reaction pathway analysis.

Experimental Protocol: Step-by-Step Methodology

Software: Gaussian, ORCA, or a similar quantum chemistry package.

• Structure Preparation:

  • Build 3D structures of the vinylcyclopropane reactant and the expected cyclopentene product using a molecular editor (e.g., GaussView, Avogadro).

  • Perform a preliminary geometry cleanup using molecular mechanics if available.

• Reactant and Product Optimization:

  • Causality: We must first find the energy minima for the stable species on the potential energy surface. This provides the baseline for all subsequent energy comparisons.

  • Input: Create an input file for the reactant. Specify a geometry optimization followed by a frequency calculation (e.g., Opt Freq).

  • Method: Use a reliable DFT functional, for example, UB3LYP/6-31G(d). Unrestricted DFT is often a safe choice for reaction pathways where bond breaking occurs.

  • Execution: Run the calculation.

  • Repeat: Perform the same calculation for the product molecule.

• Verification of Minima (Self-Validation Step):

  • Causality: This step is crucial to ensure that the optimized structures are true energy minima and not saddle points.

  • Procedure: Open the output file from the frequency calculations.

  • Check: Confirm that there are zero imaginary frequencies for both the reactant and the product. The presence of an imaginary frequency indicates a saddle point, and the geometry must be re-optimized.

• Transition State (TS) Search:

  • Causality: The TS represents the highest energy point along the lowest energy path between reactant and product. Locating it is key to determining the activation energy.

  • Input: Prepare an input file for a transition state search.

    • Method 1 (Synchronous Transit-Guided Quasi-Newton, STQN): Use the Opt=(QST3) keyword, providing the initial geometries of the reactant, product, and an initial guess for the TS structure in the input file.

    • Method 2 (Berny Optimization): Use Opt=(TS, CalcFC, NoEigentest). This requires a good initial guess of the TS geometry, which can often be estimated by modifying the bond lengths and angles of the reactant towards the product.

  • Execution: Run the TS search. This is often an iterative process and may require adjustments to the initial guess.

• Verification of Transition State (Self-Validation Step):

  • Causality: This step confirms that the located stationary point is indeed the correct transition state for the reaction of interest.

  • Procedure: A frequency calculation is mandatory for the optimized TS structure (Freq).

  • Check 1: Confirm the presence of exactly one imaginary frequency. This corresponds to the vibrational mode of the atoms moving along the reaction coordinate.

  • Check 2: Animate this imaginary frequency using visualization software. The atomic motions should clearly show the breaking of the cyclopropane C1-C2 bond and the formation of the new C2-C5 bond, smoothly connecting the reactant and product structures.

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Causality: The IRC calculation maps the minimum energy path downhill from the TS, confirming that it connects to the intended reactant and product minima. This is the ultimate validation of the transition state.

  • Input: Use the optimized TS geometry and its calculated force constants. The keyword is IRC. Specify to trace the path in both the forward and reverse directions.

  • Execution: Run the IRC calculation.

  • Check: Verify that the endpoints of the IRC path correspond to the optimized reactant and product structures.

• Refined Energetics:

  • Causality: To improve the accuracy of the energy profile, especially for this diradical-character reaction, single-point energy calculations with a higher level of theory are recommended.

  • Procedure: Using the B3LYP-optimized geometries for the reactant, TS, and product, perform single-point energy calculations.

  • Method: A CASSCF calculation (e.g., CASSCF(4,4)/6-31G(d)) is a strong choice. The (4,4) active space typically includes the bonding and antibonding orbitals of the two key sigma bonds involved in the rearrangement.

  • Analysis: Calculate the activation energy (E_TS - E_Reactant) and reaction energy (E_Product - E_Reactant) using the ZPE-corrected energies from the higher-level theory.

By following this comprehensive and self-validating workflow, researchers can confidently map the potential energy surface of vinylcyclopropane rearrangements, elucidate the operative mechanisms, and predict how substituents will influence reaction barriers and product distributions, thereby guiding future synthetic endeavors.

References

• Vinylcyclopropane rearrangement - Wikipedia.
• Nendel, M., Sperling, D., Wiest, O., & Houk, K. N. (2000).

• Ess, D. H., & Houk, K. N. (2007). Performance of DFT, MP2, and CBS-QB3 Methods for the Prediction of Activation Barriers and Reaction Energetics of 1,3-Dipolar Cycloadditions, and Revised Activation Enthalpies for a Standard Set of Hydrocarbon Pericyclic Reactions. Journal of Chemical Theory and Computation, 3(5), 1587-1600. [Link]

• Nendel, M., et al. (2000). Computational Explorations of Vinylcyclopropane−Cyclopentene Rearrangements and Competing Diradical Stereoisomerizations. The Journal of Organic Chemistry, 65(11), 3259-3268. [Link]

• Wilsey, S., et al. (1999). The Vinylcyclopropane−Cyclopentene Rearrangement: A Prototype Thermal Rearrangement Involving Competing Diradical Concerted and Stepwise Mechanisms. Journal of the American Chemical Society, 121(24), 5772-5786. [Link]

• Siebert, M. R., & Tantillo, D. J. (2009). On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement. PMC. [Link]

• Nendel, M., et al. (2000). Computational Explorations of Vinylcyclopropane−Cyclopentene Rearrangements and Competing Diradical Stereoisomerizations. The Journal of Organic Chemistry, 65(11), 3259-3268. [Link]

• Ponec, R., et al. (2016). Pericyclic reaction benchmarks: hierarchical computations targeting CCSDT(Q)/CBS and analysis of DFT performance. Physical Chemistry Chemical Physics, 18(27), 18334-18346. [Link]

• Ess, D. H., & Houk, K. N. (2007). Activation Energies of Pericyclic Reactions: Performance of DFT, MP2, and CBS-QB3 Methods for the Prediction. ACS.org. [Link]

• Garay, G., et al. (2023). Organocatalytic Enantioselective Vinylcyclopropane‐Cyclopentene (VCP‐CP) Rearrangement. Angewandte Chemie International Edition, 62(22), e202302416. [Link]

• Wang, Y., et al. (2023). Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement. ChemRxiv. [Link]

• A conceptual DFT analysis of the plausible mechanism of some pericyclic reactions. ResearchGate. [Link]

• List, B., & Iniutina, A. (2023). Enantioselective Iminium Catalysis-Mediated Vinylcyclopropane–Cyclopentene Rearrangement. Thieme E-Books & E-Journals. [Link]

• Pericyclic reaction benchmarks: hierarchical computations targeting CCSDT(Q)/CBS and analysis of DFT performance. OSTI.GOV. [Link]

• Doubleday, C. (2001). Mechanism of the Vinylcyclopropane−Cyclopentene Rearrangement Studied by Quasiclassical Direct Dynamics. The Journal of Physical Chemistry A, 105(26), 6333-6341. [Link]

• Gajewski, J. J. (2003). Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes. Chemical Reviews, 103(5), 1549-1584. [Link]

• The Vinylcyclopropane-Cyclopentene Rearrangement. Organic Reactions. [Link]

• Hudlicky, T., & Fan, R. (1990). Vinylcyclopropane rearrangements. ResearchGate. [Link]

• Mangul, S., et al. (2019). Essential guidelines for computational method benchmarking. Genome Biology, 20(1), 140. [Link]

• Kumar, A., et al. (2024). Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles. RSC Advances, 14(1), 24-42. [Link]

• Guner, V., et al. (2003). A Standard Set of Pericyclic Reactions of Hydrocarbons for the Benchmarking of Computational Methods. Computational Organic Chemistry. [Link]

• Doubleday, C. (2005). Dynamics of the biradical mediating vinylcyclopropane–cyclopentene rearrangement. Physical Chemistry Chemical Physics, 7(12), 2531-2539. [Link]

• Vinylcyclopropane-Cyclopentene Rearrangement. ResearchGate. [Link]

• Mangul, S., et al. (2019). Essential guidelines for computational method benchmarking. arXiv. [Link]

• Luo, S., et al. (2024). Benchmarking computational methods for single-cell chromatin data analysis. ResearchGate. [Link]

• Luo, S., et al. (2024). Benchmarking computational methods for single-cell chromatin data analysis. Research Collection. [Link]

Sources

• 1. Vinylcyclopropane rearrangement - Wikipedia [en.wikipedia.org]
• 2. organicreactions.org [organicreactions.org]
• 3. Cloke–Wilson rearrangement: a unique gateway to access five-membered heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Computational explorations of vinylcyclopropane-cyclopentene rearrangements and competing diradical stereoisomerizations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. comporgchem.com [comporgchem.com]

A Comparative Guide to the Isomerization of Methyl 1-Vinylcyclopropane-1-carboxylate: Thermal, Catalytic, and Photochemical Approaches

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

The vinylcyclopropane-cyclopentene (VCP-CP) rearrangement is a powerful synthetic tool for the construction of five-membered rings, a common motif in numerous natural products and pharmaceutical agents. The isomerization of methyl 1-vinylcyclopropane-1-carboxylate, a substrate featuring a geminal electron-withdrawing ester group, presents unique mechanistic and practical considerations. This guide provides an in-depth comparison of the primary methods to effect this transformation—thermal, transition-metal-catalyzed, and photochemical—offering insights into the underlying kinetics and guiding principles for methodological selection in a research and development setting.

The Foundational Thermal Rearrangement: A Mechanistic Dichotomy

The thermal VCP-CP rearrangement has been a subject of mechanistic debate for decades, existing on a continuum between a concerted, pericyclic process and a stepwise pathway involving a diradical intermediate.[1][2] For the parent vinylcyclopropane, the activation energy is approximately 50 kcal/mol, necessitating high reaction temperatures, often in the range of 300-400°C.[2]

The Influence of the Methyl 1-Carboxylate Substituent

The reaction proceeds through the cleavage of the C1-C2 bond of the cyclopropane, leading to a diradical intermediate which then cyclizes to form the cyclopentene product.

Caption: Proposed diradical pathway for the thermal isomerization.

Experimental Protocol: Gas-Phase Pyrolysis of a Vinylcyclopropane Analog

The following is a generalized protocol based on studies of similar vinylcyclopropane rearrangements.

Objective: To determine the first-order rate constant for the thermal isomerization.

Methodology:

• Sample Preparation: A dilute solution of methyl 1-vinylcyclopropane-1-carboxylate in an inert, high-boiling solvent (e.g., dodecane) is prepared. An internal standard (e.g., a long-chain alkane) is added for quantitative analysis.

• Apparatus: A static pyrolysis apparatus consisting of a heated reaction vessel of known volume, connected to a high-vacuum line and a gas chromatograph (GC) for analysis.

• Procedure: a. The reaction vessel is evacuated and heated to the desired temperature (e.g., 300-400 °C). b. A small, known volume of the sample solution is injected into the hot reaction vessel. The high temperature ensures instantaneous vaporization. c. The reaction is allowed to proceed for a specific time. d. The reaction is quenched by expanding the gaseous mixture into a cooled sample loop. e. The composition of the mixture is analyzed by GC to determine the relative concentrations of the starting material and the cyclopentene product.

• Data Analysis: The first-order rate constant (k) is calculated using the integrated rate law: ln([A]t/[A]0) = -kt, where [A]0 is the initial concentration and [A]t is the concentration at time t. This procedure is repeated at various temperatures to determine the activation parameters (Ea and A) from an Arrhenius plot (ln(k) vs. 1/T).

Transition-Metal Catalysis: Milder Conditions and Mechanistic Diversity

Transition metals, particularly Ni(0) and Rh(I), have been shown to catalyze the VCP-CP rearrangement under significantly milder conditions than the thermal process, often at or near room temperature.[3][4] This approach offers the potential for greater functional group tolerance and control over stereochemistry.

Nickel(0)-Catalyzed Isomerization

Nickel(0) complexes, often in the presence of N-heterocyclic carbene (NHC) ligands, are effective catalysts for the isomerization of unactivated vinylcyclopropanes.[3] The mechanism is believed to involve oxidative addition of the Ni(0) to the cyclopropane C-C bond, followed by a haptotropic shift and reductive elimination.

Caption: A simplified catalytic cycle for Ni(0)-catalyzed VCP-CP rearrangement.

Rhodium(I)-Catalyzed Rearrangement

Rhodium(I) complexes are also highly effective catalysts for this transformation and can exhibit different reactivity patterns, including [3+2] cycloadditions with other unsaturated partners. For the simple isomerization, a similar mechanistic pathway involving oxidative addition is proposed.

Comparison of Catalytic Systems

Catalyst System	Typical Conditions	Advantages	Disadvantages
Ni(0)/NHC	Room temperature to 60 °C, inert atmosphere	Mild conditions, high efficiency for unactivated substrates.[3]	Sensitivity to air and moisture, ligand synthesis can be complex.
Rh(I) complexes	Varies (can be mild), often with phosphine ligands	High turnover numbers, potential for asymmetric catalysis.	Cost of rhodium, potential for side reactions (e.g., cycloadditions).

Photochemical Rearrangement: An Alternative Energy Input

Photochemical irradiation provides an alternative means to induce the VCP-CP rearrangement. This method often proceeds through different intermediates than the thermal reaction and can lead to unique product distributions. For vinylcyclopropanes bearing electron-accepting groups, such as the methyl carboxylate in our target molecule, novel reaction pathways can emerge.

In some cases, instead of the expected cyclopentene, irradiation of 1-substituted 1-(2,2-diphenylvinyl)cyclopropanes can lead to the formation of cycloheptene derivatives. This highlights the potential for photochemical methods to access different molecular scaffolds from the same starting material.

Comparative Analysis and Experimental Considerations

Feature	Thermal Rearrangement	Transition-Metal Catalysis	Photochemical Rearrangement
Activation Method	High Temperature (300-400 °C)	Catalyst (Ni, Rh)	UV light
Reaction Conditions	Harsh, gas-phase or high-boiling solvent	Mild (often room temp.), inert atmosphere	Mild, requires specific chromophores
Kinetics	First-order, high Ea (~50 kcal/mol for parent)	Complex, depends on catalyst and substrate	Quantum yield dependent
Stereoselectivity	Often complex, depends on diradical lifetime	Can be high, tunable with chiral ligands	Can be stereospecific, but complex
Functional Group Tolerance	Limited due to high temperatures	Generally good, but catalyst poisoning is possible	Good, but depends on photochemical stability
Key Advantage	Simplicity (no catalyst)	Mild conditions, high selectivity	Access to unique reaction pathways
Key Disadvantage	Harsh conditions, low functional group tolerance	Catalyst cost and sensitivity	Specialized equipment, potential for side reactions

Conclusion and Future Outlook

The isomerization of methyl 1-vinylcyclopropane-1-carboxylate can be achieved through thermal, catalytic, and photochemical methods, each with distinct advantages and disadvantages.

• Thermal rearrangement , while mechanistically insightful, is often synthetically impractical due to the harsh conditions required.

• Transition-metal catalysis , particularly with Ni(0) and Rh(I) complexes, offers a superior alternative for synthetic applications, providing milder reaction conditions and the potential for high selectivity.

• Photochemical methods open the door to novel rearrangements and the formation of unexpected products, making it a valuable tool for discovery chemistry.

For drug development professionals, the choice of method will depend on the specific synthetic context, including the complexity of the substrate, the desired stereochemical outcome, and the scalability of the process. The continued development of more active and selective catalysts is expected to further enhance the utility of the VCP-CP rearrangement in the synthesis of complex molecules.

References

• Hudlicky, T.; Reed, J. W. In The Vinylcyclopropane-Cyclopentene Rearrangement, Comprehensive Organic Synthesis II; Elsevier, 2014; pp 1150-1181.

• Baldwin, J. E. Thermal Rearrangements of Vinylcyclopropanes to Cyclopentenes. Chem. Rev.2003 , 103 (4), 1197–1212. [Link]

• Louie, J.; Gibby, J. E.; Farnworth, M. V.; Tekavec, R. J. Efficient Ni-Catalyzed [2 + 2 + 2] Cycloaddition of CO2 and Diynes. J. Am. Chem. Soc.2002 , 124 (8), 1590–1591. [Link]

• Frey, H. M.; Solly, R. K. Thermal Unimolecular Reactions of Vinylcyclopropane and Its Isomers. Int. J. Chem. Kinet.1969, 1 (5), 473-494.

• Wender, P. A.; Husfeld, C. O.; Langkopf, E.; Love, J. A. First Studies of the Transition Metal-Catalyzed [5 + 2] Cycloadditions of Allenes and Vinylcyclopropanes. J. Am. Chem. Soc.1998 , 120 (8), 1940–1941. [Link]

Sources

• 1. On the Mechanism of the Ni(0)-Catalyzed Vinylcyclopropane–Cyclopentene Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Rh-Catalyzed rearrangement of vinylcyclopropane to 1,3-diene units attached to N-heterocycles [beilstein-journals.org]
• 3. par.nsf.gov [par.nsf.gov]
• 4. chem.pku.edu.cn [chem.pku.edu.cn]

Comparative Analysis of Alternative Synthetic Routes

The cyclopentene core is a ubiquitous structural motif found in numerous natural products, active pharmaceutical ingredients (APIs), and complex organic materials. While traditional methods like Ring-Closing Metathesis (RCM) utilizing precious metal catalysts (e.g., Ruthenium) or the classic Nazarov cyclization have dominated the field, they often suffer from significant drawbacks. These include the necessity for multi-step syntheses of pre-functionalized dienes, harsh reaction conditions, and poor atom economy.

As drug development demands more sustainable, scalable, and cost-effective synthetic routes, researchers are increasingly turning to alternative methodologies. This guide provides an objective, data-backed comparison of three emerging alternative methods for cyclopentene synthesis, detailing their mechanistic advantages, experimental protocols, and comparative yields.

To bypass the limitations of traditional RCM and transition-metal-heavy processes, three distinct alternative pathways have demonstrated significant utility in modern synthetic laboratories:

• Manganese-Catalyzed Cascade Synthesis: Utilizes earth-abundant Mn(I) to catalyze the cascade ring-opening of aryl cyclopropylmethanols[1]. This method avoids the uncontrolled over-reduction often seen in the hydrogenation of cyclopentadiene.

• Ring-Opening Rearrangement of Methylenecyclopropanes (MCPs): A thermally induced, concerted pericyclic process that stereospecifically yields trans-substituted cyclopentenes without relying on radical or ionic pathways[2].

• Aldol Condensation for 2-Cyclopentene-1-ones: A highly efficient, base-catalyzed condensation between benzil and α-hydrogen-containing ketones. This simple carbon-carbon bond-forming reaction provides rapid access to cyclopentenone derivatives, which are critical precursors for anti-inflammatory and antiviral drugs[3].

Quantitative Data Summary

The following table benchmarks the performance of these alternative methods based on peer-reviewed experimental data.

Synthetic Method	Primary Reagents / Catalyst	Reaction Conditions	Reported Yield (%)	Stereoselectivity	Key Advantage
Mn(I)-Catalyzed Cascade	Aryl cyclopropylmethanol, Mn(I)	100°C, Solvent	60–80%	Moderate	Utilizes earth-abundant metals; tolerates halogens.
MCP Rearrangement	MCP alkenyl derivatives, Phosphorane ylide	Toluene, Heat (3h)	32–42%	High (trans-specific)	Stereospecific concerted pericyclic mechanism.
Aldol Condensation	Benzil, Ketone, 10% NaOH	Methanol, Room Temp	70–85%	N/A	Operationally simple; inexpensive reagents.

Mechanistic Workflow Visualization

The following diagram illustrates the generalized logical workflow of cascade and ring-opening methodologies compared to traditional approaches.

Logical workflow of alternative cyclopentene synthesis via cascade ring-opening methodologies.

Detailed Experimental Protocols

To ensure reproducibility and scientific integrity, the following step-by-step methodologies are designed as self-validating systems. The causality behind specific experimental choices is explicitly detailed.

Protocol A: Synthesis of Trans-Substituted Cyclopentenes via MCP Rearrangement

Causality & Design: The choice of toluene as a solvent allows for the higher temperatures required to induce the thermal ring-opening of Methylenecyclopropanes (MCPs). By heating the MCP aldehyde and phosphorane ylide together in a one-pot manner, the reaction leverages a fast concerted pericyclic process, explicitly avoiding complex radical pathways that typically lead to unwanted side products[2].

• Preparation: In an oven-dried Schlenk tube under an argon atmosphere, dissolve the MCP alkenyl derivative (1.0 mmol) and phosphorane ylide (1.2 mmol) in anhydrous toluene (5.0 mL).

• Thermal Activation: Heat the reaction mixture to 110°C. Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a hexane/ethyl acetate (10:1) eluent. The disappearance of the MCP starting material (typically within 3 hours) confirms the completion of the sluggish Wittig reaction and subsequent rearrangement[2].

• Quenching & Extraction: Cool the mixture to room temperature and quench with distilled water (10 mL). Extract the aqueous layer with dichloromethane (DCM) (3 × 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography to isolate the trans-substituted cyclopentene (Expected yield: 32–42%)[2].

Protocol B: Synthesis of 2-Cyclopentene-1-one via Aldol Condensation

Causality & Design: This protocol utilizes a simple base-catalyzed Aldol condensation. The use of 10% NaOH in methanol provides the necessary basic environment to deprotonate the α-hydrogen of the ketone, forming an enolate that attacks the benzil. The subsequent in situ dehydration is thermodynamically driven to form the stable α,β-unsaturated carbonyl system of the cyclopentenone ring[3].

• Reagent Mixing: In a 50 mL round-bottom flask, combine benzil (1.5 mmol) and the target ketone containing an α-hydrogen (10 mmol)[3].

• Base Addition: Dropwise, add a solution of 10% sodium hydroxide in methanol (30 mL) to the mixture under continuous magnetic stirring. Causality: Dropwise addition prevents localized exothermic spikes, which could lead to unwanted polymerization of the ketone[3].

• Reaction Monitoring: Stir the mixture at room temperature. Validation Step: Periodically check the reaction progress via TLC. The reaction is typically complete within 2–4 hours, indicated by the formation of a distinct UV-active product spot.

• Isolation: Neutralize the mixture with dilute HCl (1M) to halt the basic catalysis, then extract with ethyl acetate. Wash the organic layer with brine, dry over MgSO₄, and evaporate the solvent to yield the 2-cyclopentene-1-one derivative (Expected yield: 70–85%)[3].

References

• Manganese catalyzed chemo-selective synthesis of acyl cyclopentenes: a combined experimental and computational investigation Source: RSC Publishing URL:[Link]

• A Synthetic Protocol of Trans-Substituted Cyclopentenes via the Ring-Opening Rearrangement of MCP Alkenyl Derivatives Source: ACS Publications (The Journal of Organic Chemistry) URL:[Link]

• Synthesis of 2-Cyclopentene-1-one Derivatives by Aldol Condensation Source: International Science Congress Association (ISCA) URL:[Link]

Sources

• 1. Manganese catalyzed chemo-selective synthesis of acyl cyclopentenes: a combined experimental and computational investigation - Chemical Science (RSC Publishing) DOI:10.1039/D4SC02842B [pubs.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. isca.me [isca.me]

Comprehensive Comparison Guide: Reactivity of Methyl 1-Vinylcyclopropane-1-Carboxylate vs. Alternative Vinylcyclopropanes

Executive Summary

Vinylcyclopropanes (VCPs) are highly versatile synthons in organic chemistry and polymer science, driven by the inherent strain of the cyclopropane ring (~27.5 kcal/mol) coupled with the adjacent π-system. Among these, methyl 1-vinylcyclopropane-1-carboxylate (MVCP) occupies a privileged "Goldilocks" zone of reactivity. By featuring a single electron-withdrawing ester group, MVCP balances stability with high reactivity, outperforming unactivated VCPs in transition-metal catalysis while offering more controlled polymerization kinetics than doubly activated analogs (e.g., 1,1-dicyano-2-vinylcyclopropane).

This guide provides an objective, data-driven comparison of MVCP against other VCP classes, detailing the mechanistic causality behind their divergent reactivities, supporting experimental protocols, and quantitative performance metrics.

Mechanistic Divergence: The Role of the Ester Group

The reactivity of any VCP is dictated by the specific bond cleavage within the three-membered ring. The presence of the carboxylate group at the C1 position in MVCP fundamentally alters the molecular orbital landscape compared to unactivated VCPs [1].

• Unactivated VCPs: Cleavage is thermodynamically demanding and often unselective between the C1-C2 and C1-C3 bonds.

• Mono-activated VCPs (MVCP): The ester group lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the cyclopropane ring. During radical or nucleophilic attack, or oxidative addition by a transition metal, the C1-C2 bond is selectively cleaved. The resulting intermediate (a radical, anion, or metal-enolate) is highly stabilized by resonance with the adjacent carbonyl group.

• Doubly Activated VCPs (e.g., 1,1-dicyano-VCP): Extreme LUMO lowering makes these molecules highly susceptible to background thermal ring-opening or uncontrolled polymerization, reducing their shelf-life and utility in precision small-molecule synthesis [2].

Performance in Transition-Metal Catalyzed Cycloadditions

The [5+2] cycloaddition of VCPs with π-systems (alkynes, alkenes, allenes) is a premier method for synthesizing seven-membered carbocycles. Pioneered by the Wender group, this rhodium-catalyzed process relies heavily on the electronic nature of the VCP[1].

Reactivity Comparison

When subjected to Rh(I) catalysis, unactivated VCPs require elevated temperatures (>100 °C) and highly active, specialized catalysts. In contrast, MVCP undergoes facile oxidative addition at mild temperatures (40–60 °C). The ester group accelerates the reaction by stabilizing the metallacyclohexene intermediate. Conversely, donor-substituted VCPs (e.g., 1-siloxy-VCPs) react via a different electronic pathway, often requiring higher catalyst loadings to prevent decomposition.

Caption: Rhodium(I)-catalyzed [5+2] cycloaddition catalytic cycle highlighting ester-accelerated oxidative addition.

Validated Protocol: Rh(I)-Catalyzed [5+2] Cycloaddition using MVCP

Objective: Synthesize a functionalized cycloheptadiene via intermolecular [5+2] cycloaddition.

• Preparation (Glovebox/Schlenk Line): Flame-dry a 10 mL Schlenk flask under vacuum and backfill with ultra-high-purity Argon.

• Reagent Loading: Add [Rh(CO)2​Cl]2​ (0.05 equiv, 5 mol%) to the flask.

• Solvent Addition: Inject 2.0 mL of anhydrous, degassed 1,2-dichloroethane (DCE). Stir until the catalyst is fully dissolved (pale yellow solution).

• Substrate Addition: Add MVCP (1.0 equiv, 0.5 mmol) and the target alkyne (e.g., dimethyl acetylenedicarboxylate, 1.2 equiv) via gas-tight syringe.

• Reaction Execution: Heat the mixture to 60 °C in a pre-equilibrated oil bath.

• Self-Validation Check: After 2 hours, withdraw a 50 µL aliquot under Argon. Evaporate the solvent and analyze via 1H NMR. The reaction is proceeding correctly if the characteristic VCP multiplet at 5.2 ppm (vinyl protons) disappears, replaced by cycloheptadiene olefinic signals at ~5.8 ppm.

• Workup: Once complete (>95% conversion), cool to room temperature, filter through a short pad of silica gel (eluting with EtOAc), and concentrate in vacuo. Purify via flash chromatography.

Performance in Radical Ring-Opening Polymerization (RROP)

Standard vinyl monomers (like methyl methacrylate) suffer from significant volume shrinkage (up to 10-20%) during polymerization. VCPs mitigate this through RROP, where the opening of the cyclopropane ring offsets the volume lost by the conversion of the double bond into a single bond [3].

Reactivity Comparison

• Unactivated VCPs: Poor radical stabilization leads to incomplete ring-opening, resulting in a mixed polymer backbone containing intact cyclobutane or cyclopropane rings.

• MVCP: The ester group perfectly stabilizes the propagating radical. The polymerization proceeds almost exclusively via 1,5-addition, yielding a highly linear polymer with a carbon-carbon double bond in the main chain. Volume shrinkage is drastically reduced to ~2-4%.

• 1,1-Bis(ester)-VCP / 1,1-Dicyano-VCP: These doubly activated monomers exhibit zero shrinkage or even volume expansion (up to +4.5%) [2]. However, the 1,1-dicyano variant often yields crosslinked, insoluble polymers in standard solvents unless carefully controlled, whereas MVCP consistently yields soluble, processable thermoplastics [3].

Caption: Radical Ring-Opening Polymerization (RROP) pathway of MVCP demonstrating exclusive 1,5-addition.

Validated Protocol: AIBN-Initiated RROP of MVCP

Objective: Synthesize poly(MVCP) with minimized volume shrinkage.

• Monomer Purification: Pass MVCP through a basic alumina plug immediately before use to remove any hydroquinone inhibitors.

• Reaction Setup: In a heavy-walled Schlenk tube, dissolve MVCP (2.0 M) and Azobisisobutyronitrile (AIBN, 2 mol% relative to monomer) in anhydrous chlorobenzene.

• Degassing (Critical): Perform three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger; failure to remove it will result in an induction period and low molecular weight oligomers.

• Polymerization: Seal the tube under Argon and submerge in a thermostated oil bath at 65 °C for 24 hours.

• Self-Validation Check: The solution should become noticeably viscous. To validate RROP over standard vinyl polymerization, analyze a crude aliquot via 1H NMR; the presence of internal alkene protons (~5.4 ppm) confirms the 1,5-ring-opening pathway.

• Precipitation: Dilute the mixture with a minimal amount of THF and precipitate dropwise into a 10-fold excess of cold methanol. Filter and dry the white polymer powder under vacuum at 40 °C to constant weight.

Quantitative Data Summary

The following table synthesizes the experimental performance metrics of MVCP against its primary alternatives across different reaction paradigms.

Metric / Property	Unactivated VCP	Methyl 1-VCP-1-Carboxylate (MVCP)	1,1-Dicyano-2-VCP
Activation Group(s)	None	1 x Ester ( −COOCH3​ )	2 x Cyano ( −CN )
[5+2] Cycloaddition Temp.	>100 °C (Sluggish)	40–60 °C (Optimal)	Prone to decomposition
[5+2] Typical Yields	20 – 40%	85 – 95%	N/A
RROP Regioselectivity	Mixed (1,2 and 1,5)	>98% 1,5-addition	>98% 1,5-addition
Polymer Volume Change	~ -10% (Shrinkage)	~ -3% (Low Shrinkage)	+1% to +4% (Expansion) [2]
Polymer Solubility	Soluble	Soluble in THF, CHCl3​	Often crosslinked/insoluble [3]
Primary Application	Mechanistic studies	Natural product synthesis, Advanced coatings	Dental resins, High-stress adhesives

Conclusion

Methyl 1-vinylcyclopropane-1-carboxylate represents the optimal balance of stability and reactivity within the vinylcyclopropane family. While unactivated VCPs suffer from high kinetic barriers and poor regioselectivity, and doubly activated VCPs are hampered by over-reactivity and polymer cross-linking, MVCP's single ester group precisely tunes its molecular orbitals. This makes it an unparalleled substrate for both precision transition-metal catalyzed cycloadditions and low-shrinkage radical polymerizations.

References

• Wender, P. A., Bi, F. C., Gamber, G. G., Gosselin, F., Hubbard, R. D., Jänne, E. A., Leazer, J. L., & Williams, T. J. (2012).[5 + 2] Cycloaddition Reactions in Organic and Natural Product Synthesis. Chemical Reviews, 112(8), 4364-4412. Available at: [Link]

• Sanda, F., Takata, T., & Endo, T. (1996). Free Radical Ring-Opening Polymerization of 1,1-Bis[(1-adamantyloxy)carbonyl]-2-vinylcyclopropane. Macromolecules, 29(5), 1818-1821. Available at: [Link]

• Endo, T., & Sanda, F. (2019). Radical Ring‐Opening Polymerization Behavior of 1,1‐Dicyano‐2‐Vinylcyclopropane and Its Copolymerization with 1‐Cyano‐1‐Ester‐2‐Vinylcyclopropane. Journal of Polymer Science Part A: Polymer Chemistry, 57(16), 1723-1729. Available at: [Link]

A Senior Application Scientist's Guide to the Validation of Stereochemistry in Asymmetric Vinylcyclopropane Reactions

Introduction: The Criticality of Stereochemical Fidelity in Vinylcyclopropane Chemistry

Vinylcyclopropanes (VCPs) are powerful and versatile building blocks in modern organic synthesis. Their unique reactivity, stemming from the inherent ring strain of the cyclopropane motif and the electronic influence of the vinyl group, has positioned them as valuable synthons for constructing complex molecular architectures.[1][2] In the realm of drug discovery and development, where the three-dimensional arrangement of atoms dictates biological activity, the precise control and unambiguous validation of stereochemistry in asymmetric VCP reactions are paramount.[3][4] The enantioselective synthesis of vinylcyclopropanes and their subsequent transformations, such as ring-opening and cycloaddition reactions, offer efficient pathways to chiral molecules that are otherwise challenging to access.[5][6] This guide provides a comparative analysis of the primary analytical techniques for validating stereochemistry in these reactions, offering insights into their underlying principles, practical applications, and limitations to empower researchers in making informed decisions for their synthetic campaigns.

Comparative Analysis of Stereochemical Validation Techniques

The successful execution of an asymmetric vinylcyclopropane reaction is only half the battle; rigorous validation of the stereochemical outcome is essential. The choice of analytical method depends on several factors, including the nature of the product, the information required (relative vs. absolute stereochemistry, enantiomeric excess), and the available instrumentation. Here, we compare the most common techniques: Chiral High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and X-ray Crystallography.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the workhorse technique for determining the enantiomeric excess (ee) of a chiral compound. The principle lies in the differential interaction of enantiomers with a chiral stationary phase (CSP), leading to their separation and distinct elution times.[7]

Expertise & Experience in Method Development: The key to a successful chiral HPLC separation is the selection of the appropriate chiral stationary phase and mobile phase. Polysaccharide-based columns (e.g., Chiralcel® OD, Chiralpak® AD) are often the first choice due to their broad applicability.[7] The separation mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole, and π-π interactions between the analyte and the chiral selector.[7] Method development typically starts with a screening of different columns and mobile phase compositions (e.g., hexane/isopropanol mixtures).

Trustworthiness through Robustness: A well-developed chiral HPLC method is highly robust and reproducible, providing accurate and precise determination of enantiomeric excess. Validation of the method should include an assessment of linearity, limit of detection (LOD), and limit of quantification (LOQ).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the three-dimensional structure of molecules in solution, providing information on both relative and absolute stereochemistry.[8]

Determining Relative Stereochemistry: For cyclopropane systems, the coupling constants (J-values) between vicinal protons are highly dependent on their dihedral angle, a relationship described by the Karplus equation.[8] This allows for the assignment of cis and trans isomers. Furthermore, the Nuclear Overhauser Effect (NOE), a through-space interaction, can provide definitive evidence for the spatial proximity of protons, aiding in the assignment of relative stereochemistry.[8][9]

Determining Absolute Stereochemistry and Enantiomeric Excess: While standard NMR cannot distinguish between enantiomers, the use of chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs) can overcome this limitation. A widely used CDA is Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA).[10][11] Reaction of a chiral alcohol or amine with both (R)- and (S)-MTPA chloride produces a pair of diastereomers.[12] The different spatial arrangement of the phenyl and trifluoromethyl groups in these diastereomers leads to distinct chemical shifts for nearby protons in the ¹H NMR spectrum, allowing for the determination of both ee and absolute configuration based on the Mosher model.[10][13]

X-ray Crystallography

Single-crystal X-ray crystallography is the gold standard for the unambiguous determination of absolute stereochemistry.[4][14] It provides a direct visualization of the molecule's three-dimensional structure in the solid state.[15]

The Power of Anomalous Dispersion: The determination of absolute configuration relies on the phenomenon of anomalous dispersion.[4] When the X-ray radiation used is near the absorption edge of a heavy atom in the molecule, it causes a phase shift in the scattered X-rays. This breaks Friedel's Law, which states that the intensities of diffraction spots from a crystal and its mirror image are identical.[4] The differences in these intensities (Bijvoet pairs) allow for the definitive assignment of the absolute configuration.[16] The Flack parameter is a critical value in the crystallographic refinement that indicates the correctness of the assigned absolute stereochemistry; a value close to zero for a known chiral molecule confirms the assignment.[14]

Causality in Experimental Choices: The primary limitation of X-ray crystallography is the need for a single, high-quality crystal, which can be a significant bottleneck.[1] However, when obtainable, the structural information is unparalleled. For vinylcyclopropane products, obtaining a crystalline derivative may be necessary to determine the absolute configuration of the initial product by chemical correlation.[1]

Data Presentation: A Comparative Overview

Technique	Information Provided	Advantages	Limitations	Typical Sample Requirement
Chiral HPLC	Enantiomeric Excess (ee)	High accuracy and precision for ee determination, high throughput	Does not provide structural information, method development can be time-consuming	< 1 mg
NMR Spectroscopy	Relative stereochemistry, Absolute configuration (with CDAs), Enantiomeric excess (with CDAs)	Provides detailed structural information, non-destructive	Lower sensitivity for ee determination compared to HPLC, requires derivatization for absolute configuration	1-5 mg
X-ray Crystallography	Unambiguous absolute and relative stereochemistry	Definitive method for absolute configuration	Requires a suitable single crystal, which can be difficult to obtain, destructive	< 1 mg (of single crystal)

Experimental Protocols

Protocol 1: Determination of Enantiomeric Excess using Chiral HPLC

This protocol outlines a general procedure for the analysis of a chiral vinylcyclopropane product.

• Sample Preparation: Dissolve approximately 1 mg of the purified vinylcyclopropane product in 1 mL of the mobile phase. Filter the solution through a 0.22 µm syringe filter.

• Instrumentation:

  • HPLC system with a UV detector.

  • Chiral column (e.g., Chiralcel® OD-H).

  • Mobile phase: Hexane/Isopropanol (e.g., 90:10 v/v).

  • Flow rate: 1.0 mL/min.

  • Detection wavelength: Determined by the UV absorbance of the analyte (e.g., 254 nm).

• Analysis:

  • Inject 10 µL of the racemic standard to determine the retention times of both enantiomers.

  • Inject 10 µL of the sample from the asymmetric reaction.

  • Integrate the peak areas of the two enantiomers.

  • Calculate the enantiomeric excess using the formula: ee (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100, where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer.

Protocol 2: Determination of Absolute Configuration using Mosher's Ester Analysis

This protocol describes the preparation of Mosher's esters from a chiral alcohol, which may be a derivative of the initial vinylcyclopropane product.[10][12]

• Preparation of (R)-MTPA Ester:

  • To a dry NMR tube, add the chiral alcohol (~2 mg), (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((R)-Mosher's acid chloride, 1.2 equivalents), and deuterated chloroform (CDCl₃, ~0.7 mL).

  • Add a small amount of pyridine (2 equivalents) to scavenge the HCl produced.

  • Cap the NMR tube and gently mix. The reaction is typically complete within 30 minutes at room temperature.

• Preparation of (S)-MTPA Ester:

  • In a separate dry NMR tube, repeat the procedure using (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride ((S)-Mosher's acid chloride).

• NMR Analysis:

  • Acquire ¹H NMR spectra for both the (R)- and (S)-MTPA ester samples.

  • Carefully assign the signals for the protons on either side of the newly formed ester linkage.

  • Calculate the chemical shift difference (Δδ) for each pair of corresponding protons: Δδ = δS - δR.

  • According to the Mosher model, protons on one side of the MTPA plane will have a positive Δδ, while those on the other side will have a negative Δδ. This pattern allows for the assignment of the absolute configuration of the original alcohol.

Visualization of Workflows and Concepts

Caption: Workflow for the validation of stereochemistry.

Caption: Logic of absolute configuration determination with Mosher's acid.

Conclusion

The validation of stereochemistry in asymmetric vinylcyclopropane reactions is a critical aspect of synthetic chemistry with significant implications for drug discovery and materials science. A multi-faceted approach, combining the strengths of chiral HPLC for accurate ee determination, NMR spectroscopy for detailed structural elucidation, and X-ray crystallography for unambiguous absolute configuration assignment, provides a self-validating system for ensuring the stereochemical integrity of synthetic products. By understanding the principles and practical considerations of each technique, researchers can confidently and efficiently advance their synthetic endeavors.

References

• A Comparative Guide to NMR Spectroscopic Analysis for Stereochemistry Confirmation of Fluorocyclopropanes - Benchchem. (n.d.).
• Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC. (n.d.).
• Revolutionary reactivity of vinyl cyclopropane: a rhodium-catalyzed enantioconvergent and chemodivergent rearrangement - ChemRxiv. (n.d.).
• Confirming the Stereochemistry of Vinylcyclopropane Reaction Products: A Comparative Guide - Benchchem. (n.d.).
• Catalytic Asymmetric Ring Opening Reactions of Vinylcyclopropanes - ResearchGate. (n.d.).
• Enantioselective [3 + 2] Cycloaddition of Vinylcyclopropanes with Alkenyl N-Heteroarenes Enabled by Palladium Catalysis | Organic Letters - ACS Publications. (2022, May 31).
• Vinylcyclopropanes as Three-Carbon Synthons in Rhodium- Catalyzed Cycloadditions: Reaction Development, Mechanistic Studies. (2025, April 8).
• Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. (2013, June 12).
• Recent Advances in the Synthesis and Reactivity of Vinylcyclopropanes - ResearchGate. (n.d.).
• Enantioselective Synthesis of Vinylcyclopropanes and Vinylepoxides Mediated by Camphor-Derived Sulfur Ylides - ACS Publications - American Chemical Society. (2006, July 7).
• Asymmetric Catalysis of the [5 + 2] Cycloaddition Reaction of Vinylcyclopropanes and π-Systems | Journal of the American Chemical Society. (2006, April 21).
• Relative stereochemistry of cyclopropanation products as determined by X-ray crystallography and 1 H NMR. Reagents and - ResearchGate. (n.d.).
• Asymmetric Synthesis of Chiral Cyclopropanes from Vinyl Sulfoxonium Ylides Catalyzed by a Chiral-at-Metal Rh(III) Complex | Organic Letters - ACS Publications. (2024, September 17).
• Synthesis of cyclopropanes - Organic Chemistry Portal. (n.d.).
• 19F NMR analyses of some cyclopropane derivatives - Academia.edu. (n.d.).
• Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I) Dimer Catalysis - PMC. (2023, January 11).
• Synthetic applications of vinyl cyclopropane opening - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.).
• 13C nmr spectrum of cyclopropane C3H6 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopropane C13 13-C nmr doc brown's advanced organic chemistry revision notes. (2026, March 23).
• Asymmetric synthesis of pharmaceutically relevant 1-aryl-2-heteroaryl- and 1,2-diheteroarylcyclopropane-1-carboxylates - PMC. (n.d.).
• Validating Stereochemical Outcomes: A Comparative Guide to Mosher's Acid Analysis - Benchchem. (n.d.).
• Nuclear Magnetic Resonance Spectroscopy. Cyclopropane Derivatives | Journal of the American Chemical Society. (n.d.).
• Mosher's acid - Wikipedia. (n.d.).
• Application Note: Determination of Absolute Stereochemistry using X-ray Crystallography - Benchchem. (n.d.).
• The use of X-ray crystallography to determine absolute configuration. - FOLIA. (2007, October 10).
• [Enantiomeric resolution of trans-1,2-disubstituted cyclopropane by high performance liquid chromatography] - PubMed. (n.d.).
• Synthesis of heterocyclic analogues of Mosher's acid - ChemRxiv. (n.d.).
• Chiral HPLC Column - Phenomenex. (n.d.).
• 4.2. Determination of Absolute and Relative Configuration by X-ray and Neutron Diffraction Methods. (n.d.).
• Chiral HPLC separation: strategy and approaches - Chiralpedia. (2022, November 3).
• X-ray Single-Crystal Diffraction - Encyclopedia.pub. (2022, June 1).
• Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines, Journal of Chemical Education, 2008-May - ERIC. (n.d.).
• Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed. (n.d.).

Sources

• 1. Rh(I)-Catalyzed Regio- and Enantioselective Ring Opening of Vinyl Cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rapid and Modular Access to Vinyl Cyclopropanes Enabled by Air‐stable Palladium(I) Dimer Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. researchgate.net [researchgate.net]
• 7. [Enantiomeric resolution of trans-1,2-disubstituted cyclopropane by high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Mosher's acid - Wikipedia [en.wikipedia.org]
• 12. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ERIC - EJ826726 - Mosher Amides: Determining the Absolute Stereochemistry of Optically-Active Amines, Journal of Chemical Education, 2008-May [eric.ed.gov]
• 14. X-ray Single-Crystal Diffraction | Encyclopedia MDPI [encyclopedia.pub]
• 15. Thieme E-Books & E-Journals [thieme-connect.de]
• 16. The use of X-ray crystallography to determine absolute configuration. [folia.unifr.ch]

Safety & Regulatory Compliance

Comprehensive Operational and Disposal Guide for Methyl 1-vinylcyclopropane-1-carboxylate

Executive Summary & Chemical Hazard Profile

Methyl 1-vinylcyclopropane-1-carboxylate (CAS: 2168830-44-0) is a highly specialized organic building block utilized extensively in drug development and complex organic synthesis [1]. Structurally, it combines a strained cyclopropane ring, a polymerizable vinyl group, and a methyl ester. This structural triad dictates its reactivity profile: while the ester provides a site for hydrolysis, the vinylcyclopropane moiety is susceptible to radical-induced polymerization or transition-metal-catalyzed ring-opening.

However, the most immediate operational risk is its volatility and flammability. It is classified under GHS as a Highly Flammable Liquid and Vapor (H225) and is a known skin, eye, and respiratory irritant (H315, H319, H335) [2]. Safe handling and disposal require strict adherence to EPA and DOT regulations.

Table 1: Hazard & Logistics Summary

Parameter	Classification / Value	Causality / Operational Impact
CAS Number	2168830-44-0	Unique identifier for SDS tracking and inventory management [1].
GHS Hazards	H225, H315, H319, H335	Highly flammable; causes skin/eye/respiratory irritation. Mandates fume hood use [2].
EPA Waste Code	D001 (Ignitable)	Flash point < 60°C (140°F); requires specialized thermal destruction [3].
UN Transport	UN3272, Class 3, PG II	Regulated as "Esters, n.o.s." Requires Class 3 flammable labeling for transport [4].

Operational Safety & Waste Segregation

Before generating waste, laboratories must establish a self-validating segregation system to prevent catastrophic incompatible reactions.

• Incompatibility: Never mix Methyl 1-vinylcyclopropane-1-carboxylate waste with strong oxidizers, concentrated acids, or Lewis acids.

• Causality: The vinyl group can undergo uncontrolled exothermic polymerization when exposed to radical initiators or strong acids, while the ester can hydrolyze exothermically, potentially over-pressurizing the waste container [4].

• Containerization: Use High-Density Polyethylene (HDPE) or Teflon-lined metal containers [5]. Avoid standard glass if mechanical impact is a risk, though amber glass is acceptable for small volumes (<1 L).

Step-by-Step Disposal Protocol

To ensure safety and regulatory compliance, execute the following self-validating workflow for routine disposal.

Step 1: Container Preparation & Grounding

• Action: Select a dedicated, approved flammable waste container (e.g., a 5-gallon safety can). Attach grounding cables to both the source vessel and the receiving waste container.

• Causality: Flowing non-polar or semi-polar liquids generate static electricity. Grounding and bonding prevents static sparks that could easily ignite H225 vapors .

• Validation Checkpoint: Before transfer, physically inspect the grounding cable connection with a multimeter to ensure continuity (< 10 ohms) and verify the receiving container is free of degradation.

Step 2: Waste Transfer

• Action: Perform all transfers inside a certified, actively venting chemical fume hood using a dedicated, chemically compatible funnel.

• Causality: Mitigates inhalation risks associated with H335 (respiratory irritation) and prevents vapor accumulation in the breathing zone [2].

• Validation Checkpoint: Verify the fume hood flow rate monitor reads between 80-120 FPM prior to uncapping the chemical.

Step 3: Labeling and Logging

• Action: Affix a hazardous waste tag immediately. Mark as "Hazardous Waste - Methyl 1-vinylcyclopropane-1-carboxylate", check the "Flammable" box, and assign EPA Waste Code D001 [3].

• Causality: Unlabeled waste violates RCRA regulations and poses severe risks to downstream EH&S handlers who rely on accurate chemical profiles to prevent incompatible mixing.

• Validation Checkpoint: Ensure the volume added is logged on the waste manifest to prevent overfilling. Never exceed 80% capacity to allow for vapor expansion.

Step 4: Storage & EH&S Handoff

• Action: Store the sealed waste container in a secondary containment tray within a grounded, explosion-proof flammable storage cabinet.

• Causality: Secondary containment captures accidental leaks, preventing environmental release and cross-contamination with incompatible materials stored nearby [5].

Spill Response & Decontamination Workflow

In the event of a spill outside of primary containment, immediate and structured response is critical.

Workflow for Methyl 1-vinylcyclopropane-1-carboxylate spill containment and waste segregation.

Emergency Protocol:

• Evacuate & Eliminate: Immediately extinguish all open flames and shut off electrical equipment to remove ignition sources.

• Don PPE: Equip a NIOSH-approved organic vapor respirator, splash goggles, and heavy-duty nitrile gloves [4].

• Containment: Surround the spill with an inert absorbent such as dry sand or vermiculite.

  • Crucial Causality: Never use combustible absorbents like sawdust or paper towels, as they act as a wick and exponentially increase the fire hazard of D001 liquids [3].

• Collection: Use non-sparking tools (e.g., brass or plastic scoops) to transfer the saturated absorbent into a hazardous waste bucket.

• Decontamination: Wash the affected surface with a mild detergent and water to remove residual ester, collecting the rinsate as hazardous waste.

Logistics & Transport

For off-site disposal, the chemical must be manifested correctly to comply with federal transportation laws.

• Proper Shipping Name: Esters, n.o.s. (Methyl 1-vinylcyclopropane-1-carboxylate) [6].

• Hazard Class: 3 (Flammable Liquid).

• Packing Group: II (indicating medium danger, typical for flash points < 23°C and initial boiling points > 35°C) [4].

• Regulatory Compliance: Transport must be conducted by a licensed vendor under RCRA guidelines (for US facilities) or equivalent local frameworks. The ultimate disposal method is high-temperature thermal destruction (incineration) equipped with scrubbers to manage carbon oxides .

References

• Title: Characteristics of Hazardous Waste: Complete Guide 2025 Source: CTI Compactors URL: [Link]

• Title: FAA Flammable Liquids Shipping Guidance Source: Federal Aviation Administration URL: [Link]

Sources

• 1. 2168830-44-0|Methyl 1-vinylcyclopropane-1-carboxylate|BLD Pharm [bldpharm.com]
• 2. 2168830-44-0|Methyl 1-vinylcyclopropane-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. Characteristics of Hazardous Waste: Complete Guide 2025 [cti-ssi.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. PPT - Hazardous Waste PowerPoint Presentation, free download - ID:6114095 [slideserve.com]
• 6. faa.gov [faa.gov]

A Researcher's Guide to the Safe Handling of Methyl 1-vinylcyclopropane-1-carboxylate

Navigating the complexities of novel chemical entities is the cornerstone of innovation in drug discovery and development. Methyl 1-vinylcyclopropane-1-carboxylate, a reactive molecule featuring a strained cyclopropane ring and a vinyl group, is a valuable building block in organic synthesis.[1] Its unique structure, however, necessitates a thorough understanding of its potential hazards and the implementation of rigorous safety protocols. This guide provides essential, immediate safety and logistical information for handling this compound, ensuring the well-being of laboratory personnel and the integrity of your research.

Hazard Assessment: An Evidence-Based Approach

The primary hazards are associated with its likely flammability and potential for irritation. The strained cyclopropane ring and the presence of a vinyl group suggest a degree of chemical reactivity.[1][3] Based on data for similar compounds, we can anticipate the following hazards:

• Flammability: Similar to methyl cyclopropanecarboxylate, this compound is expected to be a highly flammable liquid and vapor.[4][5][6]

• Skin and Eye Irritation: Contact with the skin and eyes may cause irritation.[3][4]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[3]

• Toxicity: While specific data is unavailable, related compounds show potential for harm if swallowed or in contact with skin.[4][6]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a necessity for safe handling.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE for handling Methyl 1-vinylcyclopropane-1-carboxylate.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield.	To protect against potential splashes of the liquid.[7][8] A face shield offers broader protection for the entire face.
Hands	Chemical-resistant gloves (Nitrile or Neoprene).	To prevent skin contact.[7][9] It is crucial to inspect gloves for any signs of degradation or punctures before use.
Body	Flame-resistant laboratory coat.	To protect the skin and clothing from splashes and in case of a fire.[9] The lab coat should be fully buttoned.
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood. If ventilation is inadequate, a NIOSH/MSHA-approved respirator should be worn.	To prevent inhalation of potentially irritating vapors.[10][11]
Feet	Closed-toe, chemical-resistant shoes.	To protect feet from spills.[9]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling Methyl 1-vinylcyclopropane-1-carboxylate will minimize risks. The following workflow outlines the key steps for safe handling, from preparation to disposal.

Caption: Workflow for the safe handling of Methyl 1-vinylcyclopropane-1-carboxylate.

Experimental Protocol: Safe Handling and Dispensing

• Preparation:

  • Before entering the laboratory, ensure you are wearing appropriate laboratory attire, including long pants and closed-toe shoes.[9]

  • Don the recommended PPE as outlined in the table above.

  • Verify that the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment (e.g., glassware, stir bars, syringes) inside the fume hood.

• Handling:

  • Keep the container of Methyl 1-vinylcyclopropane-1-carboxylate tightly closed when not in use.[5]

  • Ground all equipment to prevent static discharge, as the compound is likely flammable.[4][10]

  • Use spark-proof tools.[4]

  • Dispense the required amount of the chemical carefully, avoiding splashes.

  • If transferring the liquid via syringe, ensure the syringe is clean, dry, and compatible with the chemical.

  • Keep away from heat, sparks, open flames, and other ignition sources.[5][10]

• Storage:

  • Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.[5][10] A recommended storage temperature is 4°C.[10]

  • Store away from incompatible materials such as strong oxidizing agents.[4][10]

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and appropriate action is critical.

Situation	First Aid Measures
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4][10]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation develops.[10][11]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[4][10]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Seek immediate medical attention.[4][10]
Spill	Evacuate the area. Remove all sources of ignition.[12] Ventilate the area. Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a suitable, sealed container for disposal.[13]

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is essential for laboratory safety and environmental protection.

• Waste Collection: Collect all waste containing Methyl 1-vinylcyclopropane-1-carboxylate, including contaminated consumables (e.g., gloves, paper towels), in a designated, properly labeled, and sealed hazardous waste container.[13][14]

• Labeling: The container must be clearly labeled with the full chemical name and any relevant hazard pictograms.[13]

• Disposal: Dispose of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[14][15] Do not pour down the drain.[16]

By adhering to these guidelines, you can confidently and safely handle Methyl 1-vinylcyclopropane-1-carboxylate, fostering a secure research environment and enabling the advancement of your scientific endeavors.

References

• KISHIDA CHEMICAL CO., LTD. (2021). Safety Data Sheet for 1-[(2-Methylphenyl)methyl]cyclopropane-1-carboxylic acid. [Link]

• National Institutes of Health, PubChem. Methyl cyclopropanecarboxylate. [Link]

• Storemasta. (2025). Examples of PPE for Various Dangerous Goods Classes. [Link]

• Allan Chemical Corporation. (2025). How to Choose PPE for Chemical Work. [Link]

• SAMS Solutions. (2024). Protective Gear for Chemical Handling Must-Have Equipment. [Link]

• The Journal of Organic Chemistry. (2013). Vinylcyclopropane Derivatives in Transition-Metal-Catalyzed Cycloadditions for the Synthesis of Carbocyclic Compounds. [Link]

• Organic Syntheses. (2016). Synthesis of Methyl 1-Formylcyclopropanecarboxylate utilizing Ti-Claisen Condensation. [Link]

• Organic Syntheses. cyclopropanecarboxylic acid. [Link]

Sources

• 1. chem.pku.edu.cn [chem.pku.edu.cn]
• 2. 2168830-44-0|Methyl 1-vinylcyclopropane-1-carboxylate|BLD Pharm [bldpharm.com]
• 3. Methyl Cyclopropane Carboxylate: A Comprehensive Overview - Ketone Pharma [ketonepharma.com]
• 4. fishersci.com [fishersci.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. Methyl cyclopropanecarboxylate | C5H8O2 | CID 76122 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. blog.storemasta.com.au [blog.storemasta.com.au]
• 9. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. kishida.co.jp [kishida.co.jp]
• 12. fishersci.com [fishersci.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. tcichemicals.com [tcichemicals.com]
• 16. download.basf.com [download.basf.com]